1,4-Dihydroquinoline-3-carbaldehyde

Core Science & Biosynthesis

Introduction: The Strategic Importance of the 1,4-Dihydroquinoline-3-carbaldehyde Core

An In-Depth Technical Guide to the 1,4-Dihydroquinoline-3-carbaldehyde Scaffold

The 1,4-dihydroquinoline framework is a privileged heterocyclic motif that forms the structural backbone of numerous natural products and pharmacologically active molecules.[1][2] Its significance in medicinal chemistry is well-established, with derivatives exhibiting a broad spectrum of biological activities, including anti-HIV, antibacterial, antitumor, and cardiovascular effects.[1] The introduction of a carbaldehyde (formyl) group at the 3-position transforms this scaffold into a highly versatile synthetic intermediate, 1,4-dihydroquinoline-3-carbaldehyde. The aldehyde's reactivity provides a chemical handle for extensive molecular elaboration, making this core an invaluable building block for combinatorial library synthesis and lead optimization in drug discovery programs.[3]

This guide offers a detailed exploration of the physicochemical properties, spectroscopic signatures, synthesis, and chemical behavior of the 1,4-dihydroquinoline-3-carbaldehyde scaffold, providing researchers and drug development professionals with a comprehensive resource for leveraging this potent chemical entity.

Physicochemical and Spectroscopic Profile

While data for the unsubstituted parent compound is limited, a wealth of information exists for its substituted derivatives. The following data, drawn from various analogs, provides a characteristic profile for this class of molecules.

General Physicochemical Properties

The physical properties of these compounds are heavily influenced by the substituents on the nitrogen and at other positions of the quinoline ring.

Property	Typical Characteristics	Rationale & Insights
Appearance	Typically white to light yellow or beige solids/powders.[4][5]	The extended π-system of the quinoline ring can absorb light, leading to a colored appearance, which can be intensified by certain substituents.
Melting Point	Wide range, often >180 °C, and can exceed 215 °C.[1][5]	High melting points are indicative of a rigid, planar structure and strong intermolecular forces (e.g., hydrogen bonding, π-stacking) in the crystal lattice.
Solubility	Generally, sparingly soluble in water[6]; soluble in common organic solvents like Chloroform (CDCl₃), DMSO, and Toluene.[1][7]	The heterocyclic core imparts some polarity, but overall solubility is dominated by the nature of the substituents. Aromatic and aliphatic groups increase solubility in nonpolar solvents.
Stability	Stable under recommended storage conditions (cool, dry, inert atmosphere).	The dihydroquinoline ring can be susceptible to oxidation to form the more stable aromatic quinoline. Therefore, avoiding exposure to air and oxidizing agents is crucial for long-term storage.[8][9]

Spectroscopic Characterization: Deciphering the Molecular Signature

Spectroscopic analysis is fundamental for the unambiguous identification and characterization of 1,4-dihydroquinoline-3-carbaldehyde derivatives.

• ¹H NMR: The proton NMR spectrum provides distinct signals that confirm the structure.

  • Aldehyde Proton (-CHO): A highly deshielded singlet typically appears far downfield, in the range of δ 9.3 - 10.5 ppm .[4] This characteristic shift is a primary indicator of the formyl group.

  • Aromatic Protons: Protons on the benzo portion of the quinoline ring typically resonate as multiplets between δ 7.0 - 8.1 ppm .[1][4] The specific splitting patterns depend on the substitution.

  • Dihydro-Ring Protons: The protons on the partially saturated ring (at C2 and C4) exhibit more complex signals, often appearing between δ 3.0 - 5.5 ppm , with their chemical shifts and multiplicities influenced by adjacent substituents and stereochemistry.[1]

• ¹³C NMR: The carbon spectrum corroborates the structural features identified in the ¹H NMR.

  • Carbonyl Carbon (C=O): The aldehyde carbon is the most deshielded, typically found in the δ 188 - 192 ppm region.[4]

  • Aromatic & Vinylic Carbons: Carbons of the aromatic ring and the C=C double bond within the dihydro-ring appear in the δ 115 - 158 ppm range.[1][4]

  • Aliphatic Carbons: The sp³-hybridized carbons of the dihydro-ring (e.g., C4) are found further upfield, typically between δ 34 - 52 ppm .[1][5]

IR spectroscopy is invaluable for identifying the key functional groups.

• C=O Stretch (Aldehyde): A strong, sharp absorption band is observed in the region of 1690 - 1715 cm⁻¹ .[1] This is a definitive feature of the carbonyl group.

• C=C Stretch (Aromatic): Medium to strong absorptions between 1580 - 1620 cm⁻¹ correspond to the carbon-carbon double bonds of the aromatic and heterocyclic rings.[1]

Mass spectrometry confirms the molecular weight and can provide structural clues through fragmentation patterns.

• Molecular Ion (M⁺): The molecular ion peak is readily observed, corresponding to the molecular weight of the specific derivative. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition with high accuracy.[1][4]

Synthesis and Chemical Reactivity

The utility of the 1,4-dihydroquinoline-3-carbaldehyde scaffold stems from its accessible synthesis and the versatile reactivity of the aldehyde group.

Synthetic Strategies: Constructing the Core

Several efficient methods have been developed for the synthesis of this scaffold, often employing one-pot cascade reactions that build complexity rapidly.

A prominent strategy involves the transition-metal-free, one-pot cascade cyclization of enaminones with aldehydes.[10] This approach is highly valued for its operational simplicity and ability to generate a variety of substituted products.[7][10] Another powerful method is the aza-Michael/Michael cascade reaction, which can construct densely functionalized dihydroquinolines in a single step.[1]

This protocol is adapted from established transition-metal-free methodologies.[7]

• Reaction Setup: To a flame-dried reaction vessel, add the substituted o-nitrobenzaldehyde (1.0 equiv), the appropriate enaminone (1.5-2.0 equiv), and a base such as potassium phosphate (K₃PO₄, 2.0 equiv).

• Solvent Addition: Add a suitable solvent, such as toluene, to the vessel under an inert atmosphere (e.g., nitrogen or argon).

• Heating: Stir the reaction mixture and heat to 120 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Workup and Purification: Upon completion, cool the reaction to room temperature. The crude product can be directly purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in petroleum ether or hexane as the eluent to afford the pure 1,4-dihydroquinoline-3-carbaldehyde derivative.[7][10]

Chemical Reactivity: A Hub for Derivatization

The chemical behavior is dominated by the aldehyde functional group, which serves as a gateway for numerous transformations.

• Condensation Reactions: The aldehyde readily reacts with primary amines or hydrazines to form Schiff bases or hydrazones, respectively.[11] This is a cornerstone of combinatorial chemistry for creating large libraries of derivatives.

• Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using standard oxidizing agents (e.g., silver nitrate in an alkaline medium).[12] These carboxylic acids are themselves valuable intermediates for amide coupling and other transformations.

• Reduction: The aldehyde can be selectively reduced to a primary alcohol with reducing agents like sodium borohydride (NaBH₄).[11]

• Ring Aromatization: The 1,4-dihydroquinoline ring can be oxidized to the fully aromatic quinoline system using reagents such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[13]

Analytical and Handling Procedures

• Thin Layer Chromatography (TLC): TLC is routinely used to monitor the progress of synthesis reactions, with common eluents being mixtures of ethyl acetate and petroleum ether.[1]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a powerful technique for assessing the purity of final compounds and can be adapted for pharmacokinetic studies of dihydroquinoline derivatives.[14][15] A typical mobile phase might consist of acetonitrile and water.[15]

• Column Chromatography: This is the standard method for purifying gram-scale quantities of these compounds, using silica gel as the stationary phase.[7][10]

• Handling: Use standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9] Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[8]

• Storage: Store containers tightly closed in a cool, dry, and well-ventilated place. To prevent degradation via oxidation, long-term storage under an inert atmosphere (e.g., nitrogen or argon) is recommended.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[8]

Conclusion

The 1,4-dihydroquinoline-3-carbaldehyde scaffold represents a strategically important class of molecules in modern organic and medicinal chemistry. Its efficient synthesis, coupled with the versatile reactivity of the formyl group, provides a robust platform for the development of novel heterocyclic compounds. For researchers in drug discovery, this scaffold offers a reliable and adaptable starting point for creating diverse molecular libraries with the potential to address a wide range of therapeutic targets. A thorough understanding of its physicochemical properties and chemical behavior is paramount to unlocking its full potential in the pursuit of next-generation therapeutics.

References

• Kim, S. et al. (2016). 1,4-Dihydro-4-(nitromethyl)-2-phenyl-1-tosylquinoline-3-carbaldehyde. MDPI. Available at: [Link]

• Reddy, B. et al. (2020). Synthesis of 1,4-Dihydroquinolines and 4H-Chromenes via Organocatalytic Domino Aza/Oxa-Michael/1,6-Addition Reactions of para-Quinone Methides and Ynals. The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• Kumar, A. et al. (2024). Exploration of Synthetic Potential of Quinoline-3-Carbaldehydes. ResearchGate. Available at: [Link]

• Wang, Y. et al. (2014). ChemInform Abstract: Synthesis of 1,4-Dihydroquinoline Derivatives under Transition-Metal-Free Conditions and Their Diverse Applications. ResearchGate. Available at: [Link]

• Unknown. (n.d.). Chem 351 F18 Final : Spectroscopy. Available at: [Link]

• Krasovskaya, N. et al. (2017). Quantitative structure-chromatographic retention correlations of quinoline derivatives. Journal of Chromatography A. Available at: [Link]

• Abdel-Wahab, B. F. et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Journal of the Chinese Chemical Society. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemistry of Quinoline Intermediates: Focusing on 4-oxo-1,4-dihydroquinoline-3-carboxylic Acid. Available at: [Link]

• Volyniets, A. et al. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Taylor & Francis Online. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Oxo-1,4-dihydrobenzo[h]quinoline-3-carboxylic acid. PubChem. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1,4-dihydroquinoline derivatives a. Available at: [Link]

• Silva, A. et al. (2023). Synthesis of Dihydroquinolines in the Twenty-First Century. ResearchGate. Available at: [Link]

• Jimenez, F. et al. (2023). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. PMC. Available at: [Link]

• Orwat, B. et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. ResearchGate. Available at: [Link]

• Wang, Y. et al. (2023). Discovery of 4-oxo-N-phenyl-1,4-dihydroquinoline-3-carboxamide derivatives as novel anti-inflammatory agents for the treatment of acute lung injury and sepsis. PubMed. Available at: [Link]

• Zarghi, A. et al. (2006). HPLC method for analysis of a new 1,4-dihydropyridine: application to pharmacokinetic study in rabbit. PubMed. Available at: [Link]

• SpectraBase. (n.d.). 3,4-dihydro-1H-isoquinoline-2-carbaldehyde. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Transition metal-free one-pot double C-H functionalization of quinolines by disubstituted electron-deficient acetylenes. Available at: [Link]

• Suguna, H. & Pai, B. R. (1977). Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Indian Academy of Sciences. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1,2-Dimethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde. PubChem. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 1,4-Dihydroquinoline-3-carboxylic acid. PubChem. Available at: [Link]

• Szczesio, M. et al. (2018). Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. MDPI. Available at: [Link]

• Purdue University Graduate School. (n.d.). SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. Available at: [Link]

• Jimenez, F. et al. (2023). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Journal of Natural Products, ACS Publications. Available at: [Link]

• Beilstein Journals. (n.d.). Supporting Information Rhodium-catalyzed reductive carbonylation of aryl iodides to arylaldehydes with syngas MS spectra of isot. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]
• 6. Quinoline-4-carboxaldehyde, 97+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. researchgate.net [researchgate.net]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. fishersci.com [fishersci.com]
• 10. researchgate.net [researchgate.net]
• 11. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - RSC Advances (RSC Publishing) DOI:10.1039/C7RA11537G [pubs.rsc.org]
• 12. tandfonline.com [tandfonline.com]
• 13. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitative structure-chromatographic retention correlations of quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. HPLC method for analysis of a new 1,4-dihydropyridine: application to pharmacokinetic study in rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectral Data Interpretation of 1,4-Dihydroquinoline-3-carbaldehyde: A Guide for Structural Elucidation

An In-Depth Technical Guide for Researchers

Abstract

The 1,4-dihydroquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Accurate and unambiguous structural characterization is paramount for advancing drug discovery and development efforts involving these heterocycles. This technical guide provides an in-depth analysis of the spectral data for a representative member, 1,4-Dihydroquinoline-3-carbaldehyde. As a Senior Application Scientist, this document synthesizes fundamental principles with practical, field-proven insights into the interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. We will explore the causality behind spectral features, present detailed experimental protocols, and illustrate key analytical workflows, establishing a self-validating system for the characterization of this important molecular class.

Introduction: The Significance of the 1,4-Dihydroquinoline Core

Quinoline derivatives are integral to a wide array of natural products and synthetic molecules, exhibiting a broad spectrum of biological activities, including antimalarial, anticancer, and antibacterial properties.[2][3][4][5] The reduced 1,4-dihydroquinoline variant retains significant pharmacological potential while offering a distinct three-dimensional architecture. The introduction of a carbaldehyde group at the 3-position provides a versatile synthetic handle for further molecular elaboration, making 1,4-dihydroquinoline-3-carbaldehyde a key intermediate.

Interpreting the spectral data of this molecule requires a nuanced understanding of how the electronic and structural features—the secondary amine, the conjugated aldehyde, the dihydro-pyridine ring, and the fused aromatic system—collectively influence the spectroscopic output. This guide serves as a definitive resource for researchers navigating this process.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of organic compounds in solution. For 1,4-dihydroquinoline-3-carbaldehyde, both ¹H and ¹³C NMR provide a complete picture of the carbon-hydrogen framework.

Proton (¹H) NMR Spectroscopy: Mapping the Hydrogen Environment

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and their proximity to other protons (spin-spin coupling). The expected spectrum of 1,4-dihydroquinoline-3-carbaldehyde is characterized by distinct signals for the aldehyde, amine, aromatic, vinylic, and methylene protons.

Causality of Chemical Shifts:

• Aldehyde Proton (H-10): This proton is highly deshielded due to the strong electron-withdrawing effect and magnetic anisotropy of the carbonyl group, causing it to appear far downfield.

• Amine Proton (N-H): The chemical shift of the N-H proton can be broad and variable, depending on solvent, concentration, and temperature, due to hydrogen bonding and chemical exchange. In DMSO-d₆, it is often observed as a distinct singlet.[6]

• Vinylic Proton (H-2): This proton is adjacent to the electron-withdrawing aldehyde group and the nitrogen atom, shifting it downfield relative to a typical alkene proton.

• Methylene Protons (H-4): These protons are benzylic and adjacent to the nitrogen atom, appearing as a singlet in an achiral environment. Their chemical shift is around 3-5 ppm.[6]

• Aromatic Protons (H-5 to H-8): These protons will appear in the typical aromatic region (δ 6.5-8.0 ppm), with their exact shifts and coupling patterns determined by their position on the benzene ring.

Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
N-H (1)	5.5 - 8.5	Broad Singlet	N/A
H-2	7.5 - 8.0	Singlet	N/A
H-4	~4.5 - 5.0	Singlet	N/A
H-5	~7.2 - 7.4	Doublet	~7.5 - 8.0
H-6	~6.8 - 7.0	Triplet	~7.5
H-7	~7.0 - 7.2	Triplet	~7.5
H-8	~6.6 - 6.8	Doublet	~8.0
CHO (10)	9.5 - 10.0	Singlet	N/A

Note: Predicted values are based on analysis of similar 1,4-dihydropyridine and quinoline systems.[6][7] Actual values may vary based on solvent and experimental conditions.

Carbon-¹³ (¹³C) NMR Spectroscopy: The Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum reveals each unique carbon atom in the molecule. The chemical shifts are highly indicative of the carbon's hybridization and electronic environment.

Causality of Chemical Shifts:

• Aldehyde Carbonyl (C-10): This is the most deshielded carbon, appearing significantly downfield (>190 ppm) due to the double bond to the highly electronegative oxygen atom.[1][8]

• Aromatic & Vinylic Carbons (C-2, C-3, C-4a, C-5, C-6, C-7, C-8, C-8a): These sp²-hybridized carbons appear in the broad range of δ 100-150 ppm. Carbons directly attached to nitrogen (C-2, C-8a) are shifted downfield. The signal for C-3 is typically found at a lower chemical shift (~100-110 ppm) in 1,4-DHP systems.[6]

• Methylene Carbon (C-4): This sp³-hybridized carbon is the most upfield signal, typically appearing between δ 30-45 ppm.[6][9]

Predicted ¹³C NMR Data

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2	145 - 150
C-3	105 - 115
C-4	35 - 45
C-4a	125 - 130
C-5	~128
C-6	~120
C-7	~127
C-8	~115
C-8a	140 - 145
C-10 (CHO)	190 - 195

Note: Predicted values are based on general chemical shift ranges and data from related heterocyclic systems.[1][6][8][10]

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of 1,4-dihydroquinoline-3-carbaldehyde in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.[9][11]

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Parameters:

  • Set a spectral width of 16 ppm.

  • Use a standard 30° or 45° pulse width.

  • Set an acquisition time of 2-4 seconds and a relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak (CDCl₃: δ 7.26 ppm; DMSO-d₆: δ 2.50 ppm).[9]

• ¹³C NMR Parameters:

  • Employ a standard proton-decoupled pulse sequence.

  • Set a spectral width of 220 ppm.

  • Use a sufficient number of scans to achieve adequate signal-to-noise, particularly for quaternary carbons.

  • Reference the spectrum to the solvent peak (CDCl₃: δ 77.16 ppm; DMSO-d₆: δ 39.52 ppm).[8][9]

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of functional groups within a molecule. It is an excellent technique for confirming the presence of the key aldehyde and secondary amine functionalities.

Key Vibrational Modes:

• N-H Stretch: A secondary amine typically shows a single, moderately sharp absorption band in the 3300-3500 cm⁻¹ region.[12][13] This distinguishes it from primary amines (two bands) and tertiary amines (no band).

• Aromatic C-H Stretch: Appears as a series of weak to medium bands just above 3000 cm⁻¹.

• Aldehyde C-H Stretch: This is a highly diagnostic feature, presenting as two weak bands around 2850 cm⁻¹ and 2750 cm⁻¹.[12][13][14] The 2750 cm⁻¹ peak is particularly useful for distinguishing aldehydes from ketones.[13]

• C=O (Carbonyl) Stretch: The aldehyde carbonyl group gives rise to a very strong, sharp absorption band. Because the carbonyl is conjugated with the C=C double bond, its frequency is lowered from a typical saturated aldehyde (1720-1740 cm⁻¹) to the 1685-1710 cm⁻¹ range.[14]

• C=C Stretches: Both the vinylic and aromatic C=C bonds will produce a series of medium to strong bands in the 1500-1650 cm⁻¹ region.[5]

Summary of Key IR Absorptions

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity
Secondary Amine	N-H Stretch	3300 - 3500	Medium, Sharp
Aromatic/Vinylic C-H	C-H Stretch	3000 - 3100	Medium
Aldehyde C-H	C-H Stretch	~2850 and ~2750	Weak to Medium
Aldehyde Carbonyl	C=O Stretch	1685 - 1710	Strong, Sharp
Aromatic/Vinylic C=C	C=C Stretch	1500 - 1650	Medium to Strong
C-N	C-N Stretch	1250 - 1350	Medium

Experimental Protocol: FT-IR Data Acquisition

• Sample Preparation (ATR): Place a small amount of the solid 1,4-dihydroquinoline-3-carbaldehyde sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. Ensure good contact between the sample and the crystal.

• Sample Preparation (KBr Pellet): Alternatively, grind a small amount of sample (1-2 mg) with ~100 mg of dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Record the spectrum using a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio. A background spectrum of the empty ATR crystal or a pure KBr pellet should be collected and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound and offers structural insights through the analysis of its fragmentation patterns.

Expected Mass Spectrum:

• Molecular Ion (M⁺˙ or [M+H]⁺): The molecular weight of 1,4-dihydroquinoline-3-carbaldehyde (C₁₀H₉NO) is 159.19 g/mol . Using electrospray ionization (ESI) in positive mode, the base peak will likely be the protonated molecule [M+H]⁺ at m/z 160.[15] With electron ionization (EI), the molecular ion peak M⁺˙ would be observed at m/z 159.

• Key Fragmentation Pathways: Tandem MS (MS/MS) experiments on the precursor ion (m/z 160) would reveal characteristic fragmentation. The most anticipated fragmentation is the loss of the formyl radical (•CHO) or carbon monoxide (CO) from the molecular ion. The loss of CO (28 Da) is a very common fragmentation for aldehydes and would result in a significant fragment ion at m/z 132 (for [M+H]⁺) or m/z 131 (for M⁺˙).[11] Further fragmentation of the quinoline ring system can also occur.[16][17][18]

Visualization of Analytical Workflow & Fragmentation

The overall workflow for spectral analysis follows a logical progression from sample preparation to final structural confirmation.

Caption: General Workflow for Spectral Analysis

The fragmentation pathway in mass spectrometry provides direct structural evidence.

Caption: Proposed ESI-MS/MS Fragmentation Pathway

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution to a final concentration of 1-10 µg/mL for infusion or LC-MS analysis.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI) source, such as a quadrupole time-of-flight (Q-TOF) or triple quadrupole instrument.[16][17]

• ESI-MS Parameters (Positive Ion Mode):

  • Ionization Source: Electrospray ionization (ESI).[16]

  • Capillary Voltage: 3.0-4.5 kV.

  • Ion Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-500 °C.

  • Scan Mode: Acquire a full scan MS spectrum to identify the protonated molecular ion [M+H]⁺.

• ESI-MS/MS Parameters:

  • Select the [M+H]⁺ ion (m/z 160) as the precursor for collision-induced dissociation (CID).

  • Use argon as the collision gas.

  • Optimize the collision energy (typically 15-40 eV) to induce fragmentation and record the resulting product ion spectrum.[16]

Conclusion

The structural elucidation of 1,4-dihydroquinoline-3-carbaldehyde is a synergistic process that relies on the combined interpretation of NMR, IR, and MS data. Each technique provides a unique and complementary piece of the structural puzzle. ¹H and ¹³C NMR definitively map the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups (amine and conjugated aldehyde), and mass spectrometry verifies the molecular weight and reveals characteristic fragmentation patterns. By understanding the causal relationships between molecular structure and spectral output, researchers can confidently and accurately characterize this and related heterocyclic compounds, accelerating progress in medicinal chemistry and drug development.

References

• BenchChem. (n.d.). A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of Benz[f]isoquinoline Alkaloids.
• MDPI. (2016). 1,4-Dihydro-4-(nitromethyl)-2-phenyl-1-tosylquinoline-3-carbaldehyde. Molbank, m918.
• Wade, L.G. Jr. (2006). Organic Chemistry, 6th ed. Pearson Prentice Hall Inc.
• Journal of Applied Bioanalysis. (n.d.).
• Goba, I., & Liepinsh, E. (2013). 15N NMR of 1,4-dihydropyridine derivatives. Magnetic Resonance in Chemistry, 51(7), 391-396.
• Qing, Z., et al. (2020). Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry. Scientific Reports, 10(1), 733.
• Illinois State University, Department of Chemistry. (2015). Infrared Spectroscopy.
• SciELO. (2010). NMR study of 1,4-dihydropyridine derivatives endowed with long alkyl and functionalized chains.
• Rogóż, W., et al. (n.d.). New Synthetic Quinoline (Qui)
• MDPI. (2023).
• PMC - NIH. (2024).
• Arabian Journal of Chemistry. (2017). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study.
• ResearchGate. (2015).
• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups.
• SciSpace. (n.d.).
• PubMed. (2020).
• Semantic Scholar. (n.d.). Unexpected Diastereotopic Behaviour in the 1H NMR Spectrum of 1,4-Dihydropyridine Derivatives Triggered by Chiral and Prochiral.
• Journal of Chemical Education. (n.d.).
• International Journal of Research Culture Society. (2017).
• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Aldehydes.
• RSC Medicinal Chemistry. (2024).
• The Royal Society of Chemistry. (n.d.).
• HSCprep. (2024). Infrared Spectroscopy: Analyzing Organic Compound Structures.
• NIST. (n.d.). quinoline-3-carbaldehyde. NIST WebBook.
• Oregon State University. (2022). 13C NMR Chemical Shift.
• ResearchGate. (n.d.). Figure S10. 13 C NMR spectrum of 3e.
• Compound Interest. (n.d.). A guide to 13C NMR chemical shift values.
• BenchChem. (n.d.). A Comparative Spectroscopic Analysis of Quinoline Carbaldehyde Isomers.
• ACG Publications. (2023). An efficient zinc acetate dihydrate-catalyzed green protocol for the synthesis of 2,3-dihydroquinazolin-4(1H)-ones.
• Indian Academy of Sciences. (n.d.).
• PubChem. (n.d.). 1,2-Dimethyl-1,2,3,4-tetrahydroquinoline-6-carbaldehyde.
• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups.
• Doc Brown's Chemistry. (2026).
• NIST. (n.d.). Quinoline, 1,2,3,4-tetrahydro-. NIST WebBook.
• PMC. (n.d.).

Sources

• 1. mdpi.com [mdpi.com]
• 2. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 3. New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA’s Antioxidant Activity Modulators—Spectroscopic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, DFT studies on a series of tunable quinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study - Arabian Journal of Chemistry [arabjchem.org]
• 6. scielo.br [scielo.br]
• 7. ijrcs.org [ijrcs.org]
• 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. compoundchem.com [compoundchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. scispace.com [scispace.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

The Biological Significance of the 1,4-Dihydroquinoline Scaffold: A Technical Guide to Pharmacological Innovation

Executive Summary

As a privileged pharmacophore in medicinal chemistry, the 1,4-dihydroquinoline (1,4-DHQ) scaffold bridges the gap between synthetic tractability and complex biological target engagement. Unlike fully aromatic quinolines, the partial saturation at the 1 and 4 positions of the 1,4-DHQ core introduces critical conformational flexibility, unique electron-donating properties, and finely tunable redox potentials. This technical whitepaper explores the mechanistic rationale behind deploying the 1,4-DHQ scaffold in modern drug discovery, focusing on its roles in targeted anticancer therapy, neuropharmacological drug delivery, and overcoming antimicrobial resistance.

Structural and Electronic Privileges of the 1,4-Dihydroquinoline Core

The biological versatility of the 1,4-DHQ scaffold stems from its dual nature. The planar benzene ring supports robust π−π stacking interactions with aromatic residues within enzyme binding pockets, while the non-aromatic, nitrogen-containing 1,4-dihydropyridine-like ring enhances hydrogen bonding and metal chelation capabilities.

Crucially, the scaffold exhibits a highly predictable redox behavior. It can act as a biooxidizable core, readily converting into a hydrophilic quinolinium salt under specific physiological conditions. This property is heavily exploited in Chemical Delivery Systems (CDS) to bypass biological barriers and in the design of antioxidants that attenuate oxidative stress in brain tissues[1].

Key Biological Applications and Mechanisms of Action

Oncology: Precision Kinase and Topoisomerase Inhibition

In the realm of targeted oncology, 4-oxo-1,4-dihydroquinoline-3-carboxamides have been rationally designed as highly potent inhibitors of Axl kinase—a receptor tyrosine kinase heavily implicated in tumor metastasis, epithelial-mesenchymal transition (EMT), and acquired drug resistance[2]. By utilizing the 1,4-DHQ core as a hinge-binding motif, researchers have achieved exceptional binding affinities ( Kd​=2.7 nM) and target selectivity over hundreds of off-target kinases[2].

Parallelly, specific 4-oxoquinoline-3-carboxamide derivatives exhibit potent antineoplastic activity by modulating human type II topoisomerases. By stabilizing the transient DNA-enzyme cleavable complex, these agents induce lethal double-stranded DNA breaks, driving apoptosis in aggressive gastric and renal cancer cell lines[3].

Neuropharmacology: The Redox Chemical Delivery System (CDS)

Delivering hydrophilic therapeutics (such as γ -aminobutyric acid, GABA) across the Blood-Brain Barrier (BBB) remains a formidable challenge. While traditional 1,4-dihydropyridines were initially explored as carrier molecules, they suffer from premature oxidation and poor systemic stability[4].

The annellated NADH models based on the 1,4-dihydroquinoline series solve this stability bottleneck. When a neuroactive drug is conjugated to the 1,4-DHQ carrier, the resulting lipophilic complex passively diffuses across the BBB. Once inside the central nervous system (CNS), enzymatic oxidation rapidly converts the carrier into a membrane-impermeable quinolinium salt. This effectively traps the active drug within the brain, preventing systemic efflux and ensuring sustained target engagement[4].

Mechanism of 1,4-dihydroquinoline-mediated Chemical Delivery System.

Infectious Diseases: Overcoming Antimicrobial Resistance

The 1,4-DHQ core is the foundational pharmacophore for numerous antibacterial agents, most notably the fluoroquinolones. Recent medicinal chemistry campaigns have expanded this utility by synthesizing novel lactone-fused 1,4-dihydroquinoline derivatives. These structural modifications enhance binding affinity to bacterial DNA gyrase, yielding potent activity against Gram-negative pathogens (e.g., P. gingivalis) and resistant Mycobacterium strains[5].

Quantitative Bioactivity Profiling

To contextualize the pharmacological breadth of the 1,4-DHQ scaffold, the following table summarizes the quantitative bioactivity of key derivatives across different therapeutic areas.

Derivative Class	Primary Biological Target	Key Compound / Model	Activity Metric	Clinical / Pharmacological Relevance
4-oxo-1,4-DHQ-3-carboxamides	Axl Kinase	Compound 9im	Kd​=2.7 nM, IC50​=4.0 nM	High selectivity over 403 kinases; potential anticancer therapeutic[2].
Annellated NADH Models (1,4-DHQ)	Blood-Brain Barrier Carrier	[11C]1a (GABA conjugate)	Complete oxidation in CNS < 5 min	Overcomes stability issues of traditional 1,4-dihydropyridines for brain delivery[4].
4-oxoquinoline-3-carboxamides	Topoisomerase II	Compound 16b / 17b	High cytotoxicity	Induces double-stranded DNA breaks; active against gastric cancer lines[3].
Lactone 1,4-DHQ derivatives	Bacterial DNA Gyrase	Compound 4bi	Moderate to High MIC	Effective against P. gingivalis and Mycobacterium strains[5].
Biooxidizable 1,4-DHQs	DYRK1A / CLK1 Kinases	Compound 1g	Dual kinase inhibition	Attenuates oxidative stress in brain tissues; relevant for Alzheimer's/Down syndrome[1].

Experimental Workflows & Methodologies

As an Application Scientist, establishing robust, self-validating experimental protocols is paramount. The following methodologies detail the synthesis and biological evaluation of 1,4-DHQ derivatives, explicitly highlighting the causality behind critical experimental choices.

Protocol 1: Synthesis and Validation of 1,4-DHQ Axl Kinase Inhibitors

Objective: To synthesize 4-oxo-1,4-dihydroquinoline-3-carboxamides and validate their on-target Axl kinase inhibition.

• Scaffold Synthesis via Gould-Jacobs Reaction:

  • Procedure: Condense substituted anilines with diethyl ethoxymethylenemalonate (EMME) in refluxing ethanol, followed by thermal cyclization at 250°C in diphenyl ether.

  • Causality: The Gould-Jacobs reaction is specifically chosen because it reliably constructs the 4-oxoquinoline core while allowing modular introduction of halogens or methoxy groups at the 7-position. This modularity is critical for Structure-Activity Relationship (SAR) optimization[3].

• In Vitro Kinase Assay (Primary Screening):

  • Procedure: Incubate purified Axl kinase with the synthesized 1,4-DHQ derivatives using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay. Determine IC50​ and Kd​ values.

  • Causality: TR-FRET provides a highly sensitive, homogenous format that eliminates interference from compound autofluorescence, ensuring accurate quantification of binding affinity[2].

• Comprehensive Kinome Profiling (Selectivity Validation):

  • Procedure: Screen the lead compound (e.g., 9im) against a panel of 403 wild-type kinases at a concentration of 1.0 μ M (approx. 370x its Kd​ for Axl).

  • Causality: This massive counter-screening is a mandatory self-validating step. It proves that the subsequent cellular apoptosis is driven strictly by Axl inhibition, rather than promiscuous off-target toxicity[2].

Workflow for the development of 1,4-dihydroquinoline Axl kinase inhibitors.

Protocol 2: In Vivo Evaluation of 1,4-DHQ-GABA CDS for BBB Penetration

Objective: To quantify the brain penetrance and oxidation kinetics of a 1,4-DHQ-based Chemical Delivery System.

• Radiosynthesis of the Carrier:

  • Procedure: Synthesize the 1,4-dihydroquinoline carrier and radiolabel it with Carbon-11 ( [11C] ) via methylation of the amine precursor.

  • Causality: Utilizing a short-lived positron emitter like [11C] allows for real-time, non-invasive Positron Emission Tomography (PET) imaging and precise ex vivo quantification of the compound's biodistribution without altering the molecule's native pharmacology[4].

• In Vivo Administration and Brain Homogenization:

  • Procedure: Inject the [11C] -labeled 1,4-DHQ-GABA complex peripherally into murine models. Sacrifice animals at predefined time points (1, 5, 15, 30 mins) and rapidly extract/homogenize brain tissue.

• HPLC Analysis of Oxidation Kinetics:

  • Procedure: Subject the brain homogenates to High-Performance Liquid Chromatography (HPLC) coupled with a radiometric detector.

  • Causality: HPLC physically separates the lipophilic 1,4-DHQ carrier from its oxidized, hydrophilic quinolinium salt metabolite. This step is critical to validate the core hypothesis of the CDS: that the carrier oxidizes rapidly (<5 mins) once inside the CNS to trap the drug[4].

• Pharmacodynamic Readout (Locomotor Activity):

  • Procedure: Monitor the locomotor activity (LMA) of the mice post-injection using automated open-field tracking.

  • Causality: Because GABA acts as an inhibitory neurotransmitter, a significant reduction in LMA serves as an orthogonal, phenotypic validation that the GABA payload was successfully delivered and released in the brain[4].

Conclusion

The 1,4-dihydroquinoline scaffold is far more than a synthetic intermediate; it is a highly programmable pharmacophore. Whether it is being utilized to anchor highly selective kinase inhibitors in oncology, to act as a bio-oxidizable shuttle for neuro-therapeutics across the blood-brain barrier, or to disrupt bacterial replication machinery, the 1,4-DHQ core offers unparalleled structural and electronic versatility. By adhering to rigorous, self-validating experimental workflows, drug development professionals can continue to leverage this privileged scaffold to address some of the most pressing challenges in modern medicine.

References

• Title: Straightforward Access to a New Class of Dual DYRK1A/CLK1 Inhibitors Possessing a Simple Dihydroquinoline Core Source: MDPI URL
• Source: ACS Publications (Journal of Medicinal Chemistry)
• Title: Synthesis, Cytotoxicity and Mechanistic Evaluation of 4-Oxoquinoline-3-carboxamide Derivatives: Finding New Potential Anticancer Drugs Source: PMC URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Source: ResearchGate (Medicinal Chemistry Research)

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Cytotoxicity and Mechanistic Evaluation of 4-Oxoquinoline-3-carboxamide Derivatives: Finding New Potential Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, radiosynthesis and biological evaluation of 1,4-dihydroquinoline derivatives as new carriers for specific brain delivery - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Transition-Metal-Free Synthesis of 1,4-Dihydroquinolines: A Technical Guide for API Development

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary & Rationale

1,4-Dihydroquinolines (1,4-DHQs) represent a privileged structural motif in medicinal chemistry, serving as the core pharmacophore for numerous cardiovascular drugs, antimalarials, and experimental anticancer agents[1]. Historically, the construction of the 1,4-DHQ framework has relied on transition-metal (TM) catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig aminations or Ullmann-type couplings).

As a Senior Application Scientist, I emphasize that the shift towards transition-metal-free methodologies is not merely an academic exercise; it is a strategic imperative for scalable Active Pharmaceutical Ingredient (API) manufacturing. Trace metal contamination necessitates rigorous, costly purification steps (e.g., functionalized scavenging resins) to comply with ICH Q3D elemental impurity guidelines[1]. By leveraging intrinsic substrate reactivity—such as cascade cyclizations, aryne intermediates, and highly polarized electrophiles—we can construct complex heterocyclic architectures with superior atom economy, operational simplicity, and zero heavy-metal footprint.

Core Mechanistic Pathways

Pathway A: Intermolecular Cascade Cyclization of Enaminones with Aldehydes

A robust, base-promoted protocol utilizes simple enaminones and aldehydes to yield 1,4-DHQ derivatives[1]. The causality behind this design lies in the dual nature of the enaminone, which acts both as a nucleophile and a highly effective leaving group. The reaction proceeds via an initial condensation followed by an intermolecular cascade cyclization. Toluene is specifically selected as the solvent to access the high thermal energy (120 °C) required to drive the final dehydration step, while K₃PO₄ provides targeted basicity to deprotonate the enaminone without triggering substrate degradation[2].

Mechanistic pathway of base-promoted enaminone-aldehyde cascade cyclization.

Pathway B: Aryne-Enabled Three-Component Cycloaddition

A novel divergent strategy bypasses metal catalysts by leveraging the extreme electrophilicity of in situ-generated arynes[3]. By reacting aryne precursors with acrylate and imine derivatives, the strained nature of the aryne triple bond drives a rapid three-component cycloaddition. The self-validating nature of this protocol was confirmed via deuterium-labeling experiments, which elucidated the precise proton-transfer steps during the cascade, ensuring high functional group tolerance[3].

Pathway C: Aza-Michael/Cyclization Cascade via Ynones

Recent advancements highlight the use of ynones as dual electrophiles in reactions with 2-amino chalcones[4]. The sequence initiates with a regioselective aza-Michael addition of the amine to the ynone, followed by an intramolecular cyclization. This transition-metal-free strategy is highly efficient because the highly polarized alkyne of the ynone lowers the activation energy barrier for the initial nucleophilic attack, enabling the cascade to proceed under mild conditions[4].

Transition-metal-free ynone-mediated aza-Michael cascade to 1,4-dihydroquinolines.

Quantitative Data & Substrate Scope

The following table summarizes the operational parameters and quantitative yields of the three primary transition-metal-free methodologies, providing a comparative baseline for process chemists.

Methodology	Key Reactants	Catalyst / Base	Solvent & Temp	Yield Range	Strategic Advantage
Cascade Cyclization [1]	Enaminones + Aldehydes	K₃PO₄ (2.0 equiv)	Toluene, 120 °C	50% – 75%	Utilizes enaminone as an effective leaving group
Aryne Cycloaddition [3]	Aryne + Acrylate + Imine	CsF (Aryne generation)	CH₃CN, RT to 80 °C	60% – 85%	Rapid, scalable 3-component assembly
Aza-Michael Cascade [4]	2-Amino Chalcones + Ynones	K₂CO₃ / DABCO	EtOH or THF, Reflux	70% – 92%	Divergent synthesis utilizing dual electrophiles

Step-by-Step Experimental Protocols

To ensure reproducibility and self-validation in your laboratory, adhere to the following optimized experimental workflows.

Protocol 1: One-Pot Enaminone-Aldehyde Synthesis (Base-Promoted)

Objective: Synthesis of highly substituted 1,4-dihydroquinolines via cascade cyclization[2].

• Preparation: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add o-nitrobenzaldehyde (0.3 mmol) and the corresponding enaminone (0.5 mmol).

• Base Addition: Introduce K₃PO₄ (0.6 mmol, 2.0 equiv) to the reaction vessel. Causality note: K₃PO₄ is critical as stronger bases (like KOtBu) may lead to premature substrate degradation.

• Solvent & Heating: Add 2.0 mL of anhydrous toluene. Seal the tube and stir the mixture at 120 °C under an ambient atmosphere. Toluene's high boiling point facilitates the thermal energy required for the cyclization.

• Monitoring: Monitor the reaction progress via TLC until the complete consumption of the aldehyde (typically 4–8 hours).

• Purification: Cool the mixture to room temperature, concentrate under reduced pressure, and purify directly via flash column chromatography (ethyl acetate/petroleum ether) to afford the pure 1,4-dihydroquinoline derivative.

Protocol 2: Aryne-Enabled Three-Component Cycloaddition

Objective: Synthesis of 1,4-dihydroquinolines via highly reactive aryne intermediates[3].

• Preparation: In a dry reaction vial under a nitrogen atmosphere, combine the aryne precursor (e.g., Kobayashi's precursor, 0.5 mmol), an acrylate derivative (0.5 mmol), and an imine (0.5 mmol).

• Activation: Add a fluoride source (e.g., CsF, 1.5 equiv) to trigger the in situ generation of the aryne intermediate. Causality note: The fluoride selectively attacks the silyl group, driving the elimination of the triflate to form the highly reactive aryne.

• Reaction Execution: Add anhydrous acetonitrile (CH₃CN, 3 mL). Stir the mixture at room temperature (or heat to 80 °C depending on substrate sterics) for 12 hours.

• Purification: Quench with saturated aqueous NH₄Cl (10 mL), extract with ethyl acetate (3 x 10 mL), dry over Na₂SO₄, and purify via flash chromatography.

Protocol 3: Aza-Michael Cascade via Ynones

Objective: Divergent synthesis of 1,4-dihydroquinolines using ynones as dual electrophiles[4].

• Reagent Mixing: In a 15 mL round-bottom flask, dissolve 2-amino chalcone (0.5 mmol) and the selected ynone (0.6 mmol) in 3 mL of absolute ethanol.

• Activation: Add a mild base (e.g., 1.2 equiv of K₂CO₃) to enhance the nucleophilicity of the amino group.

• Cascade Initiation: Stir the reaction mixture at reflux. The sequence autonomously proceeds via aza-Michael addition followed by intramolecular cyclization.

• Isolation: After completion (indicated by TLC, approx. 6 hours), quench with water (10 mL) and extract with dichloromethane (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Final Polish: Purify the crude residue by silica gel chromatography to isolate the functionalized 1,4-dihydroquinoline.

References

• Title: Synthesis of 1,4-dihydroquinoline derivatives under transition-metal-free conditions and their diverse applications Source: Organic & Biomolecular Chemistry (2014) URL: [Link]

• Title: Three-Component Cycloaddition Reaction of Aryne, Acrylate, and Imine Derivatives: Divergent Synthesis of Hexahydropyrrolo[1,2-a]quinolines and 1,4-Dihydroquinolines Source: Organic Letters (2025) URL: [Link]

• Title: Ynones as Versatile Electrophiles for the Divergent Synthesis of 4H-Chromenes and 1,4-Dihydroquinolines Source: Organic & Biomolecular Chemistry (2026) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Three-Component Cycloaddition Reaction of Aryne, Acrylate, and Imine Derivatives: Divergent Synthesis of Hexahydropyrrolo[1,2- a]quinolines and 1,4-Dihydroquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ynones as versatile electrophiles for the divergent synthesis of 4H-chromenes and 1,4-dihydroquinolines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

The Strategic Role of 1,4-Dihydroquinoline-3-carbaldehyde as a Synthetic Precursor in Advanced Drug Discovery

Abstract: The rational design of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Among these, 1,4-dihydroquinoline-3-carbaldehyde (often cataloged as 4-oxo-1,4-dihydroquinoline-3-carbaldehyde, CAS 7509-12-8) has emerged as a highly privileged, versatile synthetic precursor. This whitepaper provides an in-depth technical analysis of its reactivity profile, its role in multicomponent and functionalization reactions, and detailed, self-validating experimental protocols for its derivatization into high-value pharmacological agents.

Chemical Profile and Structural Nuances

The synthetic utility of 1,4-dihydroquinoline-3-carbaldehyde stems from its unique push-pull electronic configuration and tautomeric flexibility. The molecule exists in an equilibrium between the 4-oxo-1,4-dihydroquinoline and 4-hydroxyquinoline tautomers[1].

From a mechanistic standpoint, the scaffold presents three distinct orthogonal reactivity centers:

• The C3-Aldehyde (-CHO): Highly electrophilic, activated by the vinylogous amide system of the quinolone core. It is the primary site for nucleophilic additions, such as imine formation and Wittig olefination.

• The C4-Ketone (C=O) / Hydroxyl: Acts as an internal hydrogen-bond acceptor or a participant in cyclocondensation reactions (e.g., forming pyrano-quinolines).

• The N1-Amine (-NH-): A nucleophilic center available for targeted alkylation or acylation, crucial for modulating lipophilicity in drug design.

Reactivity map of 4-oxo-1,4-dihydroquinoline-3-carbaldehyde highlighting key synthetic pathways.

Key Synthetic Trajectories in Drug Development

Access to Organophosphorus Anticancer and Antifungal Agents

The C3-aldehyde is exceptionally suited for the Kabachnik-Fields three-component reaction . By reacting 1,4-dihydroquinoline-3-carbaldehyde with various amines and diethyl phosphite, researchers can synthesize α -aminophosphonates—bioisosteres of natural amino acids that exhibit potent enzyme inhibitory properties[2]. Recent advancements utilize Cadmium Iodide (CdI 2​ ) nanoparticles under ultrasound irradiation to drive this reaction. Furthermore, solvent-free, catalyst-free approaches have been developed to construct complex 1,4,2-diazaphospholes and 1,4,2-oxazaphosphinines, which show profound cytotoxicity against EGFR-mutated A549 cancer cell lines[3].

Construction of 2H-Pyrano[3,2-c]quinolin-2-ones

The spatial proximity of the C3-aldehyde and the C4-ketone allows for elegant cyclocondensation reactions. Reaction with monosubstituted acetic acids yields 2H-pyrano[3,2-c]quinolin-2-ones[4]. These fused tricyclic systems are not only intrinsically fluorescent (useful for biological probing) but also serve as dienes in Diels-Alder reactions to construct highly complex acridone derivatives.

Wittig Olefination for Extended π -Conjugation

To generate libraries of 3-substituted quinolin-4(1H)-ones with extended π -conjugated systems, the precursor is subjected to ultrasound-assisted Wittig reactions using non-stabilized ylides[5]. The resulting 3-vinyl and 3-(buta-1,3-dien-1-yl) derivatives act as versatile intermediates for further pericyclic reactions.

Development of CB2 Receptor Ligands

In the neuropharmacology space, the scaffold is utilized to synthesize selective Cannabinoid Receptor 2 (CB2) ligands. The C3-aldehyde undergoes reductive amination or oxidation followed by Curtius rearrangement to yield 4-oxo-1,4-dihydroquinoline-3-carboxamides, which exhibit high affinity and selectivity for the human CB2 receptor, a target for neuroinflammation and pain management[6].

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility, the following protocols integrate mechanistic causality with built-in validation checkpoints.

Protocol A: Ultrasound-Assisted Synthesis of α -Aminophosphonates[2]

Causality Rationale: The Kabachnik-Fields reaction requires the initial formation of an imine intermediate. The C3-aldehyde is sterically hindered by the adjacent C4-ketone. CdI 2​ nanoparticles provide a massive surface area of Lewis acid sites to coordinate with the aldehyde oxygen, dramatically increasing its electrophilicity. Concurrently, ultrasound irradiation (50°C) induces acoustic cavitation. The implosive collapse of microbubbles generates localized extreme temperatures and pressures, accelerating mass transfer and driving the nucleophilic attack of the amine, bypassing the need for prolonged thermal reflux that often leads to degradation.

Step-by-Step Procedure:

• Preparation: In a dry 25 mL glass vial, add 4-oxo-1,4-dihydroquinoline-3-carbaldehyde (1.0 mmol) and the primary amine (1.0 mmol).

• Reagent Addition: Add diethyl phosphite (1.2 mmol) dropwise to the mixture.

• Catalyst Integration: Introduce CdI 2​ nanoparticles (10 mol%). Validation Checkpoint 1: The mixture will appear as a heterogeneous slurry.

• Activation: Place the vial in an ultrasonic bath (40 kHz) maintained at 50°C for 20–35 minutes.

• In-Process Validation (TLC): Monitor via TLC (Ethyl Acetate:Hexane 1:1). Validation Checkpoint 2: The disappearance of the UV-active starting aldehyde spot ( Rf​≈0.6 ) and the appearance of a new, highly fluorescent product spot ( Rf​≈0.3 ) confirms complete conversion.

• Isolation: Quench with water (10 mL) and extract with ethyl acetate (3 × 15 mL). Dry the organic layer over anhydrous Na 2​ SO 4​ and concentrate under reduced pressure.

• Final Validation: Recrystallize from ethanol. Confirm structure via 31 P NMR. Validation Checkpoint 3: A characteristic singlet peak around δ 22.0–25.0 ppm confirms the formation of the phosphonate ester bond.

Step-by-step workflow for the ultrasound-assisted Kabachnik-Fields multicomponent reaction.

Protocol B: Ultrasound-Assisted Wittig Olefination[5]

Causality Rationale: Non-stabilized ylides are highly reactive and prone to degradation or side-reactions (such as enolization of the C4-ketone) under standard thermal conditions. By applying ultrasound, the activation energy required for the formation of the oxaphosphetane intermediate is reached rapidly at lower bulk temperatures. This kinetic control strictly favors the desired olefination over thermodynamic side reactions, preserving the integrity of the quinolone core.

Step-by-Step Procedure:

• Ylide Generation: In a flame-dried Schlenk tube under nitrogen, suspend the appropriate triphenylphosphonium bromide salt (5.0 mmol) in anhydrous THF (25 mL). Add NaH (10.0 mmol, 60% dispersion in mineral oil).

• Pre-activation: Sonicate the mixture for 15 minutes until a deep color change indicates ylide formation. Validation Checkpoint 1: A shift to a vibrant orange/red color confirms ylide generation.

• Coupling: Add 4-oxo-1,4-dihydroquinoline-3-carbaldehyde (1.0 mmol) to the mixture.

• Reaction: Sonicate at room temperature for 45–60 minutes.

• Isolation & Validation: Quench carefully with saturated NH 4​ Cl. Extract with dichloromethane. Purify via silica gel chromatography. Validation Checkpoint 2: 1 H NMR must show characteristic vinylic protons (multiplets between δ 5.5–7.0 ppm) and the absence of the aldehyde proton ( δ ≈ 10.5 ppm).

Quantitative Data Summary

The table below consolidates the empirical performance of 1,4-dihydroquinoline-3-carbaldehyde across various derivatization pathways, highlighting its efficiency as a synthetic precursor.

Scaffold Target	Reaction Pathway	Catalyst / Conditions	Avg. Yield (%)	Primary Biological Application
α -Aminophosphonates	Kabachnik-Fields	CdI 2​ NPs, Ultrasound (50°C)	85–95%	Antifungal / EGFR-targeted Anticancer
2H-Pyrano[3,2-c]quinolines	Cyclocondensation	NaOH, Heating (60°C)	70–87%	Fluorescent Probes / Acridone Precursors
3-Vinylquinolin-4(1H)-ones	Wittig Olefination	NaH, THF, Ultrasound (RT)	65–80%	Extended π -Conjugated Systems
Quinoline-3-carboxamides	Reductive Amination	NaBH 3​ CN, Methanol (RT)	60–75%	Selective CB2 Receptor Ligands

Conclusion

1,4-Dihydroquinoline-3-carbaldehyde is far more than a simple building block; it is a highly programmable synthetic hub. By leveraging its distinct electrophilic and nucleophilic centers, and applying modern activation techniques like ultrasound and nanoparticle catalysis, researchers can rapidly construct diverse libraries of complex heterocycles. The self-validating protocols outlined herein ensure high-fidelity synthesis, accelerating the discovery pipeline for novel anticancer, antifungal, and neuropharmacological therapeutics.

References

• Title: Ultrasound-assisted construction of novel diethyl {(4-oxo-1,4-dihydroquinolin-3-yl) (aryl/heteroarylamino)
• Source: Synthetic Communications (Taylor & Francis)
• Title: 2H-Pyrano[3,2-c]quinolin-2-ones: their convenient synthesis and selected reactions Source: ResearchGate URL
• Title: Ultrasound-Assisted Wittig Reaction for the Synthesis of 3-Substituted 4-Chloroquinolines and Quinolin-4(1H)
• Source: Université catholique de Louvain (UCL)
• Title: CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde Source: CymitQuimica URL

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. farm.ucl.ac.be [farm.ucl.ac.be]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 1,4-Dihydroquinoline-3-carbaldehyde Scaffolds

Introduction and Chemical Significance

The quinoline scaffold, particularly 1,4-dihydroquinoline and its 4-oxo derivatives, represents a privileged pharmacophore in modern drug discovery. These bicyclic aromatic compounds are electron-deficient systems that exhibit versatile electrophilic and nucleophilic substitution profiles, making them critical intermediates in the synthesis of anticancer, antibacterial, and antiviral agents[1].

This application note details a robust, self-validating protocol for the synthesis of the core building block 4-oxo-1,4-dihydroquinoline-3-carbaldehyde (CAS: 7509-12-8)[2]. The methodology relies on a modified Vilsmeier-Haack cyclocondensation followed by selective acidic hydrolysis[3]. By understanding the causality behind the reagent stoichiometry and thermal controls, researchers can reliably scale this protocol for high-throughput library generation.

Mechanistic Workflow

The synthesis is a two-stage process. First, 1-(2-aminophenyl)ethanone undergoes double formylation and subsequent intramolecular cyclization mediated by the Vilsmeier reagent (POCl3/DMF) to form a 4-chloroquinoline-3-carbaldehyde intermediate. Second, controlled acidic hydrolysis converts the 4-chloro substituent to the corresponding 4-oxo (tautomeric with 4-hydroxy) moiety[3].

Workflow for the two-step synthesis of 4-oxo-1,4-dihydroquinoline-3-carbaldehyde.

Materials and Reagents

The following table summarizes the quantitative requirements for a standard 74.0 mmol scale reaction[3].

Reagent / Material	Role	Equivalents	Amount	Notes
1-(2-aminophenyl)ethanone	Starting Material	1.00 eq	9.0 mL (74.0 mmol)	Substrate for cyclization
Phosphorus oxychloride (POCl3)	Formylating Agent	6.00 eq	41.2 mL (444.4 mmol)	Highly reactive; handle in fume hood
Dimethylformamide (DMF)	Solvent / Reactant	Excess	90.0 mL	Must be anhydrous
Sodium bicarbonate (NaHCO3)	Neutralizing Agent	-	As needed	Solid form for pH adjustment
Formic acid (HCOOH)	Hydrolysis Reagent	Excess	80.0 mL (54% aq)	Promotes selective C4-Cl hydrolysis
Chloroform (CHCl3)	Extraction Solvent	-	As needed	For intermediate isolation

Step-by-Step Experimental Protocol

Part A: Synthesis of 4-chloroquinoline-3-carbaldehyde Intermediate

Expert Insight: The formation of the Vilsmeier reagent is highly exothermic. Strict temperature control during the initial mixing phase is critical to prevent the degradation of DMF and the formation of unwanted dimethylamine byproducts.

• Preparation of the Vilsmeier Reagent: Purge an oven-dried round-bottom flask with Argon. Add 90.0 mL of anhydrous DMF and cool the flask to 0 °C using an ice bath. Dropwise, add 41.2 mL of POCl3[3].

• Activation: Stir the resulting solution for 15 minutes at room temperature under Argon to ensure complete formation of the active electrophilic species[3].

• Substrate Addition: Re-cool the mixture to 0 °C. Add 9.0 mL of 1-(2-aminophenyl)ethanone dropwise over a period of 30 minutes[3]. Causality: Dropwise addition prevents localized thermal spikes, which can lead to polymerization of the starting material.

• Cyclization: Heat the reaction mixture to 60 °C and maintain stirring for 16 hours[3]. Causality: Extended heating at 60 °C (rather than shorter, higher-temperature bursts) ensures complete thermodynamic conversion of the enamine intermediate to the fully aromatized quinoline ring without degrading the sensitive carbaldehyde group.

• Quenching: Cool the mixture to room temperature. Slowly pour the reaction over 400 g of crushed ice suspended in 200 mL of distilled H2O[3].

• Neutralization & Extraction: Carefully add solid NaHCO3 until the aqueous mixture reaches pH 7[3]. Filter the precipitated yellow solid. Dissolve the solid in CHCl3, wash with water, and separate the organic layer.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Crystallize the crude residue from ethyl acetate (with charcoal bleaching) to yield 4-chloroquinoline-3-carbaldehyde as a white solid (approx. 60% yield)[3].

Part B: Selective Hydrolysis to 4-oxo-1,4-dihydroquinoline-3-carbaldehyde

Expert Insight: The 4-chloro position on the quinoline ring is highly activated toward nucleophilic aromatic substitution due to the electron-withdrawing nature of the adjacent ring nitrogen and the 3-carbaldehyde group.

• Suspension: Suspend the purified 4-chloroquinoline-3-carbaldehyde in 80 mL of 54% aqueous formic acid (HCOOH)[3].

• Hydrolysis: Heat the suspension to 50 °C and stir continuously for 2 hours[3]. Causality: 54% aqueous HCOOH provides the exact hydronium ion concentration required to selectively hydrolyze the C-Cl bond to a C-OH (which tautomerizes to the stable 4-oxo form) without oxidizing or cleaving the adjacent carbaldehyde moiety.

• Precipitation: Remove the heat source and allow the mixture to cool to room temperature, then transfer to a refrigerator overnight (approx. 4 °C) to maximize crystallization[3].

• Isolation: Filter the formed solid product under vacuum. Wash the filter cake sequentially with cold H2O and diethyl ether (Et2O) to remove residual acid and organic impurities[3].

• Drying: Dry the product under high vacuum to afford 1,4-dihydro-4-oxoquinoline-3-carbaldehyde as a white solid (approx. 93% yield for this step; 56% overall)[3].

Alternative Methodologies: Organocatalytic Approaches

While the Vilsmeier-Haack approach is ideal for the unsubstituted core, researchers targeting highly substituted, structurally diverse 1,4-dihydroquinolines (e.g., for structure-activity relationship studies) may employ organocatalytic domino Aza/Oxa-Michael/1,6-addition reactions. For instance, reacting para-quinone methides with ynals in the presence of chiral catalysts at room temperature can yield complex 1-tosyl-1,4-dihydroquinoline-3-carbaldehyde derivatives in high yields (>90%) and excellent enantioselectivities[4].

References

• Synthesis of 1,4-Dihydroquinolines and 4H-Chromenes via Organocatalytic Domino Aza/Oxa-Michael/1,6-Addition Reactions of para-Quinone Methides and Ynals | The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry. Available at:[Link]

• 2H-Pyrano[3,2-c]quinolin-2-ones: their convenient synthesis and selected reactions - ResearchGate. Available at:[Link]

Sources

• 1. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 2. CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: High-Purity Isolation of 1,4-Dihydroquinoline-3-carbaldehyde via Flash Column Chromatography

Abstract

This document provides a comprehensive guide for the purification of 1,4-Dihydroquinoline-3-carbaldehyde from a crude reaction mixture using silica gel flash column chromatography. 1,4-Dihydroquinoline-3-carbaldehyde is a pivotal intermediate in the synthesis of various biologically active molecules and pharmaceutical compounds.[1][2] Achieving high purity is critical for subsequent synthetic steps and biological assays. This protocol details a systematic approach, beginning with the development of an optimal solvent system using Thin-Layer Chromatography (TLC), followed by a step-by-step procedure for column packing, sample loading, elution, and product isolation. The causality behind each experimental choice is explained to empower researchers to adapt the methodology for related quinoline derivatives.

Introduction and Significance

The 1,4-dihydroquinoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic drugs.[1][3] The presence of a reactive carbaldehyde group at the 3-position makes 1,4-Dihydroquinoline-3-carbaldehyde a versatile building block for constructing more complex molecular architectures.[4][5] However, its synthesis often results in a crude mixture containing unreacted starting materials, by-products, and other impurities. Column chromatography is a fundamental and widely used technique for purifying organic compounds from such mixtures, separating components based on their differential adsorption to a stationary phase while being carried by a mobile phase.[6]

This guide provides a robust and validated protocol for isolating 1,4-Dihydroquinoline-3-carbaldehyde with high purity, ensuring the reliability of downstream applications.

Foundational Principles: Exploiting Polarity for Separation

The successful purification of 1,4-Dihydroquinoline-3-carbaldehyde hinges on the principles of normal-phase chromatography.

• Stationary Phase: Silica gel (SiO₂) is used as the stationary phase. It is a highly polar adsorbent with acidic silanol (Si-OH) groups on its surface.[7]

• Mobile Phase: A non-polar or moderately polar organic solvent (or a mixture) is used as the mobile phase (eluent).

• Separation Mechanism: The components of the crude mixture are separated based on their relative polarities.

  • Polar Compounds: Molecules with polar functional groups (like the aldehyde and the N-H group in the target compound) will interact strongly with the polar silica gel via hydrogen bonding and dipole-dipole interactions. These compounds will adsorb more strongly and move down the column more slowly.

  • Non-polar Compounds: Less polar impurities will have weaker interactions with the silica gel and will be more soluble in the mobile phase, causing them to travel down the column faster.

The key is to find a mobile phase with the perfect "elution strength" to move the target compound down the column at a reasonable rate while leaving more polar impurities behind and eluting less polar impurities ahead of it.

Method Development: The Crucial Role of Thin-Layer Chromatography (TLC)

Before attempting a large-scale column purification, it is essential to develop an optimal solvent system using Thin-Layer Chromatography (TLC).[8][9] TLC is a rapid and inexpensive analytical technique that predicts the behavior of compounds on a silica column.[9]

Protocol 3.1: TLC Solvent System Optimization

• Plate Preparation: Using a pencil, gently draw a baseline approximately 1 cm from the bottom of a silica gel TLC plate.[7] Mark lanes for the crude mixture, co-spot (crude + reference standard, if available), and the reference standard.

• Sample Application: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, carefully spot a small amount onto the baseline in the designated lane. The ideal starting spot should be only 1-2 mm in diameter.[7]

• Chamber Preparation: Pour the chosen mobile phase into a developing chamber to a depth of about 0.5 cm. Place a piece of filter paper against the chamber wall, partially submerged in the solvent, to saturate the chamber atmosphere with solvent vapors.[7][10]

• Development: Carefully place the spotted TLC plate into the chamber, ensuring the baseline is above the solvent level. Cover the chamber and allow the solvent front to ascend the plate via capillary action.[7]

• Visualization: Once the solvent front is about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp (254 nm) and circle any visible spots.[7] If necessary, use a chemical stain like an iodine chamber or potassium permanganate dip for further visualization.[7]

• Analysis and Iteration: Calculate the Retention Factor (Rf) for each spot:

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • An ideal Rf value for the target compound for column chromatography is between 0.25 and 0.40 . This ensures good separation and a reasonable elution time.

  • If Rf is too low (<0.2): The solvent is not polar enough. Increase the proportion of the more polar solvent (e.g., increase ethyl acetate in a hexane/ethyl acetate mixture).[7][11]

  • If Rf is too high (>0.5): The solvent is too polar. Decrease the proportion of the polar solvent.[11]

Recommended Starting Solvent Systems:

A common starting point for quinoline derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[8]

• System A: Hexane / Ethyl Acetate (e.g., starting with 7:3 or 4:1 v/v)

• System B: Dichloromethane / Methanol (e.g., starting with 98:2 v/v for more polar compounds)

Expert Insight - Mitigating Tailing: Basic compounds like quinolines can interact strongly with the acidic silanol groups on silica gel, causing the spots to streak or "tail".[7] To prevent this, add a small amount (0.1–1.0% ) of a basic modifier like triethylamine (NEt₃) or pyridine to the eluent.[7] This neutralizes the acidic sites and results in sharper, more defined spots.

Detailed Protocol: Flash Column Chromatography

This protocol assumes a standard glass column for flash chromatography (applying positive pressure).

Table 1: Materials and Reagents

Category	Item
Glassware	Chromatography column (e.g., 40 mm diameter)
Round-bottom flasks (for sample prep and collection)
Erlenmeyer flasks or test tubes (for fraction collection)
Powder funnel, beakers, graduated cylinders
Stationary Phase	Silica gel for flash chromatography (e.g., 230-400 mesh)
Sand (acid-washed)
Mobile Phase	Optimized solvent system from TLC (e.g., Hexane/Ethyl Acetate/NEt₃)
Apparatus	Rotary evaporator, clamps, stand, air/nitrogen line with regulator
Consumables	TLC plates, capillary spotters, cotton or glass wool

Step-by-Step Purification Workflow

• Column Preparation (Slurry Packing):

  • Secure the column vertically to a stand. Ensure the stopcock is closed.

  • Place a small plug of cotton or glass wool at the bottom of the column, followed by a ~1 cm layer of sand.

  • In a beaker, prepare a slurry of silica gel in the initial, least polar eluent.[8] A good ratio is ~1.5 g of silica per 10 mL of solvent.

  • Using the powder funnel, pour the slurry into the column.

  • Gently tap the side of the column to dislodge any air bubbles and encourage even packing.

  • Open the stopcock to drain some solvent, collecting it for reuse. Add more slurry until the desired column height is reached (typically 15-20 cm). Crucially, never let the top of the silica bed run dry.

  • Add a final ~1 cm layer of sand on top of the silica bed to prevent disturbance during solvent addition.

  • Wash the column by passing 2-3 column volumes of the eluent through the packed silica until the bed is stable and translucent.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude 1,4-Dihydroquinoline-3-carbaldehyde (~1 g) in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add 2-3 times the mass of the crude product in silica gel to this solution.

  • Remove the solvent completely on a rotary evaporator until a fine, free-flowing powder is obtained.

  • Carefully add this powder as a uniform layer on top of the sand at the top of the column.

  • Rationale: Dry loading ensures that the sample is introduced as a very narrow, concentrated band, leading to superior separation compared to wet loading, which can cause band broadening.[11]

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column, ensuring not to disturb the top layer.

  • Apply gentle positive pressure (air or nitrogen) to the top of the column to achieve a steady flow rate (a drop rate of ~5-10 cm/min is a good target).

  • Begin collecting fractions in test tubes or flasks. The size of the fractions should be appropriate for the column size (e.g., 10-20 mL for a 40 mm column).

  • Gradient Elution (Optional but Recommended): If TLC shows multiple compounds with close Rf values, a gradient elution can be highly effective.[8] Start with a less polar solvent mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity (e.g., to 8:2, 7:3, etc.) to elute compounds of increasing polarity.

• Monitoring and Isolation:

  • Systematically analyze the collected fractions by TLC. Spot every few fractions on a single TLC plate to track the elution profile.

  • Identify the fractions containing the pure desired product (single spot at the correct Rf).

  • Combine the pure fractions into a pre-weighed round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Place the flask under high vacuum to remove any residual solvent.

  • Record the final mass of the purified yellow-to-brown solid and calculate the yield.[12]

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Bands	Inappropriate solvent system; Column overloading.	Re-optimize the solvent system with TLC for better spot separation. Reduce the amount of crude sample loaded; a general rule is 1-10% of the mass of the stationary phase.[11]
Compound Won't Elute	Mobile phase is not polar enough.	Gradually increase the polarity of the eluent (gradient elution). If necessary, switch to a more polar solvent system (e.g., from Hex/EtOAc to DCM/MeOH).[7]
Compound Elutes Too Quickly	Mobile phase is too polar.	Use a less polar solvent mixture (e.g., increase the proportion of hexane).[11]
Cracked or Channeled Column	Improper packing; column ran dry at some point.	Ensure uniform packing of the silica slurry without air bubbles.[11] Always maintain a level of solvent above the silica bed. A cracked column often requires repacking.
Streaking/Tailing on the Column	Acid-base interaction between the basic quinoline nitrogen and acidic silica.	Add a basic modifier like triethylamine (0.1-1.0%) to the eluent to neutralize the silica surface.[7] This is often the most effective solution for nitrogen-containing heterocycles.

Safety Precautions

• Silica Gel: Fine silica dust is a respiratory irritant. Always handle silica gel in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including a dust mask, gloves, and safety glasses.

• Organic Solvents: Organic solvents are flammable and can be toxic. Handle them exclusively in a fume hood, away from ignition sources. Ensure proper waste disposal procedures are followed.

References

• Taylor & Francis Online. Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. [Link]

• MDPI. 1,4-Dihydro-4-(nitromethyl)-2-phenyl-1-tosylquinoline-3-carbaldehyde. [Link]

• ACS Publications. Synthesis of 1,4-Dihydroquinolines and 4H-Chromenes via Organocatalytic Domino Aza/Oxa-Michael/1,6-Addition Reactions of para-Quinone Methides and Ynals. [Link]

• SIELC. Separation of Quinoline, hydrochloride on Newcrom R1 HPLC column. [Link]

• ResearchGate. Synthesis of 1,4-Dihydroquinolines from Azadienes. [Link]

• ACS Publications. Enantioselective Synthesis of Chiral 1,4-Dihydroquinolines via Iridium-Catalyzed Asymmetric Partial Hydrogenation of Quinolines. [Link]

• ResearchGate. Synthesis of 1,4-dihydroquinoline derivatives. [Link]

• SpringerLink. Quantitative structure-chromatographic retention correlations of quinoline derivatives. [Link]

• PMC. Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation. [Link]

• MDPI. Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones using Domino Reactions. [Link]

• RSC Publishing. Synthesis of 1,4-dihydroquinoline derivatives under transition-metal-free conditions and their diverse applications. [Link]

• PMC. Kinetic Resolution of 2‐Aryldihydroquinolines Using Lithiation – Synthesis of Chiral 1,2‐ and 1,4‐Dihydroquinolines. [Link]

• AGA Analytical. Thin Layer Chromatography (TLC). [Link]

• Google Patents.

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Longdom Publishing. Column Chromatography for the Separation of Complex Mixtures. [Link]

• Magritek. Column Chromatography. [Link]

• The Royal Society of Chemistry. Separation, purification and identification of the components of a mixture. [Link]

• MDPI. Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. [Link]

• EMU Departments of Physics and Chemistry. Purification of Organic Compounds: from Crude Product to Purity. [Link]

• PubChem. 1,4-Dihydroquinoline-3-carboxylic acid. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of 1,4-dihydroquinoline derivatives under transition-metal-free conditions and their diverse applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Kinetic Resolution of 2‐Aryldihydroquinolines Using Lithiation – Synthesis of Chiral 1,2‐ and 1,4‐Dihydroquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. longdom.org [longdom.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. magritek.com [magritek.com]
• 10. Tips & Tricks for Thin-Layer Chromatography [merckmillipore.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde [cymitquimica.com]

Application Note: Advanced Synthesis and Evaluation of 1,4-Dihydroquinoline-3-Carbaldehyde Derivatives as Anticancer Agents

Executive Summary

The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the backbone of numerous clinically approved anticancer agents such as camptothecin and topotecan[1]. Among its derivatives, 1,4-dihydroquinoline-3-carbaldehyde and its tautomeric/substituted analogs (e.g., 4-oxo-1,4-dihydroquinoline and 2-oxo-1,2-dihydroquinoline) have emerged as highly potent intermediates for drug discovery[2][3]. This application note details the mechanistic rationale, synthetic workflows, and validated protocols for derivatizing the 3-carbaldehyde moiety into advanced hydrazone and thiosemicarbazone anticancer agents.

Mechanistic Rationale & Target Design

The strategic positioning of a formyl group at the C3 position of the dihydroquinoline ring provides a highly electrophilic center, ideal for condensation with nucleophiles. The resulting Schiff bases (hydrazones, acylhydrazones, and thiosemicarbazones) exhibit profound antiproliferative effects[1].

The causality of this design is rooted in two primary mechanisms:

• Targeted Kinase and Topoisomerase Inhibition: The extended conjugation of the imine bond, coupled with the planar bicyclic quinoline core, allows these molecules to intercalate into DNA or competitively bind the ATP-binding pockets of tyrosine kinases and topoisomerases[1][4].

• Metal Chelation and ROS Generation: Thiosemicarbazone derivatives act as tridentate ligands. Upon complexation with intracellular transition metals like Cu(II), they undergo redox cycling, generating reactive oxygen species (ROS) that trigger caspase-dependent apoptosis[5][6].

Mechanistic pathways of quinoline-induced apoptosis in cancer cells.

Synthetic Strategy

The synthesis of these agents is a self-validating, multi-stage process. The foundational step utilizes a Vilsmeier-Haack reaction on an acetanilide derivative to simultaneously construct the quinoline ring and install the crucial C3-carbaldehyde[2]. Subsequent hydrolysis yields the stable dihydroquinoline core. The final functionalization involves a condensation reaction, driven to completion by the precipitation of the highly conjugated product.

Step-by-step synthetic workflow for quinoline-3-carbaldehyde anticancer agents.

Validated Experimental Protocols

Protocol A: Synthesis of the Core Scaffold (2-Oxo-1,2-dihydroquinoline-3-carbaldehyde)

Causality: The Vilsmeier-Haack reagent (generated in situ from POCl 3​ and DMF) acts as both a formylating agent and a cyclization catalyst. Hydrolysis of the resulting 2-chloro intermediate converts it to the thermodynamically stable dihydroquinoline-3-carbaldehyde[2].

• Vilsmeier-Haack Cyclization:

  • Cool dry N,N-dimethylformamide (DMF, 15 mmol) to 0–5 °C in an ice bath.

  • Add acetanilide (5 mmol) to the DMF with continuous magnetic stirring.

  • Dropwise, add phosphorous oxychloride (POCl 3​ , 60 mmol) over 30 minutes to maintain the temperature below 5 °C.

  • Heat the reaction mixture to 80–90 °C for 4 to 15 hours. Validation Checkpoint: Monitor via TLC (Ethyl Acetate:Hexane 3:7); the disappearance of the acetanilide spot indicates completion[2].

  • Pour the mixture over crushed ice. Filter the resulting yellow precipitate (2-chloroquinoline-3-carbaldehyde), wash with cold water, and dry.

• Hydrolysis:

  • Suspend the intermediate (5 mmol) in 50 mL of 70% acetic acid.

  • Reflux for 4–5 hours.

  • Cool to room temperature to precipitate the product. Filter, wash with distilled water, and dry under vacuum. Expected Yield: ~90%. Melting point: 300–304 °C[2].

Protocol B: Condensation to Thiosemicarbazones

Causality: The highly electrophilic C3-carbaldehyde reacts readily with the primary amine of thiosemicarbazides. The reaction is thermodynamically driven by the formation of a highly conjugated, insoluble Schiff base, which shifts the equilibrium toward the product[6].

• Reagent Preparation: Dissolve thiosemicarbazide (10 mmol) in 50 mL of warm methanol.

• Condensation: Add this solution to a 50 mL methanol solution containing the dihydroquinoline-3-carbaldehyde derivative (10 mmol)[6].

• Reflux: Heat the mixture under reflux for 1 hour. A distinct color change and the formation of a yellow/orange precipitate will occur.

• Isolation: Cool the reaction to room temperature. Filter the solid product, wash thoroughly with cold methanol to remove unreacted starting materials, and dry under vacuum. Expected Yield: 84–90%[6].

Protocol C: Copper(II) Complexation for Enhanced Cytotoxicity

Causality: Coordinating the thiosemicarbazone ligand to a Cu(II) center locks the molecule in a planar conformation, enhancing DNA intercalation and enabling catalytic ROS generation in the tumor microenvironment[6].

• Dissolve the synthesized thiosemicarbazone ligand (1 mmol) in hot ethanol (20 mL).

• Add a solution of CuCl 2​ ·2H 2​ O (1 mmol) in ethanol (10 mL) dropwise.

• Reflux for 2 hours. The solution will typically turn dark green or brown.

• Cool, filter the precipitated coordination complex, wash with cold ethanol, and dry in a desiccator.

Quantitative Anticancer Efficacy

The derivatization of the 1,4-dihydroquinoline-3-carbaldehyde core yields compounds with potent, selective cytotoxicity across various human tumor cell lines. The table below summarizes the in vitro efficacy of key derivatives synthesized via these pathways.

Compound Class	Specific Derivative	Target Cell Line	IC 50​ Value	Mechanism / Notes
Hydrazone	2-(1H-benzotriazol-1-yl)-3-[2-(pyridin-2-yl)hydrazonomethyl]quinoline (5e)	DAN-G (Pancreatic)	1.23 µM	Cytostatic effect; highly selective over normal cells[1].
Hydrazone	N′-[(2-(1H-benzotriazol-1-yl)quinolin-3-yl)methylene]-benzohydrazide (7a)	SISO (Cervical)	2.10 - 7.39 µM	Pronounced cancer cell growth inhibition[1].
Thiosemicarbazone	6-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde-TSC Cu(II) Complex	BxPC3 (Pancreatic)	Nanomolar range	~46-fold higher growth inhibitory effect than Cisplatin[6].
Thiosemicarbazone	6-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde-TSC Cu(II) Complex	A375 (Melanoma)	Nanomolar range	~56-fold higher cytotoxicity than reference metal-based drugs[6].

Sources

• 1. Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization, and In Vitro Anticancer Evaluation of Novel 2,5-Disubstituted 1,3,4-Oxadiazole Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones [mdpi.com]

application of 1,4-dihydroquinolines in materials science

An In-Depth Technical Guide to the Application of 1,4-Dihydroquinolines in Materials Science

Introduction: Beyond the Bioactive Realm

The 1,4-dihydroquinoline (1,4-DHQ) scaffold, a partially saturated nitrogen-containing heterocycle, has long been a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals.[1][2][3] However, the unique electronic and structural characteristics of this motif have opened new avenues for its application far beyond drug development, particularly in the innovative field of materials science. The inherent photophysical properties, electrochemical activity, and capacity for molecular self-assembly make 1,4-DHQ derivatives highly promising candidates for a new generation of functional organic materials.[1][4][5]

This guide provides researchers and scientists with a comprehensive overview of the burgeoning applications of 1,4-dihydroquinolines in materials science. We will delve into the causality behind experimental design and present detailed, field-proven protocols for the synthesis and application of these versatile compounds in optoelectronics, chemical sensing, and corrosion inhibition.

Application I: Organic Optoelectronics and Fluorescent Materials

The conjugated π-system inherent in the 1,4-dihydroquinoline structure provides a foundation for developing novel fluorescent materials. The emission properties can be finely tuned by introducing various electron-donating or electron-withdrawing substituents onto the quinoline ring, allowing for the creation of fluorophores with tailored absorption and emission wavelengths.[6][7] This tunability makes them attractive for applications such as organic light-emitting diodes (OLEDs) and specialized fluorescent probes.[1][5]

Core Concept: Tailoring Photophysical Properties

The fluorescence of 1,4-DHQ derivatives is governed by the nature of their electronic transitions. Substituents that extend the π-conjugation or introduce charge-transfer characteristics can significantly alter the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), thereby red-shifting the emission spectrum.[8] The choice of solvent can also influence the photophysical properties due to solvatochromic effects.[7]

Protocol 1: Synthesis of a Fluorescent 1,4-Dihydroquinoline Derivative

This protocol is adapted from a versatile and environmentally friendly transition-metal-free synthesis, which allows for the construction of a variety of 1,4-DHQ derivatives in moderate to good yields.[1][4] The reaction proceeds via an intermolecular cascade cyclization of an enaminone with an aldehyde.

Workflow for 1,4-DHQ Synthesis

Sources

• 1. Synthesis of 1,4-dihydroquinoline derivatives under transition-metal-free conditions and their diverse applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective Synthesis of Chiral 1,4-Dihydroquinolines via Iridium-Catalyzed Asymmetric Partial Hydrogenation of Quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Photophysics and photochemical studies of 1,4-dihydropyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Photophysical Characterization of 2,3-Dihydroquinolin-4-imines: New Fluorophores with Color-Tailored Emission - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1,4-Dihydroquinoline-3-carbaldehyde as a Versatile Scaffold for Fluorescent Probes

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Insights

1,4-Dihydroquinoline-3-carbaldehyde (DHQ-3-CHO) and its structural derivatives (such as 4-oxo-1,4-dihydroquinoline-3-carbaldehyde) have emerged as highly versatile building blocks in the design of advanced fluorescent probes[1]. As a Senior Application Scientist, I emphasize that the power of this scaffold lies in its dual-reactivity profile: the partially saturated dihydroquinoline ring serves as a redox-sensitive core, while the 3-carbaldehyde moiety acts as a synthetic anchor for conjugating fluorophores and metal-chelating receptors[2][3].

Understanding the causality behind the photophysical behavior of these probes is critical for assay design:

• ROS Sensing via Oxidative Aromatization: Hydroxyl radicals (•OH) are highly reactive and notoriously difficult to track due to their short half-lives. The non-fluorescent dihydroquinoline ring is highly susceptible to oxidation. Upon reacting with •OH, the ring undergoes oxidative dehydrogenation, restoring a fully conjugated, aromatic quinoline system. This extended π-conjugation triggers a dramatic fluorescence "turn-on" response driven by a Donor-π-Acceptor (D-π-A) mechanism, allowing for highly sensitive intracellular imaging[4].

• Metal Ion Coordination via CHEF and MLCT: By condensing the 3-carbaldehyde group with amines or hydrazines, researchers can synthesize multidentate Schiff base receptors (e.g., semicarbazones)[5]. These coordination spheres exhibit high affinity for transition metals like Cu²⁺ and Fe³⁺. Binding typically induces Chelation-Enhanced Fluorescence (CHEF) or Metal-Ligand Charge Transfer (MLCT), resulting in highly selective fluorescence quenching ("turn-off") or colorimetric shifts[2][6][7].

Probe Design & Signal Transduction Workflow

Workflow of DHQ-3-CHO based fluorescent probes for ROS and metal ion sensing.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every critical experimental choice is paired with its underlying causality and necessary control mechanisms.

Protocol A: Green Synthesis of a Dihydroquinoline-Based •OH Probe

This method utilizes a mild, aqueous nucleophilic addition strategy to construct the dihydroquinoline scaffold[4].

• Reaction Setup: Dissolve 1.0 equivalent of an aromatic acetyl substrate and 1.2 equivalents of 3-formyl-1-methylquinolinium in an aqueous medium.

• Base Catalysis: Slowly add aqueous NaOH (1.5 equivalents) dropwise to the mixture.

  • Causality: NaOH rapidly deprotonates the acetyl compound to form a reactive enolate, driving the nucleophilic addition at the highly electrophilic C-4 position of the quinolinium salt. The aqueous condition ensures a "green" synthetic route while preventing unwanted side-reactions.

• Isolation: Stir the mixture at room temperature for 2–4 hours until a yellow solid precipitates.

• Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol to yield the pure dihydroquinoline probe (typical yields: 25–93%)[4].

Protocol B: Fluorometric Detection of Hydroxyl Radicals (•OH)

This protocol describes the "turn-on" detection of •OH in vitro.

• Probe Preparation: Prepare a 10 µM stock solution of the synthesized dihydroquinoline probe in PBS buffer (pH 7.4, containing 1% DMSO for solubility).

• Analyte Generation: Generate •OH in situ using the Fenton reaction (Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻). Add varying concentrations of Fe²⁺/H₂O₂ to the probe aliquots in a 96-well black microplate.

• Self-Validating Control (Critical): To ensure the fluorescence turn-on is definitively caused by •OH and not other reactive species (e.g., H₂O₂, O₂⁻), run parallel control wells containing the probe, the Fenton reagents, and a known •OH scavenger (e.g., thiourea or DMSO).

  • Validation: A true positive signal will be completely abrogated in the presence of the scavenger, proving the assay's specificity.

• Measurement: Incubate for 30 minutes at 37°C. Measure fluorescence emission using a microplate reader (excitation and emission wavelengths are specific to the D-π-A tuning of the synthesized derivative).

Protocol C: Metal Ion (Cu²⁺/Fe³⁺) Selectivity and Quenching Assay

This protocol utilizes a DHQ-3-CHO Schiff base or cyanine conjugate for metal sensing[2][6].

• Probe Preparation: Prepare a 100 ppm solution of the DHQ-conjugated probe in an aqueous-ethanolic medium (1:1 v/v)[2].

• Calibration Curve: Aliquot the probe into a microplate. Add varying equivalents (0 to 10 eq) of the target metal ion (e.g., FeCl₃ or CuCl₂).

• Competition Matrix (Self-Validation): A robust metal-sensing protocol must account for competitive binding. Spike the target ion (e.g., Cu²⁺) into solutions pre-loaded with 100 equivalents of potentially interfering biological cations (Na⁺, K⁺, Ca²⁺, Zn²⁺, Mg²⁺).

  • Validation: The persistence of the quenching effect exclusively in the presence of the target ion validates the structural selectivity of the probe's coordination pocket.

• Measurement: Monitor the visible color change (naked-eye detection) and measure the fluorescence quenching using a fluorescence spectrometer (e.g., excitation at 365 nm)[2]. The decrease in fluorescence should be rapid and linear with respect to the target ion concentration.

Quantitative Data Summary

The table below summarizes the photophysical performance of various DHQ-based probes across different target analytes.

Probe Scaffold	Target Analyte	Transduction Mechanism	Limit of Detection (LOD)	Key Feature / Application	Reference
Dihydroquinoline (Synthetic)	Hydroxyl Radical (•OH)	Oxidation (Turn-On)	High Sensitivity	Intracellular organelle-targeted imaging	[4]
DHQ-Cyanine Conjugate	Iron (Fe³⁺)	Quenching (Turn-Off)	Linear up to 10 eq	Rapid, naked-eye colorimetric detection	[2]
DHQ / BDHQ Derivatives	Copper (Cu²⁺)	Quenching (Turn-Off)	0.20 μM	High selectivity over competing bio-metals	[6]
DHQ-Benzothiazole	Arsenite (AsO₂⁻) / Cyanide	MLCT / CHEF (Off-On)	< 0.7 ppb	Dual anion sensing; colorimetric visualization	[7]

References

• Synthesis of Dihydroquinolines as Scaffolds for Fluorescence Sensing of Hydroxyl Radical.
• Synthesis of a dihydroquinoline based fluorescent cyanine for selective, naked eye, and turn off detection of Fe3+ ions. RSC Advances - RSC Publishing.
• An Efficient One-Step Synthesis of Dihydroquinoline and Its Application as a Fluorescence Sensor for Selective Detection of Copper (II). Thieme Connect.
• CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde. CymitQuimica.
• Organic Molecule-Based Probes for Arsenic Species. Encyclopedia MDPI.
• A rhodamine-conjugated fluorescent and colorimetric receptor. NIH.
• Effect of N(4)-Phenyl Substitution in 2-Oxo-1,2-dihydroquinoline-3-carbaldehyde Semicarbazones on the Structure, DNA/Protein Interaction, and Antioxidative and Cytotoxic Activity of Cu(II) Complexes.

Sources

• 1. CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde [cymitquimica.com]
• 2. Synthesis of a dihydroquinoline based fluorescent cyanine for selective, naked eye, and turn off detection of Fe3+ ions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. A rhodamine-conjugated fluorescent and colorimetric receptor for the detection of Cu2+ ions: environmental utility and smartphone integration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. encyclopedia.pub [encyclopedia.pub]

Application Notes &amp; Protocols: Selective Catalytic Hydrogenation of Quinolines to 1,4-Dihydroquinolines

Introduction: The Significance of the 1,4-Dihydroquinoline Scaffold

The 1,4-dihydroquinoline (1,4-DHQ) core is a privileged structural motif in medicinal chemistry and materials science. Its prevalence in numerous biologically active compounds and pharmaceuticals underscores its importance. Unlike their fully saturated 1,2,3,4-tetrahydroquinoline (THQ) counterparts, 1,4-DHQs possess a unique enamine-like reactivity, making them versatile synthetic intermediates. However, the selective synthesis of 1,4-DHQs via the hydrogenation of quinolines presents a significant chemical challenge. The primary difficulty lies in preventing over-reduction, as the 1,4-DHQ intermediate is often more reactive than the starting quinoline, leading to the thermodynamically more stable THQ product.[1] This guide provides a detailed overview of the principles, catalytic systems, and protocols for achieving the selective partial hydrogenation of quinolines to their valuable 1,4-dihydro derivatives.

The Core Challenge: Achieving Selective Partial Hydrogenation

The hydrogenation of the quinoline ring system can proceed through several pathways. Direct hydrogenation typically begins with the reduction of the nitrogen-containing heterocyclic ring. The initial product can be a 1,2-dihydroquinoline or a 1,4-dihydroquinoline. The 1,4-DHQ is an enamine, which can readily isomerize and undergo further reduction to the corresponding THQ.[1]

The central challenge is to identify a catalytic system that:

• Facilitates the initial reduction of the quinoline.

• Shows significantly lower reactivity towards the resulting 1,4-DHQ product, allowing it to be isolated before over-reduction occurs.

Recent advances have shown that modifying the electronic properties of the quinoline substrate, for instance by introducing an electron-withdrawing group at the 3-position, can enhance the stability and isolability of the 1,4-DHQ product.[1][2] This strategic modification makes the enamine C=C double bond in the product less susceptible to further hydrogenation by the catalyst.[1]

Catalytic Systems: A Comparative Overview

The choice of catalyst is paramount in controlling the selectivity of quinoline hydrogenation. Both homogeneous and heterogeneous systems have been developed, each with distinct advantages and mechanistic nuances.

Homogeneous Catalysis

Homogeneous catalysts, typically metal-ligand complexes soluble in the reaction medium, offer high activity and selectivity under mild conditions. Their well-defined active sites allow for rational tuning of steric and electronic properties to achieve specific transformations.

• Iridium-Based Catalysts: Chiral Iridium complexes, particularly those with sophisticated ligands like SpiroPAP, have emerged as exceptionally effective for the asymmetric partial hydrogenation of quinolines.[1][2] These systems can deliver chiral 1,4-DHQs with high yields and excellent enantioselectivity. The mechanism often involves a metal-ligand bifunctional pathway where the catalyst facilitates a stereoselective 1,4-hydride addition.[1]

• Ruthenium-Based Catalysts: Cationic Ruthenium complexes are also highly effective, though they often favor the formation of 1,2,3,4-tetrahydroquinolines.[3][4] Mechanistic studies suggest an ionic and cascade reaction pathway, initiating with a 1,4-hydride addition to form the 1,4-DHQ intermediate, which then isomerizes and is rapidly reduced further.[3] Controlling this cascade is key to isolating the DHQ.

Heterogeneous & Transfer Hydrogenation Catalysis

Heterogeneous catalysts offer practical advantages such as ease of separation, recovery, and recyclability.

• Nanoporous Gold (AuNPore): Unsupported nanoporous gold has been demonstrated as a highly efficient and regioselective catalyst for this transformation, using organosilanes and water as a hydrogen source.[5][6] This transfer hydrogenation approach avoids high pressures of H₂ gas and shows excellent functional group tolerance.[5][6] The catalyst can be recovered and reused multiple times without losing activity.[6]

• Cobalt-Based Catalysts: Earth-abundant cobalt catalysts, prepared in-situ from simple salts, provide an economical and convenient method for the pressure hydrogenation of quinolines, though they typically yield THQs.[7] A cobalt-amido cooperative catalyst has been specifically reported for the selective transfer hydrogenation of quinolines to 1,2-dihydroquinolines using ammonia borane.[8]

Mechanistic Insights: The 1,4-Hydride Addition Pathway

The selective formation of 1,4-DHQs is generally understood to proceed via an ionic hydrogenation mechanism rather than a concerted pathway.[3] The key steps, particularly for homogeneous iridium and ruthenium catalysts, are illustrated below.

Caption: Generalized ionic hydrogenation mechanism for 1,4-DHQ formation.

Causality Explained:

• Activation: The metal catalyst activates molecular hydrogen (or another hydrogen source).

• Proton Transfer: The acidic quinoline substrate is protonated, often by the activated hydrogen on the catalyst, forming a quinolinium ion. This step enhances the electrophilicity of the C4 position.

• 1,4-Hydride Transfer: A hydride ion ([H]⁻) is transferred from the metal complex to the C4 position of the activated quinolinium ion.[1][3] This is typically the rate-determining and selectivity-controlling step.

• Product Release: The 1,4-DHQ product dissociates, regenerating the active catalyst for the next cycle.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for achieving the selective hydrogenation of a model substrate, 4-phenyl-3-ethoxycarbonylquinoline, to its 1,4-dihydro derivative.

Protocol 1: Homogeneous Asymmetric Hydrogenation using an Iridium Catalyst

This protocol is adapted from state-of-the-art methods demonstrating high yield and enantioselectivity.[1][2]

Workflow Diagram:

Caption: Standard workflow for homogeneous pressure hydrogenation.

Materials:

• Substrate: 4-phenyl-3-ethoxycarbonylquinoline

• Catalyst: Chiral Iridium-SpiroPAP complex, e.g., (R)-1b as described in literature[1]

• Base: Potassium tert-butoxide (t-BuOK)

• Solvent: Anhydrous Ethanol (EtOH)

• Hydrogen Source: High-purity H₂ gas

• Equipment: Glass-lined stainless-steel autoclave with magnetic stirring, Schlenk line, standard laboratory glassware.

Procedure:

• Reactor Preparation: In a glovebox or under an inert atmosphere (Argon or Nitrogen), add the quinoline substrate (e.g., 0.5 mmol, 1.0 equiv), the Iridium catalyst (0.0025 mmol, 0.5 mol%), and t-BuOK (0.2 mmol, 40 mol%) to the autoclave's glass liner.

• Solvent Addition: Add anhydrous ethanol (e.g., 5 mL) to the liner. Seal the autoclave.

• System Purge: Remove the autoclave from the glovebox. Connect it to a dual vacuum/H₂ line. Purge the system by evacuating and backfilling with H₂ gas three times to ensure an inert atmosphere.

• Reaction Execution: Pressurize the autoclave to the desired pressure (e.g., 40 atm H₂). Place the autoclave in a heating mantle set to 40 °C and begin vigorous stirring.

• Monitoring: Allow the reaction to proceed for 36-48 hours. The reaction can be monitored by taking aliquots (after safely venting and re-purging) and analyzing via TLC or HPLC.

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess H₂ pressure in a fume hood.

• Isolation: Open the autoclave, remove the contents, and concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to isolate the pure 1,4-dihydroquinoline.

• Characterization: Confirm the structure and purity using ¹H NMR and Mass Spectrometry. Determine the enantiomeric excess (ee) by chiral HPLC analysis.[1]

Protocol 2: Heterogeneous Transfer Hydrogenation using Nanoporous Gold

This protocol, adapted from literature, offers a milder, high-pressure-free alternative.[6]

Materials:

• Substrate: Quinoline

• Catalyst: Unsupported Nanoporous Gold (AuNPore)

• Hydrogen Source: Phenyl-dimethylsilane (PhMe₂SiH) and Water

• Solvent: Toluene

• Equipment: Standard laboratory glassware (e.g., Schlenk flask), magnetic stirrer/hotplate.

Procedure:

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add the quinoline substrate (0.2 mmol, 1.0 equiv), AuNPore catalyst (e.g., 5 mg), and toluene (1.0 mL).

• Reagent Addition: Add PhMe₂SiH (0.6 mmol, 3.0 equiv) and water (0.4 mmol, 2.0 equiv) to the flask.

• Reaction Execution: Seal the flask and stir the mixture at room temperature (or slightly elevated temperature, e.g., 50 °C, to increase the rate) for 24 hours.

• Monitoring: Follow the reaction progress by TLC or GC-MS analysis of small aliquots.

• Catalyst Recovery: Upon completion, allow the AuNPore catalyst to settle. Carefully decant the supernatant solution. The catalyst can be washed with the solvent, dried under vacuum, and stored for reuse.[6]

• Work-up and Purification: Concentrate the decanted solution under reduced pressure. Purify the resulting residue via flash column chromatography to yield the pure product.

• Characterization: Analyze the final product by ¹H NMR and Mass Spectrometry to confirm its identity and purity.

Data Presentation: Catalyst Performance Comparison

The table below summarizes representative results for the selective hydrogenation of substituted quinolines to 1,4-dihydroquinolines, highlighting the efficacy of modern catalytic systems.

Catalyst System	Substrate	Conditions	Yield (%)	ee (%)	Selectivity (1,4-DHQ)	Reference
(R)-Ir-SpiroPAP / t-BuOK	4-phenyl-3-ethoxycarbonylquinoline	40 atm H₂, 40 °C, EtOH, 36h	90	92	High	[1]
(R)-Ir-SpiroPAP / t-BuOK	4-(4-methoxyphenyl)-3-ethoxycarbonylquinoline	40 atm H₂, 40 °C, EtOH, 36h	95	94	High	[1]
(R)-Ir-SpiroPAP / t-BuOK	4-(4-chlorophenyl)-3-ethoxycarbonylquinoline	40 atm H₂, 40 °C, EtOH, 36h	88	95	High	[1]
AuNPore / PhMe₂SiH / H₂O	Quinoline	RT, Toluene, 24h	91	N/A	High	[6]
AuNPore / PhMe₂SiH / H₂O	6-Chloroquinoline	RT, Toluene, 24h	95	N/A	High	[6]

Product Characterization

Accurate identification and purity assessment of the 1,4-dihydroquinoline product are crucial. A combination of spectroscopic and chromatographic techniques is required.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation.[9] Key diagnostic signals for a 1,4-DHQ include the N-H proton, the vinylic proton at the C3 position, and the aliphatic protons at the C4 position.

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the addition of one molecule of H₂ to the starting quinoline.[9]

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final product. For asymmetric reactions, analysis on a chiral stationary phase is mandatory to determine the enantiomeric excess (ee).[1][10]

Conclusion and Future Outlook

The selective catalytic hydrogenation of quinolines to 1,4-dihydroquinolines is a challenging yet increasingly feasible transformation. The development of sophisticated homogeneous catalysts, particularly Iridium-based systems, has enabled highly selective and enantioselective syntheses.[1][2] Concurrently, innovations in heterogeneous catalysis, such as the use of nanoporous gold with transfer hydrogenation reagents, offer practical, safe, and reusable alternatives.[6] The key to success lies in catalyst design and substrate modification to electronically disfavor the over-reduction of the desired enamine product. Future research will likely focus on expanding the substrate scope, reducing catalyst loadings, and developing more sustainable catalysts based on earth-abundant metals.

References

• Zhu, C.-L., Yan, X., Bin, H.-Y., Wu, X., Huang, Z.-Y., Yan, P.-C., Huang, G., & Xie, J.-H. (2025). Enantioselective Synthesis of Chiral 1,4-Dihydroquinolines via Iridium-Catalyzed Asymmetric Partial Hydrogenation of Quinolines. Journal of the American Chemical Society, 147, 5725–5735. [Link]

• Wang, Z., et al. (2021). Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis. Nature Communications. [Link]

• Wang, T., et al. (2011). Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts. Journal of the American Chemical Society. [Link]

• Fieser, L. F. (1951). THE CATALYTIC HYDROGENATION OF QUINOLINE. Georgia Institute of Technology. [Link]

• Yan, M., Jin, T., et al. (2013). Unsupported Nanoporous Gold Catalyst for Highly Selective Hydrogenation of Quinolines. Organic Letters, 15(7), 1484–1487. [Link]

• Gandhamsetty, N., Park, S., & Chang, S. (2017). B(C6F5)3-Catalyzed Metal-Free Hydrogenative Reduction of N-Heteroaromatics. Synlett, 28(18), 2396-2400. [Link]

• Luo, C., Wu, C., Wang, X., Han, Z., & Ding, K. (2024). Ruthenium-Catalyzed Carbocycle-Selective Hydrogenation of Fused Heteroarenes. Journal of the American Chemical Society. [Link]

• Hintermann, L., et al. (2021). Synthesis of Tetrahydroquinolines via Borrowing Hydrogen Methodology Using a Manganese PN3 Pincer Catalyst. Organic Letters. [Link]

• Yan, M., Jin, T., et al. (2013). Unsupported Nanoporous Gold Catalyst for Highly Selective Hydrogenation of Quinolines. Organic Chemistry Portal. [Link]

• Topf, C., et al. (2021). Heterogeneous Hydrogenation of Quinoline Derivatives Effected by a Granular Cobalt Catalyst. Synthesis. [Link]

• Wang, T., et al. (2011). Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts. Journal of the American Chemical Society, 133(24), 9432-9435. [Link]

• Wang, H., et al. (2021). Selective hydrogenation of quinolines into 1,2,3,4-tetrahydroquinolines over a nitrogen-doped carbon-supported Pd catalyst. New Journal of Chemistry, 45(3), 1545-1552. [Link]

• Wang, Y., et al. (2022). Electrocatalytic hydrogenation of quinolines with water over a fluorine-modified cobalt catalyst. Nature Communications. [Link]

• He, L., et al. (2012). An Unusual Chemoselective Hydrogenation of Quinoline Compounds Using Supported Gold Catalysts. Journal of the American Chemical Society, 134(42), 17773–17780. [Link]

• Zhang, J., et al. (2025). Photocatalytic Hydrogenation of Quinolines to Form 1,2,3,4‐Tetrahdyroquinolines Using Water as the Hydrogen Atom Donor. Angewandte Chemie International Edition. [Link]

• Zhang, J., et al. (2025). Photocatalytic Hydrogenation of Quinolines to Form 1,2,3,4‐Tetrahdyroquinolines Using Water as the Hydrogen Atom Donor. Angewandte Chemie International Edition. [Link]

• Wang, D.-S., et al. (2015). Enantioselective Metal-Free Hydrogenations of Disubstituted Quinolines. Organic Letters, 18(1), 169–171. [Link]

• Chen, J., et al. (2014). Synthesis of 1,4-Dihydroquinoline Derivatives under Transition-Metal-Free Conditions and Their Diverse Applications. Organic & Biomolecular Chemistry. [Link]

• Sharma, R. (2025). Modern Analytical Technique for Characterization Organic Compounds. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Kishikawa, N., & Kuroda, N. (2014). Analytical techniques for the determination of biologically active quinones in biological and environmental samples. Journal of Pharmaceutical and Biomedical Analysis, 87, 261-270. [Link]

• Wang, Y., et al. (2020). Synthesis of 1,4-Dihydroquinolines and 4H-Chromenes via Organocatalytic Domino Aza/Oxa-Michael/1,6-Addition Reactions of para-Quinone Methides and Ynals. The Journal of Organic Chemistry, 85(17), 11463–11475. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.pku.edu.cn [chem.pku.edu.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Unsupported Nanoporous Gold Catalyst for Highly Selective Hydrogenation of Quinolines [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Controlled partial transfer hydrogenation of quinolines by cobalt-amido cooperative catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Analytical techniques for the determination of biologically active quinones in biological and environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting low yield in 1,4-Dihydroquinoline-3-carbaldehyde synthesis

Welcome to the Technical Support Center for the synthesis of 4-oxo-1,4-dihydroquinoline-3-carbaldehyde (tautomeric with 4-hydroxyquinoline-3-carbaldehyde)[1]. This intermediate is a highly valuable scaffold in drug development, frequently utilized in the synthesis of α-aminophosphonates for antifungal applications[2] and novel 1,2-oxaphosphole hybrids targeting EGFR in anticancer research[3].

This guide is designed for application scientists and researchers experiencing yield bottlenecks. It provides a self-validating protocol, quantitative parameters, and mechanistic troubleshooting for the standard two-step Vilsmeier-Haack cyclization and hydrolysis route.

Process Overview & Mechanistic Pathway

The most reliable industrial and academic route to this scaffold involves the Vilsmeier-Haack formylation and cyclization of 1-(2-aminophenyl)ethanone, followed by a nucleophilic aromatic substitution (SNAr) to hydrolyze the resulting 4-chloro intermediate[4].

Caption: Workflow for the synthesis of 4-oxo-1,4-dihydroquinoline-3-carbaldehyde via Vilsmeier-Haack.

Self-Validating Experimental Protocol

To ensure reproducibility and high yield, do not deviate from the stoichiometric ratios or temperature controls outlined below. This protocol incorporates In-Process Controls (IPCs) to validate the reaction at each critical junction.

Phase 1: Vilsmeier-Haack Formylation & Cyclization

Scientific Rationale: Phosphorus oxychloride (POCl₃) reacts with DMF to generate the highly electrophilic chloromethyleneiminium ion. This drives the double formylation of the substrate, followed by ring closure and chlorination at the C4 position[4].

• Reagent Preparation: Cool 90.0 mL of anhydrous DMF to 0 °C under an Argon atmosphere. Dropwise, add 444.4 mmol (6.00 mol eq) of freshly distilled POCl₃.

  • Causality: Strict temperature control prevents the thermal degradation of the Vilsmeier reagent into dimethylamine and carbon monoxide.

• Substrate Addition: Stir the solution for 15 min at room temperature. Dropwise over 30 min, add 74.0 mmol (1.00 mol eq) of 1-(2-aminophenyl)ethanone.

• Cyclization: Heat the reaction mixture to 60 °C for 16 hours.

  • IPC 1 (Validation): Monitor via TLC (EtOAc/Hexane). The complete disappearance of the starting material validates successful cyclization[4].

• Quench & Neutralization: Cool to room temperature and pour the mixture over 400 g of crushed ice in 200 mL H₂O. Neutralize strictly to pH 7 using solid NaHCO₃.

  • IPC 2 (Validation): A yellow precipitate must form. If the solution remains dark without precipitation, the intermediate has degraded.

• Isolation: Filter the precipitate, dissolve in CHCl₃, extract with water, dry over Na₂SO₄, and concentrate. Purify via crystallization (EtOAc with charcoal bleaching) to yield 4-chloroquinoline-3-carbaldehyde (Expected Yield: ~60%)[4].

Phase 2: Nucleophilic Aromatic Substitution (Hydrolysis)

Scientific Rationale: The 4-chloro group is displaced by water in a precisely calibrated acidic medium to yield the final 4-oxo/4-hydroxy tautomer[1][4].

• Acidic Suspension: Suspend the crude 4-chloroquinoline-3-carbaldehyde in 80 mL of 54% aqueous Formic Acid (HCOOH).

• SNAr Reaction: Heat the suspension at 50 °C for 2 hours.

  • Causality: 54% HCOOH provides the exact proton-donating capacity needed to activate the C4 position without completely quenching the nucleophilicity of the water[4].

• Crystallization: Cool the mixture and refrigerate overnight.

  • IPC 3 (Validation): A dense white solid should precipitate completely from the solution.

• Final Isolation: Filter, wash sequentially with H₂O and Et₂O, and dry under high vacuum to afford 4-oxo-1,4-dihydroquinoline-3-carbaldehyde (Expected Yield: ~93% for this step; 56% overall)[4].

Quantitative Process Parameters

Process Phase	Critical Parameter	Optimal Condition	Causality of Deviation	Expected Yield
Vilsmeier Reagent	Temperature	0 °C	Exceeding 5 °C causes reagent degradation into dimethylamine.	N/A
Cyclization	POCl₃ Stoichiometry	6.0 Equivalents	Lower equivalents lead to incomplete double formylation.	~60%
Neutralization	pH Target	Exactly pH 7.0	Over-basification solubilizes the product; under-neutralization degrades it.	N/A
Hydrolysis (SNAr)	Acid Concentration	54% aq. HCOOH	Higher concentrations reduce water nucleophilicity; lower reduces C4 activation.	~93%
Overall Process	Total Time	~18-20 hours	Rushing the 16h cyclization leaves unreacted acyclic intermediates.	~56%

Troubleshooting & Yield Optimization FAQs

Caption: Troubleshooting logic tree for identifying and resolving yield bottlenecks.

Q: Why is my Vilsmeier-Haack cyclization yielding a black, tarry mixture instead of the 4-chloroquinoline intermediate? A: This is the most common failure mode and is caused by poor temperature control during the formation of the Vilsmeier reagent. Adding POCl₃ to DMF is highly exothermic. If the temperature exceeds 5 °C, the chloromethyleneiminium ion degrades into dimethylamine and carbon monoxide. Dimethylamine acts as a competing nucleophile, promoting the polymerization of the starting 1-(2-aminophenyl)ethanone into intractable tars. Always perform the addition strictly at 0 °C under Argon[4].

Q: I am recovering unreacted starting material. How do I drive the formylation to completion? A: Formylation stalling is typically due to insufficient active Vilsmeier reagent. The protocol requires exactly 6.0 molar equivalents of freshly distilled POCl₃. POCl₃ is highly moisture-sensitive; if your reagent bottle has been exposed to atmospheric humidity, the effective molarity is reduced. The 6.0 equivalents are mechanistically required to drive three steps: initial formylation, secondary formylation, and the final aromatizing chlorination at the C4 position[4].

Q: The hydrolysis step to form 4-oxo-1,4-dihydroquinoline-3-carbaldehyde is incomplete. Can I use a stronger acid like HCl? A: No. The conversion relies on an SNAr mechanism where water acts as the nucleophile. Using 54% aqueous HCOOH at 50 °C is specifically calibrated to provide the exact proton-donating capacity needed to protonate the quinoline nitrogen (which enhances the electrophilicity of the C4 carbon) while supplying enough water to execute the nucleophilic attack. Using strong mineral acids like HCl fully protonates the water, drastically reducing its nucleophilicity and stalling the reaction[4].

Q: What downstream applications typically require this optimized synthesis? A: High-purity 4-oxo-1,4-dihydroquinoline-3-carbaldehyde is a critical precursor for multicomponent reactions. For example, it is used in ultrasound-assisted, one-pot three-component reactions with amines and diethyl phosphite (using CdI₂ nanoparticle catalysts) to synthesize α-aminophosphonates with potent antifungal properties[2][5]. Impurities from the Vilsmeier step can poison these sensitive nanoparticle catalysts. Furthermore, it serves as a scaffold for synthesizing various anticancer agents targeting EGFR[3].

References

• Title: 2H-Pyrano[3,2-c]quinolin-2-ones: their convenient synthesis and selected reactions Source: ResearchGate URL
• Title: Ultrasound-assisted construction of novel diethyl {(4-oxo-1,4-dihydroquinolin-3-yl) (aryl/heteroarylamino)
• Title: Synthesis of compounds 4a–f by Kabachnik–Fields reaction Source: ResearchGate URL
• Source: R Discovery (researcher.life)
• Title: CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde Source: CymitQuimica URL

Sources

• 1. CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde [cymitquimica.com]
• 2. tandfonline.com [tandfonline.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis &amp; Optimization of 1,4-Dihydroquinoline-3-carbaldehyde

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this portal to assist researchers, chemists, and drug development professionals in troubleshooting and optimizing the synthesis of 1,4-Dihydroquinoline-3-carbaldehyde (and its 4-oxo derivatives, CAS 7509-12-8)[1].

This compound is a highly versatile heterocyclic intermediate characterized by a fused benzene and pyridine ring, featuring both carbonyl and aldehyde functional groups[1]. It is a critical building block for antimalarials, antibacterial agents, and complex tetracyclic indenoquinolinones[1][2].

Below, you will find validated mechanistic workflows, an in-depth troubleshooting FAQ, step-by-step self-validating protocols, and quantitative optimization matrices.

Mechanistic Workflows

Understanding the mechanistic pathway is the first step in diagnosing synthetic failures. Below are the two most common and robust pathways for synthesizing 1,4-dihydroquinoline-3-carbaldehyde derivatives.

Pathway A: Vilsmeier-Haack Formylation & Hydrolysis

This classical approach utilizes 1-(2-aminophenyl)ethanone to yield 4-oxo-1,4-dihydroquinoline-3-carbaldehyde via a 4-chloro intermediate[3].

Pathway for Vilsmeier-Haack synthesis of 4-oxo-1,4-dihydroquinoline-3-carbaldehyde.

Pathway B: Organocatalytic Domino Reaction

A modern, highly efficient method utilizing para-quinone methides (p-QMs) and ynals to construct heavily substituted 1,4-dihydroquinoline-3-carbaldehydes[4].

Organocatalytic domino aza-Michael/1,6-addition workflow for 1,4-dihydroquinolines.

Troubleshooting & FAQs

Q: Why does my Vilsmeier-Haack formylation yield a complex mixture with high tar formation? A: Tar formation is typically caused by localized overheating during the highly exothermic reaction between Phosphorus oxychloride (POCl₃) and Dimethylformamide (DMF).

• Causality: The formation of the active electrophile—the chloromethyleneiminium ion—is highly exothermic. If the internal temperature exceeds 5 °C during the dropwise addition, the intermediate degrades thermally, leading to the polymerization of the starting material.

• Solution: Strictly maintain a 0 °C ice bath and ensure vigorous magnetic or mechanical stirring to dissipate localized heat pockets before heating the mixture to 60 °C[3].

Q: In the organocatalytic domino reaction, why am I observing poor regioselectivity and low yields? A: Regioselectivity in the 1,6-addition phase depends heavily on the solvent's dielectric constant and the steric bulk of the catalyst.

• Causality: Non-polar solvents like Dichloromethane (CH₂Cl₂) stabilize the transition state of the iminium intermediate, directing the nucleophilic attack strictly to the 1,6-position[4]. Switching to highly polar solvents (like DMF or DMSO) disrupts this tight ion-pair, leading to competitive 1,4-addition byproducts.

• Solution: Use strictly anhydrous CH₂Cl₂ and ensure your ynals are freshly purified to prevent catalyst poisoning.

Q: During the hydrolysis of 4-chloroquinoline-3-carbaldehyde, the conversion to the 4-oxo derivative is incomplete. How can I drive the reaction to completion? A: Incomplete hydrolysis usually stems from insufficient acid strength or inadequate reaction time.

• Causality: The nucleophilic substitution of the chloride at the C4 position requires sufficient protonation of the quinoline nitrogen to increase the electrophilicity of the C4 carbon.

• Solution: Utilize 54% aqueous Formic Acid (HCOOH) and maintain the reaction strictly at 50 °C for at least 2 hours. Lower temperatures or weaker acids will stall the reaction at the intermediate phase[3].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each critical step includes the underlying causality to help you monitor reaction success in real-time.

Protocol A: Synthesis of 4-Oxo-1,4-dihydroquinoline-3-carbaldehyde

Adapted from standard formylation methodologies[3].

• Reagent Preparation: Add POCl₃ (6.00 mol eq) dropwise to anhydrous DMF at 0 °C.

  • Causality: Controlled addition at 0 °C prevents the thermal degradation of the chloromethyleneiminium ion, ensuring a high concentration of the active formylating agent.

• Substrate Addition: Stir the solution for 15 minutes at room temperature, then add 1-(2-aminophenyl)ethanone (1.00 mol eq) dropwise over 30 minutes.

  • Causality: Slow addition prevents a sudden spike in temperature during the initial nucleophilic attack of the amine on the iminium ion.

• Cyclization: Heat the mixture to 60 °C for 16 hours.

  • Causality: Elevated temperature provides the activation energy required for the intramolecular cyclization, forming the quinoline core.

• Quenching & Neutralization: Cool to room temperature, pour over crushed ice, and neutralize to pH 7 using solid NaHCO₃. Extract with CHCl₃ to isolate 4-chloroquinoline-3-carbaldehyde[3].

  • Causality: Neutralization prevents the acid-catalyzed degradation of the newly formed aldehyde group.

• Hydrolysis: Suspend the crude intermediate in 54% aqueous HCOOH and heat at 50 °C for 2 hours. Cool and filter the precipitated white solid[3].

  • Causality: The specific concentration of HCOOH provides the optimal balance of acidity and aqueous nucleophilicity to replace the C4-chloride with a hydroxyl group, which tautomerizes to the highly stable 4-oxo-1,4-dihydro form.

Protocol B: Organocatalytic Domino Aza-Michael/1,6-Addition

For structurally diverse 1,4-dihydroquinolines[4].

• Preparation: To an oven-dried Schlenk tube, add p-QMs (1.0 equiv), ynals (1.1 equiv), and the amine organocatalyst (0.2 equiv).

  • Causality: The slight excess of ynals compensates for trace degradation, ensuring complete conversion of the limiting p-QM reagent[4].

• Solvation: Add anhydrous CH₂Cl₂ to achieve a 0.06 M concentration.

  • Causality: CH₂Cl₂ maintains the tight ion-pairing necessary for high regioselectivity during the 1,6-addition phase[4].

• Reaction: Stir at room temperature for 12 hours under an inert atmosphere.

  • Causality: The inert atmosphere prevents the oxidative aromatization of the 1,4-dihydroquinoline product into a fully aromatic quinoline.

• Purification: Directly load the mixture onto a silica gel column and elute with Petroleum Ether/Ethyl Acetate (40/1 to 20/1) to yield the colorless solid product[4].

Quantitative Data & Optimization Metrics

The table below summarizes the causality of reaction condition optimization for the Organocatalytic Domino Reaction (Pathway B). Use this matrix to benchmark your experimental yields[4].

Solvent	Temperature (°C)	Catalyst Loading	Regioselectivity (1,6 vs 1,4)	Isolated Yield (%)	Mechanistic Observation
CH₂Cl₂	25 (RT)	20 mol%	>99:1	94 - 99%	Optimal tight ion-pairing; rapid iminium formation.
Toluene	25 (RT)	20 mol%	90:10	75%	Lower solubility of intermediates slows down cyclization.
DMF	25 (RT)	20 mol%	60:40	< 40%	High polarity disrupts ion-pairing, leading to competitive 1,4-addition.
CH₂Cl₂	60 (Reflux)	20 mol%	>99:1	65%	Thermal degradation of ynals; increased byproduct formation.
CH₂Cl₂	25 (RT)	5 mol%	>99:1	55%	Insufficient catalyst concentration stalls the reaction at the Aza-Michael intermediate.

References

• Title: Synthesis of 1,4-Dihydroquinolines and 4H-Chromenes via Organocatalytic Domino Aza/Oxa-Michael/1,6-Addition Reactions of para-Quinone Methides and Ynals Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: 2H-Pyrano[3,2-c]quinolin-2-ones: their convenient synthesis and selected reactions Source: Monatshefte für Chemie - Chemical Monthly (via ResearchGate) URL: [Link]

• Title: Advancements in the synthesis of fused tetracyclic quinoline derivatives Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

Sources

• 1. CAS 7509-12-8: 4-oxo-1,4-dihydroquinoline-3-carbaldehyde [cymitquimica.com]
• 2. Advancements in the synthesis of fused tetracyclic quinoline derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02786C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Aromatic Aldehyde Purification

Welcome to the Technical Support Center for Aromatic Aldehyde Purification. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique and often frustrating challenges associated with purifying this important class of compounds. Aromatic aldehydes are foundational building blocks in organic synthesis, but their inherent reactivity makes them prone to a variety of side reactions and degradation pathways that can complicate purification and compromise sample integrity.[1][2]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address specific issues you may encounter during your experiments. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions and adapt protocols to your specific needs.

Part 1: Frequently Asked Questions (FAQs)

This section addresses some of the most common initial queries and observations made during the handling and purification of aromatic aldehydes.

Q1: My aromatic aldehyde has turned yellow or brown upon storage. What happened and is it still usable?

A: This is a classic sign of oxidation.[1] Aromatic aldehydes are highly susceptible to aerobic oxidation, where atmospheric oxygen converts the aldehyde to the corresponding carboxylic acid.[1] This process is often accelerated by exposure to light and trace metal impurities. The colored impurities are often polymeric materials or other degradation byproducts.

• Is it usable? It depends on the extent of degradation and the requirements of your next step. The primary contaminant is likely the carboxylic acid, which can often be removed. However, for high-purity applications, repurification is necessary.

Q2: How can I easily remove the corresponding carboxylic acid impurity from my aldehyde sample?

A: The most straightforward method is a simple acid-base extraction. Dissolve the crude aldehyde in an organic solvent like ethyl acetate or diethyl ether. Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. The carboxylic acid will be deprotonated to its carboxylate salt, which is soluble in the aqueous layer, while the neutral aldehyde remains in the organic layer. Repeat the wash, then dry the organic layer over an anhydrous salt (e.g., Na₂SO₄) and concentrate it.[3]

Q3: My NMR spectrum shows several unexpected small peaks after my reaction. What are the likely side-product impurities?

A: Besides oxidation, several base- or acid-catalyzed side reactions can occur depending on your reaction and workup conditions:

• Aldol Condensation Products: If your aromatic aldehyde was exposed to basic conditions and another enolizable carbonyl compound was present, you might form α,β-unsaturated carbonyl products.[4][5][6][7]

• Cannizzaro Reaction Products: If your aldehyde lacks α-hydrogens (like benzaldehyde) and was subjected to strong basic conditions, it can disproportionate to form the corresponding primary alcohol and carboxylic acid.[8][9][10][11] This is a common issue when using strong bases like NaOH or KOH.[9]

• Acetals/Hemiacetals: If you used an alcohol as a solvent during purification (e.g., methanol or ethanol in chromatography) under acidic conditions (even silica gel can be acidic enough), you may form acetals or hemiacetals.[12]

Q4: What is the best general-purpose purification method for aromatic aldehydes?

A: Flash column chromatography on silica gel is the most common and versatile method.[13] However, it requires careful optimization to avoid issues like streaking and on-column reactions.[12][14] For aldehydes that are particularly sensitive or difficult to separate from impurities, purification via a sodium bisulfite adduct is an exceptionally effective, albeit more involved, alternative.[15][16][17][18]

Part 2: Troubleshooting In-Depth Purification Issues

This section provides detailed guides to tackle specific, challenging problems encountered during the purification process.

Guide 1: Overcoming Oxidation and Removing Carboxylic Acid Impurities

Oxidation is the most common degradation pathway for aromatic aldehydes.[1] The resulting carboxylic acid can interfere with subsequent reactions and complicates purification.

• The Problem: Your aldehyde, which may have been a clear liquid or white solid, is now discolored. A TLC plate shows a new, more polar spot that streaks, and an IR spectrum may show a broad O-H stretch characteristic of a carboxylic acid.

• Root Cause Analysis: The aldehyde functional group is readily oxidized to a carboxylic acid by atmospheric oxygen. This process can be catalyzed by light, heat, and trace metal impurities.[1]

Caption: Workflow for Acid-Base Extraction.

For a more rigorous purification that removes a wider range of impurities, forming a reversible bisulfite adduct is an excellent method.[17] Aldehydes react with sodium bisulfite to form a solid, water-soluble adduct, leaving non-aldehydic organic impurities behind in an organic solvent.[15][16]

Experimental Protocol: Bisulfite Adduct Purification

• Adduct Formation: Dissolve the crude aromatic aldehyde in a suitable solvent like methanol or ethanol.[15] Add a saturated aqueous solution of sodium bisulfite (NaHSO₃) and stir vigorously for 30-60 minutes. A white precipitate of the bisulfite adduct should form.[15]

• Isolation: Collect the solid adduct by vacuum filtration. Wash the solid with cold ethanol and then diethyl ether to remove any remaining organic impurities.

• Regeneration of Aldehyde: Suspend the filtered adduct in water. To regenerate the aldehyde, add a strong base (e.g., 10% NaOH) or a strong acid (e.g., conc. HCl) and stir until the solid dissolves.[18] The aldehyde will separate out.

• Extraction: Extract the regenerated aldehyde into an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield the purified aldehyde.

Note on Sensitive Aldehydes: For molecules sensitive to harsh pH, a nonaqueous regeneration method using trimethylsilyl chloride (TMS-Cl) can be employed.[19][20]

Guide 2: Troubleshooting Tailing and Poor Separation in Column Chromatography

A common frustration when purifying aldehydes on silica gel is significant peak tailing, leading to poor resolution and cross-contamination of fractions.

• The Problem: During column chromatography, the aldehyde spot on TLC streaks badly, and the eluted fractions show broad, overlapping peaks.

• Root Cause Analysis: Silica gel has a weakly acidic surface due to the presence of silanol (Si-OH) groups. The polar aldehyde can interact strongly with these acidic sites, leading to slow and uneven elution, which manifests as tailing.[21] In some cases, the acidic silica can even catalyze side reactions like acetal formation if an alcohol is used as an eluent.[12]

Solution	Description	Protocol
Use Deactivated Silica	Neutralizing the acidic sites on the silica gel can significantly reduce tailing.	Prepare a slurry of silica gel in your chosen eluent. Add 1-2% triethylamine (NEt₃) relative to the volume of the eluent. Mix well and pack the column as usual. The triethylamine will neutralize the acidic silanol groups.
Use Buffered Eluent	Adding a small amount of a modifier to the mobile phase can improve peak shape.	For aldehydes sensitive to base, adding a small amount of acetic acid (~0.5%) to the eluent can sometimes improve chromatography by keeping the silanol groups protonated and creating a more consistent surface.
Switch to Alumina	Alumina is another common stationary phase. Basic or neutral alumina can be an excellent alternative for purifying sensitive aldehydes.[3]	Perform TLC analysis on alumina plates to determine a suitable eluent system before running a column. Basic alumina is particularly effective for removing acidic impurities.

Guide 3: The Compound is "Oiling Out" During Recrystallization

Recrystallization is a powerful technique for purifying solid aldehydes, but it can fail if the compound separates as an oil instead of forming crystals.

• The Problem: Upon cooling the saturated solution, the aldehyde separates as a liquid layer instead of forming solid crystals.

• Root Cause Analysis: This typically occurs for one of two reasons: 1) The melting point of the aldehyde is lower than the temperature of the solution, or 2) The presence of significant impurities is depressing the melting point and disrupting crystal lattice formation.[22][23]

Caption: Troubleshooting Crystallization Issues.

References

• THE CANNIZZARO REACTION OF AROMATIC ALDEHYDES. Available from: [Link]

• Aldol Condensations of Aldehydes and Ketones Catalyzed by Primary Amine on Water. Available from: [Link]

• Allen. Aldol Condensation: Mechanism, Types and Applications. Available from: [Link]

• BYJU'S. General Aldol Condensation Reaction. Available from: [Link]

• JoVE. Nonenolizable Aldehydes to Acids and Alcohols: The Cannizzaro Reaction. (2023). Available from: [Link]

• Slideshare. Cannizzaro reaction. Available from: [Link]

• Wikipedia. Aldol condensation. Available from: [Link]

• ResearchGate. Aldehydes used in microwave-assisted Cannizzaro reaction. Available from: [Link]

• ACS Publications. Enantioselective Aldol Addition of Acetaldehyde to Aromatic Aldehydes Catalyzed by Proline-Based Carboligases. (2020). Available from: [Link]

• A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. Available from: [Link]

• FAO AGRIS. Separation of aldehydes and reactive ketones from mixtures using a bisulfite extraction protocol. Available from: [Link]

• ResearchGate. What is the best solvent for purifying aldehyde in a column chromatography?. (2014). Available from: [Link]

• Khan Academy. Reduction of carboxylic acids. Available from: [Link]

• Reddit. Purifying aldehydes?. (2015). Available from: [Link]

• ACS Publications. Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. (2017). Available from: [Link]

• ResearchGate. Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. (2013). Available from: [Link]

• Save My Exams. Reduction of Carboxylic Acids, Aldehydes & Ketones (DP IB Chemistry: HL): Revision Note. Available from: [Link]

• YouTube. How to Reduce Carboxylic Acids to Aldehydes. (2026). Available from: [Link]

• ACS Publications. Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. (2017). Available from: [Link]

• MDPI. Catalytic Oxidation of Lignins into the Aromatic Aldehydes: General Process Trends and Development Prospects. (2017). Available from: [Link]

• recrystallization, filtration and melting point. Available from: [Link]

• MDPI. Aldehydes: What We Should Know About Them. (2024). Available from: [Link]

• Chemistry LibreTexts. 18.7: Reduction of Carboxylic Acids and Their Derivatives. (2019). Available from: [Link]

• Chemguide. oxidation of aldehydes and ketones. Available from: [Link]

• DergiPark. Catalytic oxidation of aromatic aldehydes to carboxylic acids in mild conditions with NaClO2. Available from: [Link]

• Experiment 20 RECRYSTALLIZATION AND MELTING POINT DETERMINATION. Available from: [Link]

• Reddit. Advice on neutralising silica gel for column chromatography of sensitive compounds?. Available from: [Link]

• PubMed. Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization with N-Cyclohexyl-4-hydrazino-1,8-naphthalenediimide. (2024). Available from: [Link]

• YouTube. Recrystallization and Melting Point Analysis. (2022). Available from: [Link]

• ACD/Labs. An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. (2022). Available from: [Link]

• ACS Publications. Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes. (2012). Available from: [Link]

• ResearchGate. The Oxidation of Aromatic Aldehydes by Magnesium Monoperoxyphthalate and Urea—Hydrogen Peroxide. Available from: [Link]

• ResearchGate. Removal of acetaldehyde from gas streams using silica gel as adsorbent. Available from: [Link]

• Recrystallization & Melting Point Determination. Available from: [Link]

• ACS Publications. Photoinduced Protocol for Aerobic Oxidation of Aldehydes to Carboxylic Acids under Mild Conditions. (2022). Available from: [Link]

• Aurora Pro Scientific. HPLC Analysis of Aldehydes and Ketones in Air Samples. Available from: [Link]

• ACS Publications. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010). Available from: [Link]

Sources

• 1. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. asianpubs.org [asianpubs.org]
• 5. allen.in [allen.in]
• 6. byjus.com [byjus.com]
• 7. Aldol condensation - Wikipedia [en.wikipedia.org]
• 8. THE CANNIZZARO REACTION OF AROMATIC ALDEHYDES - ProQuest [proquest.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. jove.com [jove.com]
• 11. Cannizzaro reaction | PPTX [slideshare.net]
• 12. researchgate.net [researchgate.net]
• 13. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Separation of aldehydes and reactive ketones from mixtures using a bisulfite extraction protocol [agris.fao.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]
• 21. acdlabs.com [acdlabs.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]

Technical Support Center: Stabilizing 1,4-Dihydroquinoline Derivatives

Welcome to the technical support center for handling and preventing the oxidation of 1,4-dihydroquinoline derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with these sensitive compounds. Our goal is to provide practical, field-proven insights and troubleshooting strategies to ensure the integrity and stability of your molecules throughout your experiments.

Part 1: The Fundamentals of Degradation

Why are 1,4-dihydroquinoline derivatives prone to oxidation?

The core vulnerability of the 1,4-dihydroquinoline scaffold lies in its non-aromatic dihydropyridine ring. This ring possesses a strong thermodynamic driving force to aromatize into the more stable quinoline system. This transformation is an oxidative process, involving the formal loss of two hydrogen atoms to form a fully conjugated, aromatic ring system.[1][2]

This oxidation can be triggered by several factors commonly present in a laboratory environment:

• Atmospheric Oxygen: This is the most frequent culprit. The oxidation can occur spontaneously upon exposure to air.[1]

• Light: Photo-oxidation can accelerate the degradation process.[3]

• Heat: Increased temperatures can provide the activation energy needed for oxidation.[3]

• Acidic Conditions: Acid catalysis can promote the elimination of substituents and subsequent oxidation.[1]

• Trace Metals: Metal ions can facilitate redox cycling and the generation of reactive oxygen species (ROS), which in turn oxidize the 1,4-dihydroquinoline.

The resulting quinoline derivative is a distinct chemical entity with different physical, chemical, and biological properties, which can compromise experimental results.

Caption: Oxidation of 1,4-dihydroquinoline to its aromatic quinoline counterpart.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered when working with 1,4-dihydroquinoline derivatives.

Q1: My solid 1,4-dihydroquinoline sample has turned yellow over time. What happened?

A: A color change, typically to yellow or brown, is a strong indicator of oxidation.[4] The aromatic quinoline product is often a colored solid, whereas the parent 1,4-dihydroquinoline is usually a white or off-white powder. This suggests your sample has been exposed to oxygen and/or light.

• Causality: The extended π-conjugated system of the aromatic quinoline ring can absorb light in the visible spectrum, resulting in a colored appearance. The 1,4-dihydroquinoline has a less extensive conjugated system and does not.

• Recommended Action:

  • Assess Purity: Check the purity of your sample using an appropriate analytical method like HPLC, LC-MS, or even TLC to quantify the extent of degradation.

  • Review Storage: Immediately assess your storage conditions. Ensure the compound is in a tightly sealed, opaque container (e.g., amber vial), and stored at a low temperature in a dry environment.[4]

  • Implement Inert Atmosphere: For future storage, flush the container with an inert gas like argon or nitrogen before sealing to displace all oxygen.[4]

Q2: I'm running a TLC of my compound and I see a new, more polar spot that wasn't there before. Is this related to oxidation?

A: Yes, this is a classic sign of oxidation. The resulting quinoline derivative is generally more polar than the parent 1,4-dihydroquinoline.[4]

• Causality: The nitrogen atom in the aromatic quinoline ring is more electron-withdrawing and accessible for hydrogen bonding with the silica gel on the TLC plate compared to the nitrogen in the non-aromatic 1,4-dihydroquinoline. This increased interaction results in a lower Retention Factor (Rf) value, appearing as a more polar spot.

• Recommended Action:

  • Confirm the identity of the new spot by co-spotting with a sample you have intentionally oxidized (e.g., by exposing a small amount of the solution to air and light for a few hours).

  • If the impurity level is unacceptable, the compound may need to be re-purified (e.g., by column chromatography or recrystallization).

  • Immediately implement more stringent, oxygen-free handling and storage protocols.

Q3: The potency of my 1,4-dihydroquinoline stock solution is decreasing in my biological assays. Why?

A: The compound is likely degrading in solution. Due to their inherent instability, 1,4-dihydroquinolines can oxidize much faster in solution than in a solid state.[4]

• Causality: Solvents, especially protic ones, can facilitate oxidation pathways. Furthermore, dissolved oxygen in non-degassed solvents provides a ready supply of oxidant.

• Recommended Action:

  • Prepare Fresh Solutions: The most reliable solution is to prepare fresh solutions immediately before each experiment.[4]

  • Use Degassed Solvents: If a stock solution must be stored, always use solvents that have been thoroughly degassed (e.g., by sparging with argon or nitrogen, or by freeze-pump-thaw cycles) to minimize dissolved oxygen.[4]

  • Proper Stock Storage: Store stock solutions in amber vials at -20°C or -80°C. Aliquot the stock into smaller, single-use volumes to avoid repeated freeze-thaw cycles and introducing air into the main stock.

Q4: Can I use antioxidants to stabilize my 1,4-dihydroquinoline solutions?

A: Yes, adding antioxidants can be an effective strategy, though the choice of antioxidant is highly dependent on your specific derivative and downstream application. Antioxidants generally act as free radical scavengers, intercepting reactive species before they can attack the 1,4-dihydroquinoline.[4][5]

• Causality: Antioxidants are compounds that are more easily oxidized than your compound of interest. They act as sacrificial agents.

• Considerations:

  • Common Antioxidants: Excipients with antioxidant capabilities, such as Butylated Hydroxytoluene (BHT), Vitamin E (α-tocopherol), or β-carotene, have been used to improve stability.[4][6]

  • Compatibility: Ensure the chosen antioxidant does not interfere with your experimental assay. Run a control with the antioxidant alone.

  • Concentration: The concentration of the antioxidant needs to be optimized. Too little will be ineffective, while too much could cause other issues.

Parameter	Solid State Storage	Solution Storage
Temperature	-20°C or below is recommended	-20°C to -80°C
Atmosphere	Mandatory Inert Gas (Argon/Nitrogen)	Use Degassed Solvents; Store under Inert Gas
Light	Mandatory use of amber/opaque vials	Mandatory use of amber vials/foil wrap
Container	Tightly sealed glass vials (e.g., Sure/Seal™)	Tightly sealed glass vials with PTFE-lined caps

Part 3: Prevention Strategies & Protocols

Proactive prevention is superior to reactive troubleshooting. The following protocols and workflows are designed to minimize oxidation from the moment you receive your compound.

Caption: Recommended workflow for handling and storing 1,4-dihydroquinolines.

Protocol 1: Inert Atmosphere Handling and Storage of Solid Compounds

This protocol describes the safe transfer of an air-sensitive solid from a supplier bottle (e.g., Aldrich® Sure/Seal™) to smaller vials for long-term storage.[7][8] This should be performed in an inert atmosphere glove box.

• Preparation: Place the sealed supplier bottle, new amber glass vials with PTFE-lined caps, spatulas, and a balance into the glove box antechamber. Ensure all glassware is clean and has been oven-dried overnight to remove adsorbed moisture.[9]

• Purging: Cycle the antechamber with the glove box's inert gas (typically argon or nitrogen) at least three times to remove atmospheric air and moisture.

• Transfer: Move all items into the main glove box chamber. Allow them to sit for 20-30 minutes to ensure any residual atmospheric contaminants are purged.

• Aliquotting: Carefully open the supplier bottle. Using a clean, dry spatula, weigh the desired amount of the 1,4-dihydroquinoline derivative and transfer it into a pre-labeled amber vial.

• Sealing: Tightly seal the vial with its PTFE-lined cap. For extra protection, you can wrap the cap threads with Parafilm.

• Final Storage: Place the newly aliquotted vials, along with the now re-sealed main supplier bottle, into a freezer (-20°C or -80°C) located inside the glove box if available. If not, remove them via the antechamber and immediately transfer them to a designated laboratory freezer.[3]

Protocol 2: HPLC-Based Stability Study

This protocol allows you to quantify the stability of your 1,4-dihydroquinoline derivative under various conditions.[4]

• Stock Solution Preparation: Inside a glovebox, prepare a concentrated stock solution (e.g., 10 mM) of your compound in a suitable, degassed HPLC-grade solvent (e.g., Acetonitrile or DMSO).

• Forced Degradation Sample: Take a small aliquot of the stock solution and expose it to air and UV light for 2-4 hours. This sample will be used to positively identify the peak corresponding to the oxidized quinoline product.[4]

• Aliquotting for Study: Aliquot the main stock solution into several amber HPLC vials, leaving minimal headspace. Seal them tightly.

• Storage Conditions: Store the vials under a matrix of conditions you wish to test. For example:

  • -20°C, in the dark

  • 4°C, in the dark

  • Room temperature, in the dark

  • Room temperature, exposed to ambient light

• Time Point Analysis: At designated time points (e.g., T=0, 2h, 4h, 8h, 24h, 48h), retrieve one vial from each storage condition.

• HPLC Analysis: Analyze the T=0 sample, the forced degradation sample, and the time point samples by a suitable reverse-phase HPLC method. Use a UV detector set to a wavelength where both the parent compound and the expected product absorb.

• Data Interpretation:

  • Identify the retention times for your parent 1,4-dihydroquinoline and the oxidized quinoline from the T=0 and forced degradation samples, respectively.

  • Calculate the percentage of the parent compound remaining at each time point for each condition by comparing the peak areas (% Remaining = (Area_parent_Tx / Area_parent_T0) * 100).

  • Plot the % Remaining versus time for each condition to visualize the degradation kinetics.

Analytical Technique	Purpose	Key Observation
Thin-Layer Chromatography (TLC)	Quick purity check	Appearance of a new, more polar spot (lower Rf).[4]
High-Performance Liquid Chromatography (HPLC)	Quantitative stability analysis	Decrease in the peak area of the parent compound and the appearance of a new peak (often at a different retention time).[4]
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification of volatile degradation products	Can be used to confirm the mass of the oxidized product.[10]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation of degradation	Disappearance of aliphatic protons from the dihydropyridine ring and appearance of aromatic proton signals.

References

• Guaus, J., et al. (2014). Multicomponent reaction access to complex quinolines via oxidation of the Povarov adducts. Beilstein Journal of Organic Chemistry, 10, 2610-2618. [Link]

• Li, W., et al. (2015). A New Oxidation System for the Oxidation of Hantzsch-1,4-dihydropyridines and Polyhydroquinoline Derivatives under Mild Conditions. RSC Advances, 5(118), 97593-97597. [Link]

• Pérez-González, A., et al. (2022). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Molecules, 27(23), 8497. [Link]

• Yotphan, S., et al. (2016). Quinone-Catalyzed Selective Oxidation of Organic Molecules. Israel Journal of Chemistry, 56(1), 3-15. [Link]

• Woźniak, M., et al. (2023). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA’s Antioxidant Activity Modulators—Spectroscopic Studies. International Journal of Molecular Sciences, 24(1), 693. [Link]

• Chen, J., et al. (2019). Oxidative Aromatization of 3,4-Dihydroquinolin-2(1H)-ones to Quinolin-2(1H)-ones Using Transition-Metal-Activated Persulfate Salts. The Journal of Organic Chemistry, 84(13), 8643-8652. [Link]

• Organic Chemistry Portal. (n.d.). Oxidizing Agents. [Link]

• Wang, D., et al. (2024). Enantioselective Synthesis of Chiral 1,4-Dihydroquinolines via Iridium-Catalyzed Asymmetric Partial Hydrogenation of Quinolines. Journal of the American Chemical Society. [Link]

• Coldwell, M., et al. (2023). Kinetic Resolution of 2‐Aryldihydroquinolines Using Lithiation – Synthesis of Chiral 1,2‐ and 1,4‐Dihydroquinolines. Chemistry – A European Journal, 29(1). [Link]

• University of Illinois Urbana-Champaign, Division of Research Safety. (n.d.). Handling air-sensitive reagents AL-134. [Link]

• Organic Chemistry Portal. (n.d.). 1,4-Benzoquinone, BQ. [Link]

• Tero-Vescan, A., et al. (2015). 1,4-Dihydropyridine Derivatives: Dihydronicotinamide Analogues—Model Compounds Targeting Oxidative Stress. Oxidative Medicine and Cellular Longevity, 2015, 721459. [Link]

• Ferreira, M., et al. (2021). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Journal of Natural Products, 84(3), 666-676. [Link]

• Harahap, Y., et al. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Reaction. Makara Journal of Science, 27(2), 159-166. [Link]

• Gebremedhin, K., et al. (2022). Antioxidants for the Prevention and Treatment of Non-communicable Diseases. Journal of Experimental and Clinical Sciences, 19(2), 121-131. [Link]

• ResearchGate. (n.d.). Reduction and oxidation of dihydroquinolines. [Link]

• Szilvási, T., et al. (2019). P-Centred redox reactions of a 1,4-dihydro-1,4-phosphasiline. Dalton Transactions, 48(29), 10899-10903. [Link]

• Reddy, B., et al. (2014). Synthesis of 1,4-dihydroquinoline derivatives under transition-metal-free conditions and their diverse applications. Organic & Biomolecular Chemistry, 12(32), 6241-6245. [Link]

• Stern, E., et al. (2007). Pharmacomodulations around the 4-Oxo-1,4-dihydroquinoline-3-carboxamides, a Class of Potent CB2-Selective Cannabinoid Receptor Ligands. Journal of Medicinal Chemistry, 50(22), 5493-5507. [Link]

• Shahidi, F. & Zhong, Y. (2021). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 10(10), 1587. [Link]

• Li, Y., et al. (2014). 4-Oxo-1,4-dihydro-quinoline-3-carboxamides as BACE-1 inhibitors: synthesis, biological evaluation and docking studies. European Journal of Medicinal Chemistry, 81, 329-338. [Link]

• Al-Okla, M., et al. (2023). A Comparative Study on the Reduction Modes for Quinone to Determine Ubiquinone by HPLC with Luminol Chemiluminescence Detection Based on the Redox Reaction. Molecules, 28(1), 14. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2012). Toxicological Profile for 1,4-Dioxane. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12658820, 1,4-Dihydroquinoline. [Link]

• Pranczk, J., et al. (2014). Analytical Methods for Determination of Reactive Oxygen Species. Current Pharmaceutical Analysis, 10(4), 293-304. [Link]

Sources

• 1. Multicomponent reaction access to complex quinolines via oxidation of the Povarov adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Resolution of 2‐Aryldihydroquinolines Using Lithiation – Synthesis of Chiral 1,2‐ and 1,4‐Dihydroquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1,4-Dihydropyridine Derivatives: Dihydronicotinamide Analogues—Model Compounds Targeting Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidants for the Prevention and Treatment of Non-communicable Diseases [xiahepublishing.com]
• 7. ehs.umich.edu [ehs.umich.edu]
• 8. drs.illinois.edu [drs.illinois.edu]
• 9. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]
• 10. ANALYTICAL METHODS - Toxicological Profile for 1,4-Dioxane - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of 1,4-Dihydroquinoline-3-carbaldehyde

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 1,4-Dihydroquinoline-3-carbaldehyde. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile synthetic intermediate. Given its inherent structural motifs, 1,4-Dihydroquinoline-3-carbaldehyde can exhibit stability issues that may impact experimental reproducibility, product yield, and purity. This guide provides in-depth troubleshooting advice, validated protocols, and the chemical rationale behind our recommended strategies to ensure the long-term integrity of your compound.

Section 1: Understanding the Instability of 1,4-Dihydroquinoline-3-carbaldehyde

This section addresses the fundamental chemical reasons behind the compound's potential degradation. Understanding these pathways is critical for designing effective stabilization strategies.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical structures that make 1,4-Dihydroquinoline-3-carbaldehyde susceptible to degradation?

A: The instability of 1,4-Dihydroquinoline-3-carbaldehyde arises from two key functional moieties:

• The 1,4-Dihydropyridine Ring: This non-aromatic, heterocyclic core is electronically rich and susceptible to oxidation. Similar to other Hantzsch-type esters, it can readily undergo dehydrogenation to form the more stable, aromatic quinoline ring system. This process is often accelerated by exposure to atmospheric oxygen, light, and heat.[1][2]

• The Aldehyde Group (-CHO): Aldehydes are one of the more reactive carbonyl functional groups.[3] The aldehyde in this compound is prone to oxidation, converting it to the corresponding carboxylic acid.[4] It can also participate in self-condensation (aldol-type) reactions or polymerization, particularly in the presence of acidic or basic impurities.[5]

Q2: What are the common degradation products I should be aware of?

A: The two most common degradation products are:

• Quinoline-3-carbaldehyde: Formed via the irreversible oxidation (aromatization) of the dihydropyridine ring.

• 1,4-Dihydroquinoline-3-carboxylic acid: Formed via the oxidation of the aldehyde functional group.

The formation of polymeric side products can also occur, often appearing as an insoluble baseline material in analytical chromatograms or as a discoloration of the solid sample.

Visualization: Primary Degradation Pathways

The following diagram illustrates the main points of chemical vulnerability in the 1,4-Dihydroquinoline-3-carbaldehyde structure.

Caption: Key degradation routes for 1,4-Dihydroquinoline-3-carbaldehyde.

Section 2: Troubleshooting Guide & Stabilization Strategies

This section provides practical, question-based solutions to common problems encountered during the handling, storage, and use of 1,4-Dihydroquinoline-3-carbaldehyde.

Q3: My solid sample has developed a yellow or brownish tint over time. What is causing this, and is the material still usable?

A: Discoloration is a strong indicator of degradation, likely due to a combination of oxidation and/or polymerization. The new chromophores formed in the degradation products absorb visible light, leading to the color change.

• Causality: This is typically caused by improper storage, where the compound is exposed to air (oxygen) and/or light.[1][6]

• Actionable Advice: Before use, you must re-analyze the material's purity using a reliable analytical method like HPLC or ¹H NMR. If the purity is below your experimental tolerance, purification (e.g., recrystallization or column chromatography) is required. To prevent this in the future, you must adhere to strict storage protocols.

Q4: What are the definitive best practices for storing 1,4-Dihydroquinoline-3-carbaldehyde to ensure maximum shelf-life?

A: Proper storage is the most critical first line of defense against degradation. We recommend a multi-faceted approach that rigorously excludes air, moisture, and light.[6][7][8][9]

Storage Parameter	Solid Compound	Compound in Solution	Rationale
Temperature	-20°C or lower	-20°C to -80°C	Reduces the rate of all chemical reactions, including degradation.[1]
Atmosphere	Inert Gas (Argon or N₂)	Inert Gas (Argon or N₂)	Prevents oxidation by displacing atmospheric oxygen.[7][10]
Light Exposure	Amber glass vial	Amber glass vial or foil-wrapped	Prevents photodegradation initiated by UV or visible light.[1][11]
Moisture	Store in a desiccator	Use anhydrous solvents	Prevents hydrolysis and potential moisture-catalyzed reactions.[10]
Container	Tightly sealed vial with a Teflon-lined cap	Septum-sealed vial (e.g., Sure/Seal™)	Ensures a robust barrier against the environment.[10]

Q5: I need to perform a reaction that is incompatible with a free aldehyde (e.g., Grignard addition, reduction with a strong hydride). How can I temporarily mask the aldehyde group?

A: This is a classic scenario that calls for a protecting group strategy. The most reliable and widely used method for protecting aldehydes is to convert them into an acetal .[12][13]

• Why it Works: Acetals are stable under basic, neutral, and nucleophilic conditions, as well as in the presence of many reducing and oxidizing agents.[14][15] This allows you to perform chemistry on other parts of the molecule without affecting the masked aldehyde. The protection is fully reversible under acidic conditions to regenerate the aldehyde when needed.[12][14]

• Recommended Protection: Formation of a cyclic acetal using ethylene glycol or propane-1,2-diol is highly efficient.[4][15] See Section 3 for a detailed experimental protocol.

Q6: Can I improve the stability of the compound within a formulation or solution without chemically modifying it?

A: Yes. If derivatization is not desirable, formulation-based strategies can significantly enhance stability, particularly against oxidation.

• Strategy 1: Addition of Antioxidants: Antioxidants are compounds that inhibit oxidation by scavenging free radicals.[16] For organic compounds, small molecule phenolic antioxidants are highly effective.

  • Butylated Hydroxytoluene (BHT): A common and effective radical scavenger. A typical concentration is 0.01-0.1% w/v.

  • α-Tocopherol (Vitamin E): A natural antioxidant that is also highly effective.

• Strategy 2: Use of Chelating Agents: Trace metal ions can catalyze oxidation. Adding a chelator like Ethylenediaminetetraacetic acid (EDTA) can sequester these metals and prevent catalysis.[11]

• Strategy 3: pH Control: If working in a protic solvent system, buffering the solution to a neutral or slightly acidic pH (e.g., pH 5-6) can help prevent base-catalyzed aldol-type side reactions.[11]

Visualization: Stabilization Strategy Workflow

This decision tree provides a logical workflow for selecting the appropriate stabilization strategy based on your experimental context.

Caption: Decision workflow for selecting a stabilization strategy.

Section 3: Key Experimental Protocols

The following protocols are provided as validated, step-by-step guides for the chemical protection and analytical monitoring of 1,4-Dihydroquinoline-3-carbaldehyde.

Protocol 1: Acetal Protection with Ethylene Glycol

This protocol describes the formation of the 1,3-dioxolane derivative, which effectively protects the aldehyde from a wide range of reaction conditions.

Objective: To protect the aldehyde functional group as a cyclic acetal.

Materials:

• 1,4-Dihydroquinoline-3-carbaldehyde (1.0 eq)

• Ethylene glycol (1.5 eq)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq, catalytic)

• Toluene (anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, Dean-Stark apparatus, reflux condenser

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add 1,4-Dihydroquinoline-3-carbaldehyde, toluene, and ethylene glycol.

• Catalyst Addition: Add the catalytic amount of p-TsOH to the mixture.

• Azeotropic Water Removal: Heat the mixture to reflux. Toluene will form an azeotrope with the water generated during the reaction, which will be collected in the Dean-Stark trap.

• Reaction Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or HPLC until the starting aldehyde is completely consumed (typically 2-4 hours).

• Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and wash with saturated aqueous NaHCO₃ solution to quench the acid catalyst. Follow with a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Validation:

• ¹H NMR: Confirm the disappearance of the aldehyde proton signal (typically δ 9-10 ppm) and the appearance of a new acetal proton signal (typically δ 5-6 ppm), along with the signals for the ethylene glycol bridge.

• Mass Spectrometry: Verify the expected mass of the protected product.

Protocol 2: Monitoring Stability by RP-HPLC

This protocol provides a general method for quantitatively assessing the purity of your compound and tracking the formation of degradation products over time.

Objective: To develop a stability-indicating HPLC method.

Instrumentation & Columns:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase & Conditions:

• Mobile Phase A: Water + 0.1% Formic Acid or Trifluoroacetic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid or Trifluoroacetic Acid

• Gradient: A typical starting point is a linear gradient from 20% B to 95% B over 15-20 minutes. This must be optimized for your specific degradation products.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Scan with a photodiode array (PDA) detector to identify the optimal wavelength for all components, or monitor at 254 nm and 365 nm as a starting point.

• Column Temperature: 30°C

Procedure:

• Standard Preparation: Prepare a stock solution of your highest purity reference standard of 1,4-Dihydroquinoline-3-carbaldehyde in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Sample Preparation (Time Zero): Prepare a sample of the material to be tested at the same concentration as the standard.

• Analysis: Inject the standard and sample. Record the chromatograms. The purity at time zero can be calculated using the peak area percentage.

• Stability Study: Store the test sample under the desired conditions (e.g., 40°C/75% RH for accelerated stability, or ambient conditions).

• Time-Point Analysis: At specified time points (e.g., 1 week, 1 month, 3 months), prepare a new sample from the stored material and analyze it by HPLC.

• Data Interpretation: Compare the chromatograms over time. Look for a decrease in the peak area of the main compound and the appearance of new peaks corresponding to degradation products.[17][18][19]

Section 4: References

• Chemistry Steps. (2025, September 20). Acetals as Protecting Groups for Aldehydes and Ketones. [Link][12]

• Westin, J. Protecting Groups - Organic Chemistry. [Link][14]

• JoVE. (2025, May 22). Video: Protecting Groups for Aldehydes and Ketones: Introduction. [Link][13]

• KPU Pressbooks. 2.6 Protecting Groups in Synthesis – Organic Chemistry II. [Link][15]

• ACS Publications. (2020, August 11). Synthesis of 1,4-Dihydroquinolines and 4H-Chromenes via Organocatalytic Domino Aza/Oxa-Michael/1,6-Addition Reactions of para-Quinone Methides and Ynals. The Journal of Organic Chemistry. [Link][20]

• MDPI. (2016, November 30). 1,4-Dihydro-4-(nitromethyl)-2-phenyl-1-tosylquinoline-3-carbaldehyde. [Link][21]

• MDPI. (2025, October 15). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. [Link][17]

• IntechOpen. Aldehydes: Structures, Formation, Biological Effects and Analytical Methods. [Link][18]

• Google Patents. US4414419A - Stabilization of aldehydes. [5]

• Adragos Pharma. (2024, July 30). Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. [Link][22]

• PMC. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. [Link][23]

• Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. [Link][8]

• Pharmaguideline. (2025, April 9). Strategies for Resolving Stability Issues in Drug Formulations. [Link][11]

• Wipf Group. Chem 1140; Techniques for Handling Air-Sensitive Compounds. [Link][9]

• YouTube. (2026, April 1). Why Aldehydes are More Reactive than Ketones. [Link][3]

• ACS Publications. Stabilization of Aldehydes as Propylene Glycol Acetals. [Link][4]

• ACS Publications. Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Analytical Chemistry. [Link][19]

• Google Patents. EP1067927B1 - Antioxidant stabilizer system for pharmaceutical formulations. [24]

• MDPI. (2025, February 3). Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. [Link][25]

• IntechOpen. (2019, March 22). Antioxidant Compounds and Their Antioxidant Mechanism. [Link][16]

• ResearchGate. (2025, October 21). Exploration of Synthetic Potential of Quinoline‐3‐Carbaldehydes. [Link][26]

• Prezi. (2025, December 7). The Effect of Temperature and Light on Drug Stability. [Link][1]

• SciSpace. The Effect of Light, Temperature, pH and Species on Stability of Anthocyanin Pigments in Four Berberis Species. [Link][2]

Sources

• 1. prezi.com [prezi.com]
• 2. scispace.com [scispace.com]
• 3. m.youtube.com [m.youtube.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US4414419A - Stabilization of aldehydes - Google Patents [patents.google.com]
• 6. ossila.com [ossila.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 12. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 13. jove.com [jove.com]
• 14. jackwestin.com [jackwestin.com]
• 15. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 16. Antioxidant Compounds and Their Antioxidant Mechanism | IntechOpen [intechopen.com]
• 17. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Aldehydes: Structure, Effects, and Detection Methods - Creative Proteomics [creative-proteomics.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. mdpi.com [mdpi.com]
• 22. upm-inc.com [upm-inc.com]
• 23. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 24. EP1067927B1 - Antioxidant stabilizer system for pharmaceutical formulations - Google Patents [patents.google.com]
• 25. Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics [mdpi.com]
• 26. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Regioisomer Formation in Quinoline Synthesis

Welcome to the Quinoline Synthesis Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the persistent challenge of regioselectivity in heterocyclic chemistry. Below, you will find diagnostic workflows, causality-driven troubleshooting FAQs, and self-validating experimental protocols to ensure absolute positional control over your quinoline scaffolds.

Diagnostic Workflow for Regioisomer Control

Before diving into specific reaction modules, use the decision tree below to identify the mechanistic root of your regioisomer issue and route yourself to the correct troubleshooting module.

Caption: Workflow for diagnosing and resolving quinoline regioisomer formation.

Module 1: Skraup and Doebner-von Miller Syntheses

FAQ: Why does my meta-substituted aniline yield an inseparable mixture of 5- and 7-substituted quinolines? How can I force it to yield a single regioisomer?

Causality & Expert Insight: In the Skraup and Doebner-von Miller syntheses, the cyclization of the α,β-unsaturated intermediate onto the aniline ring occurs via electrophilic aromatic substitution. A meta-substituted aniline has two available ortho positions for cyclization. The regiochemical outcome is dictated by a strict competition between steric hindrance and electronic directing effects[1].

When the meta-substituent is a strong electron-donating group (EDG) like a methoxy (-OCH₃) group, it strongly activates the position para to itself through resonance, overwhelmingly favoring the formation of the 7-substituted quinoline[2]. Conversely, if the substituent is bulky (e.g., tert-butyl), it sterically blocks the adjacent ortho position, forcing cyclization to occur at the less hindered site, again favoring the 7-isomer. Isomeric mixtures (often ~50:50) only plague reactions where the meta-substituent is electronically neutral or weakly electron-withdrawing without sufficient steric bulk.

Table 1: Substituent Effects on Regioselectivity in Skraup Synthesis

Substituent (Meta Position)	Electronic Nature	Steric Bulk	Dominant Regioisomer	Ratio (7-isomer : 5-isomer)
-OCH₃	Strong EDG	Moderate	7-Methoxyquinoline	> 95:5
-t-Butyl	Weak EDG	Very Large	7-tert-Butylquinoline	> 99:1
-CH₃	Weak EDG	Small	Mixture	~ 60:40
-NO₂	Strong EWG	Moderate	Mixture	~ 50:50

Self-Validating Protocol: Microwave-Assisted Regioselective Skraup Synthesis

Causality: Classical Skraup conditions require harsh, prolonged heating, leading to thermodynamic scrambling and polymerization. Microwave irradiation ensures rapid, uniform heating, capturing the kinetically favored regioisomer before degradation occurs[2].

• Reagent Preparation: In a heavy-walled microwave-safe vessel, combine the meta-substituted aniline (10 mmol, 1.0 equiv) and glycerol (30 mmol, 3.0 equiv).

• Acidification: Slowly add aqueous H₂SO₄ (300 mol%) to the mixture. Note: The strong acid acts as both a catalyst for the dehydration of glycerol to acrolein and as the cyclization promoter.

• Microwave Irradiation: Seal the vessel and heat under microwave irradiation with a heating ramp of 36 °C/min up to 200 °C. Hold at 200 °C for exactly 10–15 minutes.

• Validation Checkpoint: Monitor the reaction via TLC (Hexane/EtOAc). The disappearance of the aniline spot and the appearance of a highly UV-active spot indicates successful cyclization. Self-Validation: If the aniline persists, verify the microwave power output and acid concentration; the dehydration of glycerol is the rate-limiting step.

• Workup: Cool the reaction to room temperature, carefully neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate.

Module 2: Friedländer Annulation

FAQ: I am using an unsymmetrical methyl-n-alkyl ketone in a Friedländer synthesis, but I am getting the wrong substitution pattern on the quinoline ring. How do I control this?

Causality & Expert Insight: The Friedländer synthesis involves the condensation of a 2-aminobenzaldehyde (or ketone) with an α-methylene ketone. Unsymmetrical ketones possess two different α-methylene sites, creating a competition between kinetic and thermodynamic enamine formation.

Under standard basic or strongly acidic conditions, the reaction is under thermodynamic control, favoring the more substituted 2,3-disubstituted quinoline. However, you can reverse this regioselectivity by switching to specific Lewis acid catalysts. For example, Ytterbium triflate (Yb(OTf)₃) coordinates tightly with the intermediates, promoting the rapid cyclization of the less hindered Schiff base. This effectively traps the system under kinetic control, heavily favoring the 2-monosubstituted kinetic product over the thermodynamic one[3].

Module 3: Conrad-Limpach vs. Knorr Cyclization

FAQ: I am trying to synthesize a 4-hydroxyquinoline via the Conrad-Limpach method, but NMR confirms I have isolated a 2-hydroxyquinoline instead. What went wrong?

Causality & Expert Insight: You have inadvertently triggered the Knorr variation of the synthesis. The reaction of an aniline with a β-ketoester is highly sensitive to the temperature of the initial condensation step.

• Kinetic Pathway (Conrad-Limpach): At moderate temperatures (<100 °C), the aniline nitrogen acts as a nucleophile attacking the more electrophilic ketone carbonyl, forming a β-aminoacrylate (enamine). Subsequent high-temperature cyclization yields the 4-hydroxyquinoline[4].

• Thermodynamic Pathway (Knorr): If the initial condensation is performed at elevated temperatures (~140 °C), the aniline attacks the ester carbonyl to form a β-ketoanilide (amide) under thermodynamic control, which subsequently cyclizes to form the 2-hydroxyquinoline[5].

Caption: Divergent pathways of Conrad-Limpach (4-hydroxy) and Knorr (2-hydroxy) syntheses.

Self-Validating Protocol: Two-Step Conrad-Limpach Synthesis

Causality: Separating the condensation and cyclization steps allows for strict kinetic control during enamine formation, physically preventing the thermodynamic formation of the Knorr amide[4].

• Kinetic Condensation (Enamine Formation): Dissolve the aniline (1.0 equiv) and β-ketoester (1.1 equiv) in a low-boiling solvent (e.g., ethanol) with a catalytic amount of acetic acid. Stir at room temperature to 80 °C for 4-6 hours.

• Validation Checkpoint: Isolate the intermediate. Self-Validation: Run a quick ¹H NMR. The spectrum MUST show a characteristic vinylic proton (~4.5-5.5 ppm) and an exchangeable N-H proton, confirming the β-aminoacrylate (enamine) structure. If these are absent, you have formed the amide.

• Thermal Cyclization: Pre-heat an inert, high-boiling solvent (e.g., mineral oil or Dowtherm A) to 250 °C. Causality: Rapid heating is required to drive the electrocyclic ring closure and subsequent elimination of alcohol before intermolecular side reactions (polymerization) can occur[5].

• Addition: Add the isolated enamine dropwise to the hot solvent. Maintain the temperature at 250 °C for 30-60 minutes.

• Workup: Cool the mixture in an ice-water bath. The 4-hydroxyquinoline product will typically precipitate. Filter and wash with a non-polar solvent (e.g., hexanes) to remove the mineral oil.

Table 2: Solvent Impact on Conrad-Limpach Thermal Cyclization

Solvent	Boiling Point (°C)	Heat Transfer Efficiency	Typical Yield (%)
Neat (Solvent-Free)	N/A	Poor (Localized overheating)	< 30%
Mineral Oil	> 300 °C	Excellent	85 - 95%
Dowtherm A	258 °C	Excellent	80 - 90%
Diphenyl Ether	259 °C	Good	75 - 85%

References

• Conrad–Limpach synthesis - Wikipedia Source: Wikipedia.org URL:[Link]

• Regioselective Skraup Synthesis and Microwave Activation Source: RSC Advances (rsc.org) URL:[Link]

• A Highly Regioselective Friedlaender Reaction Mediated by Lanthanum Chloride / Ytterbium Triflate Source: ResearchGate.net URL:[Link]

Sources

• 1. Buy 3-Nitroquinolin-4-ol | 50332-66-6 [smolecule.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]

overcoming incomplete cyclization in Gould-Jacobs reaction for quinolines

Technical Support Center: Gould-Jacobs Quinolone Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Incomplete Cyclization

The Gould-Jacobs reaction is a cornerstone in the synthesis of 4-hydroxyquinolines, a critical scaffold in numerous therapeutic agents.[1][2] However, the high-temperature thermal cyclization step, essential for forming the quinoline ring, is frequently plagued by incomplete conversion, leading to reduced yields and complex purification challenges.[3][4] This guide provides in-depth troubleshooting strategies and frequently asked questions to address and overcome the common issue of incomplete cyclization in the Gould-Jacobs reaction.

Frequently Asked Questions (FAQs)

Q1: What is the Gould-Jacobs reaction and why is the cyclization step so crucial?

The Gould-Jacobs reaction is a multi-step synthesis that begins with the condensation of an aniline with an alkoxymethylenemalonate ester to form an anilidomethylenemalonate intermediate.[2][5] This intermediate then undergoes a high-temperature intramolecular 6-electron electrocyclization to form the quinoline ring system.[2][5] This cyclization is the key bond-forming step that creates the desired heterocyclic scaffold. Subsequent hydrolysis and decarboxylation of the resulting 4-hydroxy-3-carboalkoxyquinoline can then yield the final 4-hydroxyquinoline product.[5][6]

Q2: What are the primary causes of incomplete cyclization?

Incomplete cyclization in the Gould-Jacobs reaction is often attributed to several factors:

• Insufficient Thermal Energy: The cyclization step has a significant activation energy barrier and typically requires temperatures above 250°C to proceed efficiently.[2][3]

• Substrate Effects: The electronic and steric properties of the aniline substrate can significantly influence the reaction. Electron-donating groups at the meta-position of the aniline generally favor the reaction.[5] Conversely, sterically hindered anilines or those with electron-withdrawing groups may exhibit slower or incomplete cyclization.[7]

• Reaction Time: Insufficient reaction time at the optimal temperature will naturally lead to incomplete conversion of the anilidomethylenemalonate intermediate.[3]

• Side Reactions: At the high temperatures required for cyclization, side reactions such as polymerization and decomposition can compete with the desired intramolecular cyclization, leading to the formation of tarry byproducts and reduced yields of the desired quinoline.[4]

Q3: How do I know if my cyclization is incomplete?

Incomplete cyclization is typically indicated by:

• Low yield of the desired 4-hydroxyquinoline product.

• Presence of the anilidomethylenemalonate intermediate in the crude reaction mixture, which can be detected by techniques like Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Formation of a complex mixture of products , making purification difficult.

Troubleshooting Guide: Overcoming Incomplete Cyclization

This section provides a systematic approach to troubleshooting and optimizing the critical thermal cyclization step of the Gould-Jacobs reaction.

Issue 1: Low Conversion of the Anilidomethylenemalonate Intermediate

Potential Cause & Scientific Explanation: The most common reason for low conversion is that the reaction has not been supplied with sufficient thermal energy to overcome the activation barrier for the 6-electron electrocyclization.

Recommended Solutions:

• Increase Reaction Temperature: Gradually increase the temperature of the reaction. The cyclization often requires temperatures in the range of 250-300°C.[3] This can be achieved by using a high-boiling point solvent such as diphenyl ether or Dowtherm A.[3] It is crucial to monitor the reaction for signs of decomposition as the temperature is increased.

• Increase Reaction Time: If increasing the temperature leads to degradation, extending the reaction time at a slightly lower, more stable temperature may improve the yield.[3] Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid prolonged heating that could lead to side product formation.[4]

• Microwave-Assisted Synthesis: Microwave irradiation offers a highly efficient method for rapid and uniform heating, often leading to significantly shorter reaction times and higher yields compared to conventional heating methods.[3][8][9]

Issue 2: Significant Formation of Dark, Tarry Byproducts

Potential Cause & Scientific Explanation: The formation of dark, insoluble materials is often a result of polymerization and degradation of the starting materials or the intermediate at the high temperatures required for cyclization.[4] Intermolecular reactions can compete with the desired intramolecular cyclization if the latter is not efficient.

Recommended Solutions:

• Optimize Temperature and Time: Carefully control the reaction temperature. Start at a lower temperature and gradually increase it while monitoring the reaction progress. The goal is to find a balance where the cyclization proceeds efficiently without significant degradation.[4]

• Use an Inert Atmosphere: Conducting the reaction under an inert atmosphere, such as nitrogen or argon, can help to minimize oxidative decomposition of the reactants and products at high temperatures.[3]

• Solvent Choice: The use of a high-boiling, inert solvent helps to ensure even heat distribution and can minimize localized overheating that may lead to decomposition.[3]

Issue 3: Cyclization Fails with Sterically Hindered or Electron-Deficient Anilines

Potential Cause & Scientific Explanation: The regioselectivity and efficiency of the Gould-Jacobs cyclization are governed by both steric and electronic factors.[6] Steric hindrance at the ortho-position of the aniline can disfavor the cyclization, while electron-withdrawing groups can decrease the nucleophilicity of the aromatic ring, making the electrophilic aromatic substitution step of the cyclization more difficult.

Recommended Solutions:

• Employ a Catalyst: While the traditional Gould-Jacobs reaction is a thermal process, the use of acidic catalysts can sometimes facilitate cyclization under milder conditions. Reagents like polyphosphoric acid (PPA), Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid), or even strong acids like sulfuric acid have been used to promote cyclization.[10][11]

• Alternative Synthetic Routes: If optimization of the Gould-Jacobs reaction fails, consider alternative named reactions for quinoline synthesis that may be more suitable for your specific substrate. These include the Skraup, Doebner-von Miller, Combes, and Friedländer syntheses.[1]

Experimental Protocols & Data

Table 1: Optimization of Gould-Jacobs Cyclization Conditions

Entry	Temperature (°C)	Time (min)	Yield of Product (%)	Unreacted Intermediate (%)	Observations	Reference
1	250	15	1	High	Incomplete cyclization	[8]
2	300	15	37	5	Improved conversion, some degradation	[8]
3	250	30	Low	High	Increased time at 250°C is not sufficient	[8]
4	300	30	28	0	Complete conversion but lower yield due to decarboxylation/degradation	[8]
5	300	5	47	Low	Optimal balance of temperature and time for this substrate	[8]

Note: Yields are for the isolated product after the cyclization step. The specific substrate used was aniline and diethyl ethoxymethylenemalonate.

Protocol 1: Classical Thermal Cyclization

• Intermediate Formation: In a round-bottom flask, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq).[2] Heat the mixture at 100-130°C for 1-2 hours.[2] Monitor the formation of the anilidomethylenemalonate intermediate by TLC.

• Solvent Addition: After cooling, dissolve the crude intermediate in a high-boiling solvent like diphenyl ether.[2]

• Cyclization: Heat the solution to a vigorous reflux (approximately 250°C) for 30-60 minutes.[2]

• Work-up: Cool the reaction mixture to room temperature. The 4-hydroxy-3-carboethoxyquinoline product should precipitate. Add a non-polar solvent like hexane to aid precipitation.[2] Collect the solid by filtration.

Protocol 2: Microwave-Assisted Cyclization

• Reactant Mixture: In a microwave-safe vial, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (3.0 eq).[8]

• Microwave Irradiation: Heat the mixture in a microwave reactor to the desired temperature (e.g., 250°C or 300°C) for a specified time (e.g., 5-15 minutes).[8]

• Work-up: After cooling to room temperature, the precipitated product is filtered and washed with a cold solvent like acetonitrile.[8]

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical steps to take when troubleshooting incomplete cyclization in the Gould-Jacobs reaction.

Caption: A troubleshooting workflow for incomplete Gould-Jacobs cyclization.

References

• Gould–Jacobs reaction - Wikipedia. Available at: [Link]

• Gould-Jacobs Reaction Mechanism | Organic Chemistry - YouTube. Available at: [Link]

• On the Regioselectivity of the Gould–Jacobs Reaction: Gas-Phase Versus Solution-Phase Thermolysis. European Journal of Organic Chemistry. Available at: [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. Available at: [Link]

• Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave. Biotage. Available at: [Link]

• Gould-Jacobs Reaction - Cambridge University Press & Assessment. Available at: [Link]

• Optimization of the reaction conditions. [a] | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI. Available at: [Link]

• Gould-Jacobs Reaction. Available at: [Link]

• Gould–Jacobs-Reaktion - ResearchGate. Available at: [Link]

• Microwave Assisted Gould-Jacobs Reaction for Synthesis of 3-Acetyl-4-hydroxyquinoline Derivatives - ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. d-nb.info [d-nb.info]
• 8. ablelab.eu [ablelab.eu]
• 9. researchgate.net [researchgate.net]
• 10. Gould-Jacobs Reaction (Chapter 25) - Name Reactions in Organic Synthesis [cambridge.org]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Purification of Sensitive Aldehydes Using Deactivated Silica Gel

Welcome to the Technical Support Center for the purification of sensitive aldehydes. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges when purifying aldehydes that are prone to degradation, isomerization, or other unwanted side reactions on standard silica gel. Here, we will delve into the nuances of using deactivated silica gel, providing practical, field-proven insights to help you navigate these often-tricky separations.

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification of sensitive aldehydes on silica gel, offering step-by-step solutions and the rationale behind them.

Issue 1: My aldehyde is degrading or disappearing on the column.

This is a classic and frustrating problem often caused by the acidic nature of standard silica gel. The silanol groups (Si-OH) on the silica surface can act as acid catalysts, promoting a variety of unwanted reactions for sensitive aldehydes.[1][2][3]

Symptoms:

• New, unexpected spots appearing on TLC analysis of collected fractions.[3]

• Low or no recovery of the desired aldehyde.

• Streaking on the TLC plate, which can indicate on-plate degradation.

Root Cause Analysis & Solutions:

The primary culprit is the acidity of the silica gel. The lone pairs on the aldehyde's carbonyl oxygen can be protonated by the surface silanols, activating the aldehyde towards nucleophilic attack, isomerization, or polymerization.[4][5]

dot graph TD { A[Aldehyde approaches acidic silanol group on silica] --> B{Protonation of carbonyl oxygen}; B --> C[Increased electrophilicity of carbonyl carbon]; C --> D{Degradation Pathways}; D --> E[Aldol condensation/polymerization]; D --> F[Acetal formation with solvent e.g., MeOH]; D --> G[Isomerization e.g., double bond migration]; subgraph Legend direction LR H(( )) -- "Process Flow" --> I(( )); end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,color:#202124 style B fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,color:#202124 style C fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,color:#202124 style D fill:#EA4335,stroke:#202124,stroke-width:2px,color:#FFFFFF style E fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style F fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style G fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 } caption: Aldehyde Degradation Pathway on Acidic Silica Gel.

Troubleshooting Steps:

• Confirm Silica Gel Sensitivity: Before attempting a column, spot your crude material on a silica TLC plate. After developing, let the plate sit for 30-60 minutes and then re-examine it. If new spots appear or the product spot diminishes, your compound is likely unstable on silica.[6]

• Deactivate the Silica Gel: This is the most common and effective solution. The goal is to neutralize the acidic silanol groups.[1][2][7]

  • With Triethylamine (TEA): Adding a small amount of a non-nucleophilic base like triethylamine (typically 0.1-2% v/v) to your eluent is a highly effective method.[7][8][9][10][11]

    • Protocol: First, determine your ideal solvent system using TLC, incorporating 1-2% TEA into the mobile phase.[7][10] You may need to adjust the polarity, as TEA can sometimes increase the Rf of your compound.[10] When running the column, use this TEA-containing eluent throughout the entire process, from packing the column to eluting your compound.[7]

    • Alternative TEA Deactivation: You can also pre-treat the silica by flushing the packed column with a solvent mixture containing TEA (e.g., 5% TEA in hexane), followed by flushing with the pure eluent to remove excess TEA before loading your sample.[12][13] Another method involves making a slurry of the silica gel with a dilute solution of TEA in a non-polar solvent, then removing the solvent under reduced pressure before packing the column.[14]

• Use Alternative Stationary Phases: If deactivation is insufficient, consider a different stationary phase.[6]

  • Alumina (Neutral or Basic): This is an excellent alternative for acid-sensitive compounds.[4][7][10][15] It's crucial to select the correct activity grade and pH.

  • Florisil® (Magnesium Silicate): This is a milder stationary phase that can be suitable for particularly sensitive compounds.[6][7][15]

• Minimize Contact Time: The longer your aldehyde is on the column, the more time it has to degrade. Run the column at a slightly faster flow rate to reduce the residence time.[1]

Issue 2: Poor separation or streaking of the aldehyde.

Even if your aldehyde is not degrading, you may still experience poor separation, leading to impure fractions.

Symptoms:

• Broad or tailing bands on the column.

• Streaking or tailing on the TLC plate.[7]

• Co-elution of your product with impurities.

Root Cause Analysis & Solutions:

Streaking and poor peak shape are often due to strong interactions between the aldehyde and the stationary phase, or overloading the column.

dot graph TD { subgraph TroubleshootingWorkflow direction LR A[Observe Poor Separation/Streaking] --> B{Is the compound degrading?}; B -- Yes --> C[See Issue 1: Degradation]; B -- No --> D{Check Column Loading}; D -- Overloaded --> E[Reduce sample load (1-5% of silica weight)]; D -- Not Overloaded --> F{Optimize Solvent System}; F --> G[Perform TLC with various eluents]; G --> H{Add a modifier?}; H -- Yes --> I[Try 0.1-1% TEA in eluent]; H -- No --> J[Adjust polarity for optimal Rf (0.2-0.4)]; I --> K[Re-run column]; J --> K; end style A fill:#EA4335,stroke:#202124,stroke-width:2px,color:#FFFFFF style B fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style D fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style F fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style H fill:#FBBC05,stroke:#202124,stroke-width:2px,color:#202124 style C fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style E fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style I fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style J fill:#4285F4,stroke:#202124,stroke-width:2px,color:#FFFFFF style K fill:#34A853,stroke:#202124,stroke-width:2px,color:#FFFFFF } caption: Decision tree for troubleshooting poor separation.

Troubleshooting Steps:

• Optimize the Solvent System: This is the most critical factor for good separation.

  • TLC is Key: Systematically screen different solvent systems using TLC. A good starting point for many aldehydes is a mixture of hexanes and ethyl acetate.[1] Aim for an Rf value of your target compound between 0.2 and 0.4 for optimal column separation.[4][7]

  • Avoid Reactive Solvents: Be cautious with alcohol-based solvents like methanol, especially with activated silica. The acidic silica can catalyze the formation of hemiacetals and acetals, complicating your purification.[4] If you must use methanol, keep it below 10% of the mixture to avoid dissolving the silica gel, especially under basic conditions.[9][16]

• Check Column Loading: Do not overload the column. A general rule of thumb is to load an amount of crude material that is 1-5% of the weight of the silica gel.[1]

• Ensure Proper Column Packing: An improperly packed column with channels or cracks will lead to poor separation. Pack the column as a slurry to ensure a uniform bed.[1]

• Dry Loading for Poorly Soluble Compounds: If your compound is not very soluble in the starting eluent, it can precipitate at the top of the column, leading to band broadening. In this case, pre-adsorb your crude material onto a small amount of silica gel. Dissolve your compound in a suitable solvent, add a small amount of silica, and then remove the solvent by rotary evaporation to get a free-flowing powder. This powder can then be carefully added to the top of your packed column.[8]

Frequently Asked Questions (FAQs)

Q1: How do I prepare deactivated silica gel with a specific water content?

The activity of silica gel is related to its water content. Highly activated silica is dried at high temperatures and is very acidic. Adding a controlled amount of water can moderate this activity.

• To prepare silica with a specific water percentage (e.g., 12% w/w):

  • Start with activated silica gel (dried at 120-250°C for several hours).[17]

  • For 100g of final deactivated silica, you would add 12g of water to 88g of the activated silica.[17]

  • Add the water dropwise while vigorously agitating the silica in a sealed container.[17]

  • Continue to mix until all lumps are gone and the powder is free-flowing.

  • Seal the container and let it equilibrate for at least 12 hours, preferably with continuous gentle agitation, before use.[17]

Q2: When should I use TEA deactivation versus water deactivation?

• Use TEA deactivation when your aldehyde is specifically sensitive to acid-catalyzed reactions. TEA directly neutralizes the acidic silanol sites.[7][9] It is the most common method for preventing degradation of acid-sensitive compounds.[8][10]

• Use water deactivation when you need to reduce the overall activity of the silica gel to prevent strong adsorption of polar compounds, which can lead to tailing. While it reduces acidity, it may not be as effective as TEA for highly acid-sensitive substrates.

Q3: My aldehyde is still degrading even with TEA-deactivated silica. What are my other options?

If your aldehyde is extremely sensitive, even deactivated silica might be too harsh. Consider these alternatives:

• Purification via Bisulfite Adduct Formation: This is a classic chemical method. The aldehyde reacts with sodium bisulfite to form a water-soluble adduct. This allows you to wash away non-aldehyde impurities with an organic solvent. The aldehyde can then be regenerated by adding a base.[18] This method is particularly useful for separating aldehydes from non-carbonyl impurities.[19][20]

• Alternative Chromatography Media:

  • Neutral or Basic Alumina: Often the best alternative to silica.[2][4][10][15]

  • Florisil®: A milder alternative.[6][7]

  • Reversed-Phase Silica (C18): If your aldehyde is sufficiently non-polar, reversed-phase chromatography can be an excellent option, though it is more expensive.[10][15]

Q4: Can I reuse deactivated silica gel?

It is generally not recommended to reuse silica gel for high-purity applications, especially after it has been deactivated with an amine like TEA. The properties of the silica will have been altered, and it may retain impurities from the previous purification, leading to unpredictable results.

Experimental Protocols

Protocol 1: General Column Chromatography of a Sensitive Aldehyde using TEA Deactivation

• TLC Analysis: Develop a suitable solvent system for your aldehyde using silica gel TLC plates. A good starting point is a mixture of hexanes and ethyl acetate. Add 1-2% triethylamine to the developing solvent. The ideal Rf for the target compound is between 0.2 and 0.4.[4][7]

• Column Packing:

  • Prepare a slurry of silica gel in your chosen mobile phase (containing 1-2% triethylamine).

  • Pour the slurry into the column and allow the silica to settle, ensuring an evenly packed bed. Gently tap the column to aid in packing.

  • Add a thin layer of sand on top of the silica bed to prevent disruption during sample loading.[7]

• Sample Loading:

  • Dissolve your crude material in a minimal amount of the mobile phase.

  • Carefully apply the sample solution to the top of the column.

  • For poorly soluble compounds, use the dry loading method described in the Troubleshooting section.[8]

• Elution:

  • Carefully add the mobile phase (containing TEA) to the column.

  • Apply pressure (flash chromatography) to achieve a steady flow rate.

  • Collect fractions and monitor them by TLC.

• Work-up: Combine the pure fractions. The triethylamine can typically be removed during solvent evaporation under reduced pressure due to its volatility. For less volatile amines or if trace amounts are a concern, an acidic wash of the combined fractions may be necessary (if your compound is stable to acid).

Protocol 2: Preparation of Neutralized Silica Gel (Bulk Method)

This protocol prepares a batch of neutralized silica gel that can be stored and used as needed.

• Weigh out the desired amount of silica gel (e.g., 150 g) into a round-bottom flask.[14]

• Add enough of a non-polar solvent like petroleum ether or hexanes to create a mobile slurry.

• Add 1-2% v/w of triethylamine (e.g., 2-3 mL for 150 g of silica).[14]

• Swirl the flask to ensure the triethylamine is evenly distributed throughout the silica.

• Remove the solvent under reduced pressure on a rotary evaporator.

• Dry the resulting free-flowing powder under high vacuum overnight to remove any residual solvent.[14]

• Store the neutralized silica gel in a tightly sealed container.

Parameter	Standard Silica Gel	Deactivated Silica Gel (with TEA)	Alumina (Neutral/Basic)
Surface Nature	Acidic (pKa ~7)	Neutralized/Slightly Basic	Neutral or Basic
Best For	General purpose, non-sensitive compounds	Acid-sensitive aldehydes, amines, and other basic compounds[7]	Acid-sensitive compounds, basic compounds[4][7]
Potential Issues	Can cause degradation, isomerization, or acetal formation with sensitive aldehydes[1][2][4]	TEA may need to be removed from final product; may alter elution order	Can have lower resolving power than silica for some compounds; may strongly retain very polar compounds[7][15]

References

• Preparation of deactivated silica gel with 12%v/w water. (2016). ResearchGate. [Link]

• Tips for Flash Column Chromatography. University of California, Los Angeles. [Link]

• What is the best solvent for purifying aldehyde in a column chromatography? (2014). ResearchGate. [Link]

• Preparation Silica Gel for Better Column Chromatography. Membrane Solutions. [Link]

• Perchloric Acid Adsorbed on Silica Gel (HClO4-SiO2) as an Inexpensive, Extremely Efficient, and Reusable Dual Catalyst System for Acetal/Ketal Formation and Their Deprotection to Aldehydes/Ketones. Organic Chemistry Portal. [Link]

• When basification of silica gel is required, before using Column chromatography? (2014). ResearchGate. [Link]

• Alternatives to silica gel or alternative method of purification? (2017). Reddit. [Link]

• Furan, 5-heptyl-3-methyl-2-pentyl. Organic Syntheses. [Link]

• Scheme 1: Aldehydes and ketones are reduced by 1 when silica gel is added. ResearchGate. [Link]

• Deactivating Silica Gel with Triethylamine. (2015). Reddit. [Link]

• Are there alternatives for silica for column chromatography? (2025). ResearchGate. [Link]

• Deactivation of silica gel? (2019). ResearchGate. [Link]

• Troubleshooting Flash Chromatography. University of California, Los Angeles. [Link]

• Is it possible to purify aldehyde by column? Is there any other method to do purification? (2015). ResearchGate. [Link]

• Supporting information. The Royal Society of Chemistry. [Link]

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. (2017). ACS Publications. [Link]

• Solvent Systems for Flash Column Chromatography. University of Rochester. [Link]

• Recent problems with silica gel chromatography. (2025). ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Perchloric Acid Adsorbed on Silica Gel (HClO4-SiO2) as an Inexpensive, Extremely Efficient, and Reusable Dual Catalyst System for Acetal/Ketal Formation and Their Deprotection to Aldehydes/Ketones [organic-chemistry.org]
• 6. chem.rochester.edu [chem.rochester.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. Reddit - Please wait for verification [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Reddit - Please wait for verification [reddit.com]
• 14. rsc.org [rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Chromatography [chem.rochester.edu]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Efficacy of Catalytic Systems for 1,2-Dihydroquinoline Synthesis: A Technical Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Introduction: The Synthetic Challenge

1,2-Dihydroquinolines (1,2-DHQs) are privileged pharmacophores embedded in numerous antimalarial, antibacterial, and antioxidant agents. Traditionally, their synthesis relied on harsh, stoichiometric conditions (e.g., classical Skraup or Doebner-Miller reactions) which suffer from poor regioselectivity, low functional group tolerance, and environmentally toxic byproducts.

Modern synthetic chemistry has shifted toward highly efficient, catalytic methodologies. However, selecting the optimal catalyst requires balancing substrate scope, operational simplicity, and scalability. This guide provides an objective, data-driven comparison of three leading catalytic paradigms for 1,2-DHQ synthesis: Homogeneous Lewis Acids , Heterogeneous Porous Frameworks , and Advanced Bimetallic Reduction Complexes .

Mechanistic Evaluation of Leading Catalysts

To make informed experimental choices, one must understand the causality behind each catalyst's reactivity.

Homogeneous Lewis Acid Catalysis: Indium Triflate ( In(OTf)3​ )

Indium(III) triflate has emerged as a superior homogeneous catalyst for the multicomponent tandem reaction of α -ketoesters with arylamines [1].

• Causality & Mechanism: In(OTf)3​ is a highly carbophilic, yet moisture-tolerant Lewis acid. It effectively activates the α -ketoester carbonyl, facilitating rapid condensation with the arylamine to form an imine/enamine intermediate. The strong Lewis acidity then promotes an intramolecular Friedel-Crafts-type nucleophilic attack of the electron-rich aromatic ring onto the activated keto-carbonyl.

• Advantage: Compared to traditional AuCl3​/AgSbF6​ cocatalysts, In(OTf)3​ requires a significantly lower loading (1 mol%) and avoids the need for expensive, light-sensitive silver salts [1].

Heterogeneous Porous Catalysis: MOF-199

Metal-Organic Frameworks, specifically MOF-199 (Copper Benzene-1,3,5-tricarboxylate), offer a robust, green alternative for the one-pot condensation of anilines with ketones [2].

• Causality & Mechanism: MOF-199 features coordinatively unsaturated Cu(II) sites within a highly crystalline, porous framework. These sites act as immobilized Lewis acids that activate the ketone carbonyl. The confined porous environment increases the local concentration of reactants, driving the reaction forward under solvent-free conditions.

• Advantage: The true heterogeneous nature of MOF-199 prevents active species leaching, allowing for simple catalyst recovery via filtration and minimizing transition metal contamination in pharmaceutical intermediates [2].

Advanced Bimetallic Reduction: Dinuclear Rare Earth Alkyl Complexes

Instead of de novo ring synthesis, an alternative strategy is the regioselective 1,2-reduction of pre-formed quinolines. This has historically been challenging due to competing 1,4-reduction or over-reduction to tetrahydroquinolines.

• Causality & Mechanism: Dinuclear yttrium/rare-earth alkyl complexes catalyze this transformation using ammonia borane ( H3​N⋅BH3​ ) as a mild reductant [3]. The mechanism relies on precise spatial control: quinoline coordinates to the yttrium center, followed by a directed intramolecular hydride insertion at the C(2) position. Subsequent σ -bond metathesis selectively delivers a proton to the N(1) position, releasing the 1,2-DHQ and regenerating the catalyst [3].

• Advantage: Achieves unprecedented chemo- and regioselectivity for the 1,2-reduction under mild conditions, tolerating reducible functional groups that would otherwise degrade under standard hydrogenation[3].

Experimental Protocols (Self-Validating Workflows)

The following protocols are designed as self-validating systems to ensure reproducibility and high fidelity in your laboratory.

Protocol A: In(OTf)3​ -Catalyzed Tandem Annulation [1]

• Preparation: Charge an oven-dried reaction tube with the chosen arylamine (0.5 mmol), α -ketoester (1.2 mmol), and In(OTf)3​ (0.005 mmol, 1 mol%).

• Solvent Addition: Add 1.5 mL of anhydrous acetonitrile ( CH3​CN ).

• Reaction: Stir the mixture at room temperature to 80 °C (substrate dependent) for 8–30 hours. Validation step: Monitor the reaction via TLC; the disappearance of the intermediate imine spot confirms the onset of the rate-limiting intramolecular cyclization.

• Workup: Quench the reaction with distilled water (5 mL). Extract the aqueous layer with ethyl acetate ( 3×5 mL ). The water wash effectively removes the highly soluble In(OTf)3​ catalyst.

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel column chromatography.

Protocol B: MOF-199 Solvent-Free Condensation [2]

• Preparation: In a round-bottom flask, combine aniline (1.0 mmol) and the target ketone/acetone (2.0 mmol).

• Catalyst Loading: Add freshly activated MOF-199 catalyst (2.5 mol%).

• Reaction: Stir the mixture under solvent-free conditions at 50 °C. Validation step: Perform a hot filtration test on a parallel micro-scale reaction. If the filtrate shows no further conversion upon continued heating, true heterogeneous catalysis (no Cu leaching) is validated.

• Recovery: Upon completion (monitored by TLC), dilute the mixture with ethyl acetate and filter immediately to recover the MOF-199 catalyst. Wash the catalyst with ethanol and dry under vacuum for reuse.

• Purification: Concentrate the filtrate and purify the resulting 1,2-DHQ via recrystallization.

Protocol C: Rare Earth-Catalyzed 1,2-Reduction [3]

• Preparation (Glovebox Required): Inside an argon-filled glovebox, charge a Schlenk flask with the quinoline substrate (0.5 mmol), ammonia borane (0.75 mmol, 1.5 equiv), and the dinuclear yttrium alkyl complex (2 mol%).

• Solvent Addition: Add 2.0 mL of anhydrous THF. Seal the flask and remove it from the glovebox.

• Reaction: Stir at room temperature for 12 hours.

• Quenching: Critical safety/validation step: Cool the flask to 0 °C and carefully add methanol (1 mL) dropwise. This safely decomposes unreacted ammonia borane (indicated by the cessation of H2​ gas evolution).

• Purification: Concentrate the mixture and purify via neutral alumina column chromatography to prevent acid-catalyzed disproportionation of the sensitive 1,2-DHQ product.

Quantitative Performance Comparison

Parameter	Indium Triflate ( In(OTf)3​ )	MOF-199	Dinuclear Rare Earth Complex
Reaction Type	Multicomponent Annulation	Solvent-Free Condensation	Regioselective 1,2-Reduction
Starting Materials	Arylamines + α -Ketoesters	Anilines + Ketones	Pre-formed Quinolines
Catalyst Loading	1 mol%	2.5 mol%	2 mol%
Conditions	CH3​CN , RT to 80 °C	Solvent-free, 50 °C	THF, Room Temp, Glovebox
Yield Range	49% – 82%	> 85%	80% – 95%
Key Advantage	High complexity from simple precursors	Green, reusable, no solvent	Perfect regioselectivity
Primary Limitation	Homogeneous (harder to recover)	Limited to simpler ketones	Requires inert atmosphere

Visualizations

Mechanistic pathway of In(OTf)3-catalyzed tandem annulation for 1,2-dihydroquinoline synthesis.

Decision tree for selecting the optimal catalytic system for 1,2-dihydroquinoline synthesis.

References

• Highly Efficient Synthesis of Polysubstituted 1,2-Dihydroquinolines via Tandem Reaction of α-Ketoesters and Arylamines Catalyzed by Indium Triflate ACS Public
• Solvent-free one pot synthesis of 1, 2-Dihydroquinolines from Anilines and Acetone catalysed by MOF-199 ResearchG
• Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes ACS Public

comparative study of quinoline-based compounds in cancer therapy

A Comparative Guide to Quinoline-Based Compounds in Cancer Therapy: Mechanisms, Efficacy, and Experimental Evaluation

Introduction

The quinoline scaffold, a fused bicyclic heterocycle containing a benzene and a pyridine ring, is a cornerstone in medicinal chemistry.[1][2][3] Its derivatives have demonstrated a wide array of biological activities, including antimalarial, antibacterial, and notably, anticancer properties.[4][5] In the realm of oncology, quinoline-based compounds have emerged as a versatile and potent class of therapeutic agents.[6][7] This is attributed to their ability to interact with various biological targets implicated in cancer progression, showcasing diverse mechanisms of action that range from DNA damage to the inhibition of critical signaling pathways.[2][3] Several quinoline-based drugs, such as Anlotinib, Bosutinib, Lenvatinib, and Neratinib, have already been approved for clinical use, underscoring the therapeutic significance of this structural motif.[6][8]

This guide provides a , focusing on their distinct mechanisms of action, a comparative analysis of their efficacy, and detailed experimental protocols for their in vitro evaluation. The objective is to offer researchers, scientists, and drug development professionals a comprehensive resource to understand and further explore the potential of quinoline derivatives as anticancer agents.

Mechanisms of Action and Representative Compounds

Quinoline derivatives exert their anticancer effects through a variety of mechanisms, primarily categorized as DNA intercalators and topoisomerase inhibitors, tyrosine kinase inhibitors, and tubulin polymerization inhibitors.

DNA Intercalators and Topoisomerase Inhibitors

These compounds function by inserting themselves between the base pairs of DNA (intercalation) or by inhibiting topoisomerase enzymes, which are crucial for resolving DNA topological problems during replication and transcription.[1][9] This interference leads to DNA damage and ultimately triggers apoptosis.[1][5]

A prominent example is Camptothecin , a naturally occurring quinoline alkaloid, and its clinically used analogs, Topotecan and Irinotecan .[5] These compounds specifically target topoisomerase I. They bind to the enzyme-DNA complex, stabilizing it and preventing the re-ligation of the single-strand breaks created by the enzyme.[5][10] This leads to the accumulation of DNA damage and cell death.

Caption: Inhibition of Topoisomerase I by Camptothecin Analogs.

Another class of quinoline-based topoisomerase inhibitors are the indenoisoquinolines , which are non-camptothecin inhibitors of topoisomerase I.[11]

Tyrosine Kinase Inhibitors (TKIs)

Tyrosine kinases are enzymes that play a pivotal role in cell signaling pathways that regulate cell growth, proliferation, and survival.[8] Dysregulation of these pathways is a common hallmark of cancer. Quinoline-based compounds have been successfully developed as inhibitors of various tyrosine kinases.

Bosutinib is a potent inhibitor of the Src and Abl tyrosine kinases.[6] It is used in the treatment of chronic myeloid leukemia (CML), where the BCR-Abl fusion protein is constitutively active. Bosutinib binds to the ATP-binding site of the Abl kinase domain, inhibiting its activity and blocking downstream signaling pathways that lead to cell proliferation and survival.

Caption: Mechanism of Action of Bosutinib in CML.

Lenvatinib is a multi-kinase inhibitor that targets vascular endothelial growth factor receptors (VEGFR1-3), fibroblast growth factor receptors (FGFR1-4), platelet-derived growth factor receptor alpha (PDGFRα), and the RET and KIT proto-oncogenes.[6] By inhibiting these kinases, Lenvatinib blocks tumor angiogenesis and proliferation.

Caption: Lenvatinib Inhibition of VEGFR/FGFR Signaling.

Tubulin Polymerization Inhibitors

Microtubules are essential components of the cytoskeleton involved in cell division, motility, and intracellular transport.[7] Compounds that interfere with tubulin polymerization can arrest the cell cycle and induce apoptosis. Some quinoline derivatives have been shown to inhibit tubulin polymerization by binding to the colchicine binding site.[7]

Comparative Analysis of Anticancer Activity

The in vitro cytotoxic activity of quinoline derivatives is typically evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard metric for comparing the potency of these compounds.

Compound Class	Representative Compound	Cancer Cell Line	IC50 (µM)	Reference
Topoisomerase I Inhibitor	Topotecan	HL-60 (Leukemia)	0.02 - 0.1	[5]
A549 (Lung)	0.1 - 1.0	[5]
Src/Abl Kinase Inhibitor	Bosutinib	K562 (CML)	0.006 - 0.02	[6]
Multi-kinase Inhibitor	Lenvatinib	HUVEC (Endothelial)	0.004 - 0.005 (VEGFR2)	[6]
Multiple Myeloma cells	5 - 15	[12]
Tubulin Inhibitor	Novel Quinoline Derivative	HepG-2 (Liver)	0.261	[7]

Structure-Activity Relationship (SAR) Insights:

• Topoisomerase Inhibitors: The lactone ring in camptothecin is crucial for its activity. Modifications at positions 7, 9, and 10 of the quinoline ring have been extensively explored to improve efficacy and reduce toxicity.[5]

• Tyrosine Kinase Inhibitors: The 4-anilinoquinoline scaffold is a common feature in many EGFR and other kinase inhibitors.[13] Substitutions on the aniline ring and the quinoline core significantly influence the potency and selectivity of these compounds.[14]

• Tubulin Inhibitors: The nature and position of substituents on the quinoline ring are critical for tubulin inhibitory activity. For instance, electron-donating groups at certain positions can enhance activity.[5]

Experimental Protocols for In Vitro Evaluation

Standardized in vitro assays are essential for the preclinical evaluation and comparison of anticancer compounds.[15][16]

Cell Viability Assay (XTT Assay)

The XTT assay is a colorimetric method to measure cell viability based on the metabolic activity of cells.[17][18] Viable cells reduce the yellow tetrazolium salt XTT to a soluble orange formazan product, and the amount of formazan is proportional to the number of viable cells.[19]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the quinoline-based compound and a vehicle control. Incubate for 48-72 hours.

• XTT Reagent Preparation: Prepare the XTT labeling mixture according to the manufacturer's instructions.[20]

• Incubation: Add the XTT labeling mixture to each well and incubate for 2-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance of the formazan product at 450-500 nm using a microplate reader.[21]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: XTT Cell Viability Assay Workflow.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.[22][23] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane and can be detected by FITC-labeled Annexin V. Propidium iodide (PI) is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).[22]

Protocol:

• Cell Treatment: Treat cells with the quinoline-based compound at its IC50 concentration for 24-48 hours.[24]

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Caption: Apoptosis Assay Workflow using Annexin V/PI Staining.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[25] PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the DNA content.[26]

Protocol:

• Cell Treatment: Treat cells with the quinoline-based compound for a specified time.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol.[27]

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase A (to avoid staining of RNA).

• Incubation: Incubate the cells in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Analyze the DNA content histograms to determine the percentage of cells in each phase of the cell cycle.

Caption: Cell Cycle Analysis Workflow using PI Staining.

Clinical Perspectives and Future Directions

The clinical success of several quinoline-based anticancer drugs has validated the therapeutic potential of this scaffold.[6][8] However, challenges such as acquired drug resistance and off-target toxicities remain significant hurdles.[6] Future research is focused on the development of novel quinoline derivatives with improved selectivity, potency, and pharmacokinetic properties.[8] Strategies include the design of dual-target or multi-target inhibitors, the development of compounds that can overcome resistance mechanisms, and the exploration of novel quinoline-based scaffolds. Combination therapies, where quinoline-based drugs are used in conjunction with other anticancer agents, are also a promising avenue for improving therapeutic outcomes.

References

• Jain, S., Chandra, V., Jain, P. K., Pathak, K., Pathak, D., & Vaidya, A. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 12(8), 3834-3864. [Link]

• Jain, S., Chandra, V., Jain, P. K., Pathak, K., Pathak, D., & Vaidya, A. (2016). Comprehensive Review on Current Developments of Quinoline-Based Anticancer Agents. ResearchGate. [Link]

• Li, X., Li, X., Liu, Z., & Wang, M. (2021). Quinoline-based Compounds with Potential Activity against Drug-resistant Cancers. Current Medicinal Chemistry, 28(1), 126-144. [Link]

• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025). ChemMedChem. [Link]

• Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). International Journal of Medical and Pharmaceutical Sciences. [Link]

• The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. (2022). MDPI. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). Future Medicinal Chemistry. [Link]

• AN OVERVIEW OF QUINOLINE DERIVATIVES AS ANTI-CANCER AGENTS. (2023). Semantic Scholar. [Link]

• Quinoline-based compounds can inhibit diverse enzymes that act on DNA. (2024). bioRxiv. [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (2023). Noble Life Sciences. [Link]

• Design, synthesis and biological evaluation of novel benzo- and tetrahydrobenzo-[h]quinoline derivatives as potential DNA-intercalating antitumor agents. (2019). PubMed. [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2013). Bio-protocol. [Link]

• Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. (2025). Molecules. [Link]

• Quinoline anticancer agents active on DNA and DNA-interacting proteins: From classical to emerging therapeutic targets. (2021). ResearchGate. [Link]

• Quinoline-Based Compounds Can Inhibit Diverse Enzymes That Act On DNA. (2024). DigitalCommons@TMC. [Link]

• Cell Cycle Analysis. (n.d.). Flow Cytometry Core Facility. [Link]

• 2.2. NCI Anticancer Screening In Vitro. (n.d.). Bio-protocol. [Link]

• In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. (2001). PubMed. [Link]

• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. (2019). Molecules. [Link]

• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020). Frontiers in Bioengineering and Biotechnology. [Link]

• Novel anilino quinazoline-based EGFR tyrosine kinase inhibitors for treatment of non-small cell lung cancer. (2021). Biomaterials Science. [Link]

• Apoptosis and cancer: Methods and protocols: Second edition. (2015). ResearchGate. [Link]

• Apoptosis – what assay should I use?. (2025). BMG LABTECH. [Link]

• Topoisomerase inhibitor. (n.d.). Wikipedia. [Link]

• Topoisomerase I/II inhibitors: from established drugs to next-generation therapeutics. (2026). RSC Medicinal Chemistry. [Link]

• Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity. (2019). Journal of Medicinal Chemistry. [Link]

• Sulfonylated Indeno[1,2-c]quinoline Derivatives as Potent EGFR Tyrosine Kinase Inhibitors. (2023). ACS Omega. [Link]

Sources

• 1. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. ijmphs.com [ijmphs.com]
• 4. mdpi.com [mdpi.com]
• 5. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benthamdirect.com [benthamdirect.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis and biological evaluation of novel benzo- and tetrahydrobenzo-[h]quinoline derivatives as potential DNA-intercalating antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Client Challenge [springermedicine.com]
• 12. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Novel anilino quinazoline-based EGFR tyrosine kinase inhibitors for treatment of non-small cell lung cancer - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. noblelifesci.com [noblelifesci.com]
• 16. Frontiers | Cell Culture Based in vitro Test Systems for Anticancer Drug Screening [frontiersin.org]
• 17. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 20. merckmillipore.com [merckmillipore.com]
• 21. rndsystems.com [rndsystems.com]
• 22. bio-protocol.org [bio-protocol.org]
• 23. blog.cellsignal.com [blog.cellsignal.com]
• 24. benchchem.com [benchchem.com]
• 25. miltenyibiotec.com [miltenyibiotec.com]
• 26. cancer.wisc.edu [cancer.wisc.edu]
• 27. bdbiosciences.com [bdbiosciences.com]

The Evolving Landscape of 1,4-Dihydroquinolines: A Comparative Guide to Structure-Activity Relationships

The 1,4-dihydroquinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, serving as the foundation for a diverse array of therapeutic agents. Its inherent structural features allow for facile chemical modification, enabling the fine-tuning of pharmacological properties to target a wide range of biological processes. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of 1,4-dihydroquinoline derivatives across key therapeutic areas, supported by experimental data and detailed protocols for their synthesis and evaluation. Our focus is to provide researchers, scientists, and drug development professionals with a comprehensive resource to navigate the chemical space of these promising compounds.

The 1,4-Dihydroquinoline Core: A Versatile Pharmacophore

The 1,4-dihydroquinoline ring system, an annulated version of the 1,4-dihydropyridine core, offers a unique combination of steric and electronic properties. The fused benzene ring imparts a degree of rigidity and extends the aromatic system, influencing molecular interactions with biological targets. The dihydropyridine portion, with its puckered conformation, allows for a three-dimensional arrangement of substituents, which is crucial for specific binding to protein pockets. The nitrogen atom in the ring can act as a hydrogen bond acceptor, further contributing to ligand-receptor interactions.

The versatility of this scaffold lies in the ability to introduce a wide variety of substituents at several key positions, most notably at the N-1, C-2, C-3, C-4, and C-7 positions. As we will explore, even minor modifications at these positions can lead to profound changes in biological activity, selectivity, and pharmacokinetic properties.

Comparative SAR Analysis Across Therapeutic Areas

This section will delve into the specific SAR of 1,4-dihydroquinoline derivatives in three distinct and highly relevant therapeutic areas: oncology, cardiovascular disease, and their role as multidrug resistance modulators.

Anticancer Activity: Targeting Mitosis through Kinesin Spindle Protein (KSP) Inhibition

The kinesin spindle protein (KSP), a motor protein essential for the formation of a bipolar mitotic spindle, has emerged as a promising target for cancer chemotherapy. Inhibition of KSP leads to mitotic arrest and subsequent apoptosis in cancer cells. A novel series of 1,4-dihydroquinolin-4-ones has been identified as potent KSP inhibitors.

Key SAR Insights:

The general structure-activity relationship for these KSP inhibitors can be summarized as follows:

• The 1,4-dihydroquinolin-4-one core is essential for activity.

• Substituents at the N-1 position: Small alkyl groups are generally well-tolerated.

• A substituted phenyl ring at the C-2 position is crucial for potent inhibition. Electron-withdrawing groups on this ring, such as halogens, tend to enhance activity.

• Aryl or heteroaryl groups at the C-3 position contribute to the overall potency.

The rationale behind these substitutions lies in the specific interactions with the allosteric binding pocket of KSP. The substituted phenyl ring at C-2 is believed to occupy a hydrophobic pocket, while the N-1 and C-3 substituents likely engage in other interactions that stabilize the binding of the inhibitor.

Comparative Data for KSP Inhibitors:

Compound ID	N-1 Substituent	C-2 Phenyl Substituent	C-3 Substituent	KSP ATPase IC50 (µM)	A549 Cell Proliferation IC50 (µM)
15j	Methyl	4-Chlorophenyl	Thiophen-2-yl	0.08	0.15
15p	Ethyl	4-Fluorophenyl	Furan-2-yl	0.12	0.28
Analog A	Methyl	Phenyl	Thiophen-2-yl	> 10	> 10
Analog B	Methyl	4-Chlorophenyl	Phenyl	1.5	2.3

Data synthesized from literature reports for illustrative comparison.

The data clearly indicates that the presence of a halogen on the C-2 phenyl ring (compare 15j and 15p to Analog A ) and a heteroaryl group at C-3 (compare 15j to Analog B ) are critical for potent KSP inhibition. Compound 15j emerged as a particularly potent derivative, inducing G2/M phase cell cycle arrest and the formation of characteristic monoastral spindles in A549 cells.

Experimental Workflow: Synthesis and Evaluation of KSP Inhibitors

The synthesis of these 1,4-dihydroquinolin-4-one derivatives typically follows a multi-step sequence, while their biological evaluation involves specific enzymatic and cell-based assays.

Caption: Mechanism of TGF-β signaling inhibition by cardiogenic 1,4-dihydroquinoline derivatives.

Modulation of Multidrug Resistance: P-glycoprotein (P-gp) Inhibition

A significant challenge in cancer chemotherapy is the development of multidrug resistance (MDR), often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp). Certain 1,4-dihydroquinoline derivatives have been identified as potent inhibitors of P-gp, offering a strategy to reverse MDR. [1] Key SAR Insights:

For this class of P-gp inhibitors, the SAR is still being fully elucidated, but some initial trends have been observed:

• The 1,4-dihydroquinoline scaffold serves as a good starting point.

• Substituents at the C-2 and C-4 positions appear to be critical for potent P-gp inhibition. Lipophilic and aromatic groups at these positions are often favored.

• The nature of the ester group at the C-3 position can also influence activity and physicochemical properties.

The lipophilicity of these compounds likely plays a role in their ability to interact with the transmembrane domains of P-gp.

Comparative Data for P-gp Inhibitors:

Compound ID	C-2 Substituent	C-4 Substituent	C-3 Ester	P-gp Inhibition (Fold Reversal of Resistance)
PGP-4008	4-Methoxyphenyl	2-Nitrophenyl	Ethyl	High
Analog E	Phenyl	Phenyl	Ethyl	Moderate
Analog F	4-Methoxyphenyl	Phenyl	Ethyl	Moderate
Analog G	4-Methoxyphenyl	2-Nitrophenyl	Methyl	Moderate-High

Data synthesized from literature reports for illustrative comparison. [2] The data suggests that a combination of an electron-donating group on the C-2 phenyl ring and an electron-withdrawing group on the C-4 phenyl ring, as seen in PGP-4008 , is beneficial for potent P-gp inhibition.

Experimental Protocols: A Practical Guide

To ensure the reproducibility and validity of SAR studies, standardized and detailed experimental protocols are essential.

Synthesis Protocol: Hantzsch Dihydropyridine Synthesis (General Procedure)

This versatile one-pot reaction is commonly used for the synthesis of 1,4-dihydropyridine and related 1,4-dihydroquinoline scaffolds.

Materials:

• Aldehyde (1.0 eq)

• β-ketoester (e.g., ethyl acetoacetate) (2.0 eq)

• Ammonium acetate (1.2 eq)

• Ethanol (as solvent)

Procedure:

• To a round-bottom flask, add the aldehyde, β-ketoester, and ammonium acetate in ethanol.

• Stir the mixture at reflux for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product will often precipitate from the solution. Collect the solid by vacuum filtration.

• Wash the crude product with cold ethanol.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure 1,4-dihydropyridine derivative.

Biological Assay Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Cancer cell line of interest (e.g., A549)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Test compounds (1,4-dihydroquinoline derivatives)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. 4. Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Biological Assay Protocol: Rhodamine 123 Efflux Assay for P-gp Inhibition

This assay measures the ability of a compound to inhibit the efflux of the fluorescent P-gp substrate, rhodamine 123, from cells overexpressing P-gp.

Materials:

• P-gp overexpressing cell line (e.g., MCF-7/ADR) and its parental sensitive cell line (e.g., MCF-7)

• Rhodamine 123

• Test compounds

• Flow cytometer

Procedure:

• Incubate the cells with the test compounds at various concentrations for 30 minutes.

• Add rhodamine 123 to a final concentration of 5 µM and incubate for another 60 minutes.

• Wash the cells with ice-cold PBS to remove extracellular rhodamine 123.

• Resuspend the cells in fresh PBS.

• Analyze the intracellular fluorescence of rhodamine 123 using a flow cytometer.

• An increase in intracellular fluorescence in the presence of the test compound indicates P-gp inhibition.

Conclusion and Future Perspectives

The 1,4-dihydroquinoline scaffold continues to be a rich source of novel therapeutic agents. The comparative analysis of their SAR across different biological targets reveals key structural features that govern their activity and selectivity. For researchers in drug discovery, a deep understanding of these relationships is paramount for the rational design of next-generation inhibitors with improved potency, selectivity, and pharmacokinetic profiles.

The future of 1,4-dihydroquinoline research will likely involve the exploration of new therapeutic targets, the application of computational methods to refine SAR models, and the development of more efficient and sustainable synthetic methodologies. The insights provided in this guide aim to equip scientists with the foundational knowledge to contribute to this exciting and impactful field of medicinal chemistry.

References

• Foucout, L., et al. (2009). Synthesis, radiosynthesis and biological evaluation of 1,4-dihydroquinoline derivatives as new carriers for specific brain delivery. Organic & Biomolecular Chemistry, 7(18), 3666-3673. [Link]

• Zhang, J., et al. (2011). De novo design, synthesis and biological evaluation of 1,4-dihydroquinolin-4-ones and 1,2,3,4-tetrahydroquinazolin-4-ones as potent kinesin spindle protein (KSP) inhibitors. Bioorganic & Medicinal Chemistry, 19(18), 5612-5627. [Link]

• Foucout, L., et al. (2009). Synthesis, radiosynthesis and biological evaluation of 1,4-dihydroquinoline derivatives as new carriers for specific brain delivery. Organic & Biomolecular Chemistry, 7(18), 3666-3673. [Link]

• Schade, D., et al. (2012). Synthesis and SAR of b-Annulated 1,4-Dihydropyridines Define Cardiomyogenic Compounds as Novel Inhibitors of TGFβ Signaling. Journal of Medicinal Chemistry, 55(22), 9585-9599. [Link]

• California Institute for Regenerative Medicine. (2012). Synthesis and SAR of b-Annulated 1,4-Dihydropyridines Define Cardiomyogenic Compounds as Novel Inhibitors of TGFbeta Signaling. [Link]

• Schade, D., et al. (2012). Synthesis and SAR of B-Annulated 1,4-dihydropyridines Define Cardiomyogenic Compounds as Novel Inhibitors of TGFβ Signaling. Journal of Medicinal Chemistry, 55(22), 9585-9599. [Link]

• Foucout, L., et al. (2009). Synthesis, radiosynthesis and biological evaluation of 1,4-dihydroquinoline derivatives as new carriers for specific brain delivery. Organic & Biomolecular Chemistry, 7(18), 3666-3673. [Link]

• Schade, D., et al. (2012). Synthesis and SAR of B-Annulated 1,4-dihydropyridines Define Cardiomyogenic Compounds as Novel Inhibitors of TGFβ Signaling. Journal of Medicinal Chemistry, 55(22), 9585-9599. [Link]

• Patel, R., et al. (2022). SAR studies of calcium channel blockers acitivity of 1,4-DHPs. ResearchGate. [Link]

• Hilgeroth, A., et al. (2015). Discovery of substituted 1,4-dihydroquinolines as novel promising class of P-glycoprotein inhibitors: First structure-activity relationships and bioanalytical studies. Bioorganic & Medicinal Chemistry Letters, 25(15), 2963-2966. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. bpsbioscience.com [bpsbioscience.com]

Safety & Regulatory Compliance

1,4-Dihydroquinoline-3-carbaldehyde proper disposal procedures

Comprehensive Safety and Disposal Protocol for 1,4-Dihydroquinoline-3-carbaldehyde

As a laboratory manager or EHS professional, handling complex organic molecules requires moving beyond generic waste protocols. 1,4-Dihydroquinoline-3-carbaldehyde presents a unique logistical and safety challenge due to its bifunctional nature. This guide provides a self-validating, scientifically grounded framework for the safe handling, spill response, and RCRA-compliant disposal of this specific compound.

Chemical Profiling & Hazard Causality

To design an effective disposal strategy, we must first understand the mechanistic behavior of the molecule's functional groups:

• The Aldehyde Moiety (C3-Carbaldehyde): Aldehydes are inherently electrophilic and prone to auto-oxidation when exposed to atmospheric oxygen or incompatible chemical streams. Mixing this compound with strong oxidizers (e.g., peroxides, nitric acid) can trigger an exothermic oxidation reaction, rapidly converting the aldehyde into a carboxylic acid and potentially over-pressurizing sealed waste containers[1].

• The Nitrogenous Heterocycle (Quinoline Core): The quinoline ring is a stable, nitrogen-containing aromatic system. When subjected to standard combustion or low-temperature burning, the ring fractures and releases highly toxic Nitrogen Oxides (NOx)[2]. Therefore, atmospheric release or standard open-air incineration is strictly prohibited; it requires specialized thermal degradation[3].

Quantitative Hazard & Storage Matrix

Proper segregation is the first line of defense in chemical safety. All quantitative and logistical parameters for storing 1,4-Dihydroquinoline-3-carbaldehyde waste are summarized below to ensure compliance with Resource Conservation and Recovery Act (RCRA) guidelines[4].

Parameter	Characteristic / Value	Logistical Implication & Causality
Waste Classification	Nitrogenous Organic / Aldehyde	Must be routed to facilities equipped with post-combustion NOx scrubbers.
Chemical Incompatibility	Strong Oxidizers, Strong Acids	Segregate strictly. Acidic environments can catalyze unwanted exothermic polymerization of the aldehyde group.
Container Material	High-Density Polyethylene (HDPE)	Avoid metal containers; trace carboxylic acids formed via auto-oxidation can corrode metals and generate hydrogen gas.
Physical State	Solid (Crystalline Powder)	High risk of aerosolization during transfer. Always handle dry waste inside a certified chemical fume hood.

Standard Operating Procedure (SOP): Spill Response & Decontamination

In the event of a spill, generic sweeping is insufficient. This protocol utilizes a self-validating methodology to ensure complete chemical neutralization and physical containment.

• Step 1: Isolation & PPE Setup

  • Action: Evacuate the immediate area. Don double nitrile gloves, chemical splash goggles, and a lab coat. For large powder spills outside a fume hood, a NIOSH-approved N95 or P100 particulate respirator is required.

  • Causality: The powder can aerosolize, presenting an inhalation hazard that irritates the respiratory mucosa[2].

• Step 2: Physical Containment

  • Action: Surround the spill with an inert, non-combustible absorbent such as dry sand or vermiculite.

  • Causality:Never use sawdust or paper towels for bulk containment. The aldehyde moiety can react exothermically with organic, combustible materials under oxidizing conditions, creating a severe fire hazard[1].

• Step 3: Collection & Segregation

  • Action: Use non-sparking polypropylene tools to sweep the absorbed mixture into a wide-mouth HDPE waste container. Label immediately as "HAZARDOUS WASTE - Nitrogenous Organic Solid."

• Step 4: Chemical Decontamination & Validation

  • Action: Wash the affected surface with cold water and a mild alkaline detergent. Cold water suppresses the volatilization of any trace organics[5].

  • Self-Validation Check: After wiping the area dry, swab the surface with a damp piece of universal pH indicator paper. A neutral reading (pH 6.5–7.5) confirms the complete removal of any acidic byproducts generated by the auto-oxidation of the aldehyde. If the pH is acidic, repeat the detergent wash.

End-of-Life Disposal & Incineration Workflows

1,4-Dihydroquinoline-3-carbaldehyde cannot be disposed of in the sanitary sewer or standard municipal landfills under any circumstances[4].

Incineration Parameters: The waste must be manifested and transported by an EPA-certified hazardous waste contractor. The final disposal facility must utilize a high-temperature liquid/solid injection incinerator operating at >1,000°C . This extreme thermal environment is required to fully break the aromatic quinoline ring. Furthermore, the facility's exhaust stacks must be equipped with NOx scrubbers (typically utilizing selective catalytic reduction or wet scrubbing) to capture the nitrogen oxides generated during combustion, preventing toxic atmospheric release and smog formation[3].

Workflow for the segregation, containment, and RCRA-compliant incineration of nitrogenous waste.

References

• [1] How to Safely Dispose of Formaldehyde (Aldehyde Protocols). Lab Alley. Available at: [Link]

• [5] Formaldehyde Spill Protocol for Laboratory Personnel. University of Rochester Environmental Health & Safety. Available at: [Link]

• [4] Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• [2] Quinoline - Hazardous Substance Fact Sheet. New Jersey Department of Health. Available at:[Link]

• [3] Thermodynamic and environmental analysis of nitrogenous organic waste. ResearchGate. Available at: [Link]

Sources

• 1. laballey.com [laballey.com]
• 2. nj.gov [nj.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. safety.rochester.edu [safety.rochester.edu]

Personal protective equipment for handling 1,4-Dihydroquinoline-3-carbaldehyde

As a Senior Application Scientist, I recognize that handling highly reactive intermediates like 1,4-Dihydroquinoline-3-carbaldehyde (and its oxidized/substituted derivatives such as 4-oxo-1,4-dihydroquinoline-3-carbaldehyde) requires moving beyond basic safety compliance. In medicinal chemistry, the quinoline scaffold is a privileged structure frequently utilized in the development of kinase inhibitors and anti-cancer therapeutics [1]. However, the exact chemical properties that make this compound synthetically valuable—its electron-deficient bicyclic core and highly electrophilic carbaldehyde group—also dictate rigorous personal protective equipment (PPE) and operational protocols.

This guide provides a comprehensive, causality-driven framework for safely handling, transferring, and disposing of 1,4-Dihydroquinoline-3-carbaldehyde, ensuring both scientific integrity and operator safety.

Mechanistic Rationale for Chemical Hazards

To design a self-validating safety protocol, we must first understand the chemical causality behind the compound's hazards. Relying on rote memorization of Safety Data Sheets (SDS) is insufficient; understanding why a chemical is hazardous allows for dynamic risk assessment.

• Electrophilic Reactivity (Skin & Eye Irritation): The C3-carbaldehyde (-CHO) group is highly electrophilic. Upon contact with the moisture of the epidermis or the tear film of the eye, the aldehyde can undergo spontaneous Schiff base formation with the primary amines of surface proteins (e.g., keratin). This covalent cross-linking triggers localized inflammation, resulting in severe eye irritation (H319) and skin irritation (H315) [2].

• Particulate Dynamics (Respiratory Hazard): As a crystalline or powder solid, this compound generates micro-particulates. Inhalation leads to deposition in the upper respiratory tract. The ambient mucosal moisture facilitates localized dissolution, causing acute respiratory irritation (H335) [3].

Table 1: GHS Hazard Summary & Mechanistic Rationale

GHS Code	Hazard Statement	Mechanistic Causality	Primary Mitigation
H315	Causes skin irritation	Covalent modification of epidermal proteins via Schiff base formation.	Impervious nitrile gloves; lab coat.
H319	Causes serious eye irritation	Dissolution in tear film leading to immediate osmotic and chemical stress.	Tightly fitting, sealed safety goggles.
H335	May cause respiratory irritation	Deposition of micro-particulates in mucosal tissues of the respiratory tract.	Fume hood handling; particulate respirators.
H317	May cause allergic skin reaction	Haptenation of skin proteins leading to immune system sensitization.	Immediate decontamination of exposed skin.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling sensitizing aldehydes. The following PPE matrix is engineered to break the specific exposure pathways of 1,4-Dihydroquinoline-3-carbaldehyde.

Table 2: Engineered PPE Specifications

PPE Category	Specification / Standard	Operational Rationale
Eye/Face	Tightly fitting safety goggles (EN 166 or NIOSH approved) [4].	Standard safety glasses lack a facial seal. Airborne dust can bypass standard lenses; a full seal prevents particulate ingress.
Hands	Nitrile gloves (Minimum 0.11 mm thickness). Double-gloving recommended for scale-up.	Nitrile provides a robust barrier against solid electrophiles. Double-gloving allows rapid shedding if the outer layer is contaminated.
Body	Fire/flame-resistant, fully buttoned lab coat. Tyvek sleeves for bulk handling.	Prevents dust accumulation on forearms, a primary site for contact dermatitis and sensitization.
Respiratory	N95/P100 particulate respirator (if handled outside a Class II fume hood).	Filters out aerosolized micro-particulates (<5 microns) that evade the upper respiratory cilia.

Operational Workflow & Handling Logic

The following diagram illustrates the logical decision-making process for handling quinoline derivatives, integrating operational steps with emergency response pathways.

Figure 1: Operational workflow and emergency decision matrix for handling quinoline derivatives.

Step-by-Step Methodologies

Protocol A: Safe Weighing and Transfer (Self-Validating System)

Because 1,4-Dihydroquinoline-3-carbaldehyde is a fine powder, electrostatic repulsion can cause the material to aerosolize during transfer.

• Environmental Preparation: Ensure the analytical balance is located within a certified fume hood or a localized exhaust ventilation (LEV) enclosure.

  • Causality: Drafts from standard room ventilation can disperse the powder.

• Static Mitigation: Pass a static-dissipative brush over the weighing boat and the exterior of the chemical bottle. Use a grounded, stainless-steel spatula.

  • Causality: Eliminating static charge prevents the powder from "jumping" off the spatula, minimizing contamination of the balance pan.

• Transfer Execution: Weigh the required mass carefully. Cap the source bottle immediately after extraction.

  • Validation Check: Observe the balance readout. A stable reading without continuous drift confirms that ambient air currents are not actively dispersing the powder into the atmosphere.

• Vessel Decontamination: Before removing the sealed reaction vessel from the hood, wipe the exterior with a damp microfiber cloth (water/isopropanol mix).

  • Validation Check: Visually inspect the cloth against a contrasting background. The absence of yellow/brown residue confirms the exterior is fully decontaminated and safe for transport to the stirrer/hotplate.

Protocol B: Spill Response and Disposal Plan

Dry sweeping a spill of this compound violates the fundamental P261 precautionary statement (Avoid breathing dust) [2].

• Immediate Isolation: If a spill occurs outside the hood, immediately evacuate the immediate 2-meter radius and don an N95/P100 respirator.

• Wet-Wiping Technique: Do NOT use a brush or dry paper towel. Spray a disposable absorbent pad with a 70% Isopropanol/Water solution. Gently lay the damp pad over the powder to suppress dust generation.

  • Causality: The solvent dampens the powder, increasing its mass and cohesion, entirely preventing aerosolization during cleanup.

• Collection: Wipe inward from the edges of the spill to the center. Place the contaminated pads into a sealable polyethylene bag.

• Waste Segregation: Dispose of the sealed bag in a designated solid organic waste container. If the derivative contains halogens (e.g., 2,6-Dichloroquinoline-3-carbaldehyde), it must be strictly segregated into Halogenated Solid Waste to prevent highly exothermic reactions or toxic gas generation during downstream incineration [4].

References

• Arabian Journal of Chemistry. "Review on recent development of quinoline for anticancer activities." Available at:[Link]